Niobium-95

• CAS: 13967-76-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Isotopic Properties and Decay Characteristics of Niobium-95

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core isotopic properties and decay characteristics of Niobium-95 (⁹⁵Nb). The information presented is intended to support researchers, scientists, and professionals in the field of drug development who may utilize or encounter this radionuclide in their work.

Niobium-95 is a significant fission product and is also utilized in various research applications.[1][2] A thorough understanding of its nuclear properties is crucial for its safe handling, accurate detection, and effective use. This document summarizes key quantitative data in tabular format, outlines the experimental methodologies for its characterization, and provides visual representations of its decay pathway and a typical experimental workflow.

Isotopic Properties of Niobium-95

Niobium-95 is an unstable isotope of niobium with 41 protons and 54 neutrons.[3] It is not naturally occurring and is primarily produced as a decay product of Zirconium-95 (⁹⁵Zr) or directly through nuclear fission.[1][3]

Property	Value
Atomic Mass	94.9068352 ± 0.0000020 amu
Mass Excess	-86782.460 ± 1.875 keV
Binding Energy	821481.637 ± 1.879 keV
Half-life	34.991 ± 0.006 days
Nuclear Spin and Parity	9/2+

Table 1: Core Isotopic Properties of Niobium-95.

Decay Characteristics of Niobium-95

Niobium-95 undergoes beta-minus (β⁻) decay, transforming into a stable isotope of Molybdenum-95 (⁹⁵Mo).[3] The decay process primarily populates an excited state of ⁹⁵Mo, which then de-excites by emitting a characteristic gamma-ray.

Characteristic	Value
Decay Mode	β⁻ (100%)
Daughter Isotope	⁹⁵Mo
Decay Energy (Q-value)	925.6 ± 0.5 keV
Major Beta Emission Energy (Eβ,max)	159.8 ± 0.5 keV (99.970% abundance)
Major Gamma Emission Energy (Eγ)	765.803 ± 0.006 keV (99.808% abundance)

Table 2: Decay Characteristics of Niobium-95. [4]

The parent isotope of Niobium-95 is Zirconium-95, which has a half-life of 64.03 days and also decays via beta emission.[3] This parent-daughter relationship is important in nuclear forensics and for dating nuclear events.[5]

Experimental Protocols

The characterization of Niobium-95's isotopic and decay properties involves several key experimental techniques. These protocols are designed to isolate ⁹⁵Nb and accurately measure its radioactive emissions.

1. Production and Separation of Niobium-95

Niobium-95 is a common fission product of uranium and plutonium.[1] In a post-fission environment, it exists in a mixture with other radionuclides. The separation of ⁹⁵Nb is a critical first step for its detailed study.

• Solvent Extraction: A widely used method involves the solvent extraction of Zirconium-95 and Niobium-95 from fission product mixtures.

  • An 8-quinolinol-extraction method can be employed to separate ⁹⁵Zr-⁹⁵Nb from a solution at a pH of 4.5 to 5.5.[6]

  • Alternatively, extraction with a dilute solution of tributyl phosphate (TBP) in toluene from a strong hydrochloric acid medium can effectively isolate zirconium and niobium.[7]

2. Gamma-Ray Spectrometry

Gamma-ray spectrometry is essential for identifying and quantifying ⁹⁵Nb by measuring the energy and intensity of its characteristic gamma emissions.

• Detector: A high-purity germanium (HPGe) detector is typically used for its excellent energy resolution.[8][9] For less stringent resolution requirements, a sodium iodide (NaI) scintillation detector can be used.[10]

• Setup: The detector is coupled with associated electronics, including a preamplifier, a main amplifier, and a multi-channel analyzer (MCA) to record the energy spectrum.[11][12]

• Calibration: The energy scale of the spectrometer must be calibrated using standard radioactive sources with well-known gamma-ray energies (e.g., ¹³⁷Cs, ⁶⁰Co).[10]

• Measurement: The separated ⁹⁵Nb source is placed at a defined geometry relative to the detector, and the gamma-ray spectrum is acquired for a sufficient time to achieve good statistical accuracy.[9] The prominent 765.8 keV photopeak is used for the identification and quantification of ⁹⁵Nb.[4]

3. Beta Spectrometry

Beta spectrometry is used to measure the energy distribution of the beta particles emitted during the decay of ⁹⁵Nb.

• Detector: A silicon-lithium [Si(Li)] drifted detector or a plastic scintillator is commonly used to measure the continuous beta spectrum.[11][13]

• Setup: The experimental setup is similar to gamma spectrometry, with the detector placed in a vacuum chamber to minimize energy loss of the beta particles in the air.[14]

• Calibration: Energy calibration is performed using sources that emit monoenergetic conversion electrons, such as ²⁰⁷Bi.[11]

• Measurement: The beta spectrum of ⁹⁵Nb is recorded, and analysis of the spectrum shape can provide information about the decay energy and branching ratios.

4. Half-life Measurement

The half-life of ⁹⁵Nb can be determined by measuring the decay of its activity over time.

• Procedure: The activity of a purified ⁹⁵Nb sample is measured at regular intervals using a gamma or beta spectrometer.[15][16]

• Analysis: The natural logarithm of the count rate is plotted against time. The slope of the resulting linear fit is equal to the negative of the decay constant (λ), from which the half-life (T₁/₂) can be calculated using the formula T₁/₂ = ln(2)/λ.[15]

5. Coincidence Counting

Coincidence counting techniques can be used to study the decay scheme of ⁹⁵Nb by detecting the simultaneous emission of beta particles and gamma rays.[17][18] This method helps to establish the relationships between different radiations emitted during the decay process and can reduce background interference.[17]

Visualizations

Caption: Decay chain of Zirconium-95 to stable Molybdenum-95.

Caption: Generalized experimental workflow for ⁹⁵Nb analysis.

References

• 1. Fission products (by element) - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. Isotopes of niobium - Wikipedia [en.wikipedia.org]
• 4. lnhb.fr [lnhb.fr]
• 5. soachim.info [soachim.info]
• 6. Separation of zirconium-95, 97 and niobium-95, 97 from fission product-mixtures and irradiated uranium by an extraction method using 8-quinolinol [inis.iaea.org]
• 7. Isolation of Zirconium and Niobium from Fission Products by Solvent Extraction with Dilute TBP (Journal Article) | OSTI.GOV [osti.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. 122.physics.ucdavis.edu [122.physics.ucdavis.edu]
• 11. hep.physik.uni-siegen.de [hep.physik.uni-siegen.de]
• 12. joint-research-centre.ec.europa.eu [joint-research-centre.ec.europa.eu]
• 13. β-Spectroscopy - CAEN Educational [edu.caen.it]
• 14. Beta spectrometry – Laboratoire National Henri Becquerel [lnhb.fr]
• 15. kkft.bme.hu [kkft.bme.hu]
• 16. mirion.com [mirion.com]
• 17. repositories.lib.utexas.edu [repositories.lib.utexas.edu]
• 18. mirion.com [mirion.com]

Determination of Niobium-95 Half-life and Decay Energy: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the nuclear decay properties of Niobium-95 (⁹⁵Nb), a radionuclide of interest in various scientific and industrial applications. The document details its half-life and decay energies, outlines the experimental methodologies for their determination, and presents its decay scheme.

Quantitative Decay Characteristics of Niobium-95

The decay data for Niobium-95 is crucial for its accurate identification, quantification, and for dose assessment in medical applications. The following table summarizes the key quantitative properties of its decay.

Property	Value	Uncertainty
Half-life (T₁/₂)	34.991 days	± 0.006 days
Q-value (β⁻ decay)	925.6 keV	± 0.5 keV
Major β⁻ Endpoint Energy	159.8 keV (99.970%)	± 0.5 keV
Major γ-ray Energy	765.806 keV (99.955%)	± 0.006 keV
Parent Isotope	Zirconium-95 (⁹⁵Zr)
Daughter Isotope	Molybdenum-95 (⁹⁵Mo)

Niobium-95 Decay Scheme

Niobium-95 undergoes beta-minus (β⁻) decay to become a stable isotope of Molybdenum-95 (⁹⁵Mo). The decay process primarily proceeds to an excited state of ⁹⁵Mo, which then de-excites by emitting a gamma-ray. A less frequent decay branch populates other excited states. The decay scheme is visualized in the following diagram.

Decay scheme of Niobium-95.

Experimental Protocols for Half-life and Decay Energy Determination

The accurate determination of the half-life and decay energies of Niobium-95 relies on precise radiometric measurements. The following sections detail the experimental methodologies for these determinations.

I. Half-life Determination by Gamma-Ray Spectroscopy

The half-life of Niobium-95 can be determined by measuring the decrease in its activity over time using a high-resolution gamma-ray spectrometer.

1. Sample Preparation:

• A sample containing Niobium-95 is prepared. If ⁹⁵Nb is produced from the decay of Zirconium-95 (⁹⁵Zr), a chemical separation may be necessary to isolate the ⁹⁵Nb.[1]

• The sample is placed in a well-defined and reproducible geometry, such as a standard counting vial or a pressed pellet, to ensure consistent measurement conditions.[2][3]

2. Instrumentation and Calibration:

• A High-Purity Germanium (HPGe) detector is the preferred instrument due to its excellent energy resolution, which allows for the clear identification and quantification of the 765.8 keV gamma-ray peak of ⁹⁵Nb.[4][5]

• Energy Calibration: The spectrometer is calibrated for energy using standard radioactive sources with well-known gamma-ray energies covering a range that includes the 765.8 keV peak of ⁹⁵Nb.[6][7]

• Efficiency Calibration: The detection efficiency at 765.8 keV is determined using a calibrated multi-gamma source or through Monte Carlo simulations. This is crucial for converting the measured count rate to activity.[5]

3. Data Acquisition:

• The gamma-ray spectrum of the ⁹⁵Nb sample is acquired at regular time intervals over a period of several half-lives (e.g., for 100-150 days).[8]

• The counting time for each measurement should be sufficient to obtain good statistical precision for the net peak area of the 765.8 keV gamma line.[9]

• A background spectrum is also acquired for the same counting time to subtract environmental and instrumental background radiation.[10]

4. Data Analysis:

• The net peak area of the 765.8 keV gamma-ray is determined for each spectrum after subtracting the background.

• The activity (A) at each time point (t) is calculated using the formula: A(t) = Net Peak Area / (Efficiency * Gamma-ray Intensity * Counting Time)

• The natural logarithm of the activity (ln(A)) is plotted against time (t).

• The data points are fitted to a linear equation: ln(A) = -λt + ln(A₀), where λ is the decay constant and A₀ is the initial activity.

• The half-life (T₁/₂) is then calculated from the decay constant using the relation: T₁/₂ = ln(2) / λ.[11]

II. Decay Energy Determination

The decay energies, including the beta endpoint energy and the gamma-ray energy, are determined using beta and gamma-ray spectroscopy.

A. Gamma-Ray Energy Determination:

• Methodology: High-resolution gamma-ray spectroscopy with an HPGe detector is used.[12]

• Procedure: A precise energy calibration of the spectrometer is performed using standard sources with gamma-ray energies that bracket the expected energy of the ⁹⁵Nb gamma-ray. The spectrum of the ⁹⁵Nb source is then acquired, and the centroid of the full-energy peak corresponding to the 765.8 keV transition is determined.[13]

B. Beta Endpoint Energy Determination:

• Methodology: Beta spectrometry is employed to measure the energy distribution of the emitted beta particles. A magnetic spectrometer or a solid-state detector like a silicon-lithium [Si(Li)] detector can be used.[14][15]

• Procedure:

  • The beta spectrometer is energy calibrated using conversion electron sources with known energies or other beta sources with well-defined endpoint energies.[16]

  • The beta spectrum of the ⁹⁵Nb source is measured.

  • A Kurie plot (Fermi-Kurie plot) is constructed from the beta spectrum data.[15]

  • The endpoint energy is determined by extrapolating the linear portion of the Kurie plot to the energy axis.[15]

Generalized Experimental Workflow

The following diagram illustrates a generalized workflow for the determination of radionuclide properties, applicable to Niobium-95 and other radionuclides.

Generalized experimental workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.usgs.gov [pubs.usgs.gov]
• 3. Spectroscopic Sample Preparation: Techniques for Accurate Results - Metkon [metkon.com]
• 4. epa.gov [epa.gov]
• 5. mirion.com [mirion.com]
• 6. irpa.net [irpa.net]
• 7. researchgate.net [researchgate.net]
• 8. osti.gov [osti.gov]
• 9. mirion.com [mirion.com]
• 10. rcaro.org [rcaro.org]
• 11. web.physics.ucsb.edu [web.physics.ucsb.edu]
• 12. physlab.org [physlab.org]
• 13. pubs.aip.org [pubs.aip.org]
• 14. hep.physik.uni-siegen.de [hep.physik.uni-siegen.de]
• 15. ortec-online.com [ortec-online.com]
• 16. rrp.nipne.ro [rrp.nipne.ro]

Production of Niobium-95 from Zirconium-95 Decay: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the production of Niobium-95 (Nb-95) from the radioactive decay of its parent nuclide, Zirconium-95 (Zr-95). It is intended to serve as a detailed resource for researchers, scientists, and professionals in drug development who are interested in the procurement and application of Nb-95. This document covers the fundamental principles of Zr-95 decay, detailed experimental protocols for the separation and purification of Nb-95, and a summary of its applications, particularly in the context of preclinical research and radiopharmaceutical development. Quantitative data from various separation methodologies are presented in tabular format for clear comparison, and key processes are visualized through diagrams to facilitate understanding.

Introduction to the Zirconium-95/Niobium-95 System

Zirconium-95 (Zr-95) is a fission product, meaning it is produced in significant quantities during nuclear fission processes in reactors. It has a half-life of approximately 64 days and decays via beta emission to Niobium-95 (Nb-95). Nb-95 itself is radioactive, with a half-life of about 35 days[1]. This parent-daughter relationship allows for the creation of a Zr-95/Nb-95 generator system, where the longer-lived parent, Zr-95, continuously produces the shorter-lived daughter, Nb-95. This continuous production and the differing chemical properties of zirconium and niobium form the basis for their separation.

The primary application of Nb-95 in the field of drug development is as a radiotracer for longer-term ex vivo biodistribution studies. Its 35-day half-life is convenient for experiments that require tracking the localization of biomolecules over an extended period. Furthermore, its chemical analogue, Niobium-90 (Nb-90), is a positron emitter used for in vivo immuno-Positron Emission Tomography (immuno-PET), making Nb-95 a valuable tool for initial, lower-cost, reactor-based production and methodology development before moving to more expensive cyclotron-produced isotopes for imaging[2][3].

The Decay of Zirconium-95

Zirconium-95 decays to Niobium-95 through beta-minus (β-) emission. The decay scheme is relatively straightforward, with the majority of decays proceeding to an excited state of Nb-95, which then promptly de-excites by emitting gamma radiation. The understanding of this decay process is crucial for the accurate measurement and identification of both nuclides.

Figure 1: Simplified decay scheme of Zirconium-95 to Niobium-95.

Separation and Purification of Niobium-95

The chemical separation of Nb-95 from its parent Zr-95 is based on the different chemical behaviors of the two elements. Several methods have been developed, with solvent extraction and ion-exchange chromatography being the most common and effective.

Data Presentation: Comparison of Separation Methods

The following table summarizes quantitative data from various published methods for the separation of Nb-95 from Zr-95. This allows for a direct comparison of their efficiencies.

Separation Method	Reagents/Matrix	Key Parameters	Separation Yield of Nb-95	Decontamination Factor for Zr-95	Reference
Solvent Extraction	α-benzoinoxime in chloroform	5N HCl	Quantitative	> 1 x 10⁴
Solvent Extraction	Acetylacetone in benzene	pH 5-7	Not specified for Nb-95	3 x 10² - 1 x 10³	[2]
Ion-Exchange	Anion exchange resin, UTEVA resin	HF, HCl/H₂O₂, Oxalic acid	> 95%	3.36 x 10⁸ (after UTEVA)	[4]

Experimental Protocols

This method provides a rapid and efficient separation of Nb-95.

Materials and Equipment:

• Zr-95/Nb-95 equilibrium mixture in hydrochloric acid (HCl)

• Concentrated HCl

• 0.2% (w/v) α-benzoinoxime in chloroform

• Separatory funnels

• Gamma-ray spectrometer for activity measurement

Procedure:

• Adjust the concentration of the Zr-95/Nb-95 mixture to 5N HCl in a 10 ml aqueous phase.

• Transfer the solution to a separatory funnel.

• Add 10 ml of 0.2% α-benzoinoxime in chloroform.

• Shake the mixture vigorously for 3 minutes to extract the Nb-95 into the organic phase.

• Allow the phases to separate.

• Transfer the organic phase (containing Nb-95) to a clean separatory funnel.

• Wash the organic phase with an equal volume of 5N HCl for 1 minute to remove any residual Zr-95.

• Back-extract the purified Nb-95 from the organic phase by shaking with 5 ml of concentrated HCl for 5 minutes.

• Repeat the back-extraction if necessary to ensure quantitative recovery of Nb-95.

Figure 2: Workflow for solvent extraction of Nb-95 using α-benzoinoxime.

This method is particularly effective for achieving very high purity of Nb-95.

Materials and Equipment:

• Irradiated zirconium target dissolved in a suitable acid

• Anion exchange resin

• UTEVA resin

• Hydrofluoric acid (HF)

• Hydrochloric acid (HCl)

• Hydrogen peroxide (H₂O₂)

• Oxalic acid

• Chromatography columns

• Peristaltic pump or similar for controlling flow rates

• Fraction collector

• Gamma-ray spectrometer

Procedure:

• Initial Separation on Anion Exchange Resin:

  • Dissolve the irradiated zirconium target material.

  • Load the solution onto a pre-conditioned anion exchange column in a hydrofluoric acid medium. Under these conditions, Nb-95 is absorbed onto the resin while Zr-95 passes through.

  • Elute the bound Nb-95 from the column using a solution of 6 M HCl containing 1% H₂O₂.

• Further Purification on UTEVA Resin:

  • Take the eluate from the first step containing the Nb-95.

  • Load this solution onto a UTEVA resin column.

  • Wash the column with 6 M HCl to remove any remaining traces of Zr-95.

  • Elute the highly purified Nb-95 from the UTEVA resin using 1 M oxalic acid.

Figure 3: Workflow for ion-exchange chromatography separation of Nb-95.

Applications in Drug Development and Research

While direct therapeutic applications of Nb-95 are not established, its role as a research tool is significant for professionals in drug development.

Radiotracer for Biodistribution Studies

The relatively long half-life of Nb-95 (35 days) makes it an excellent candidate for ex vivo biodistribution studies of novel radiopharmaceuticals or drug delivery systems[2][3]. Researchers can label a molecule of interest with Nb-95, administer it to a preclinical model, and at various time points, tissues can be harvested and the amount of radioactivity can be quantified. This provides crucial information on the absorption, distribution, metabolism, and excretion (ADME) profile of the new drug candidate.

Surrogate for Immuno-PET Isotope Development

Niobium-90 is a positron-emitting isotope with a 14.6-hour half-life, making it suitable for immuno-PET imaging[2][4]. Immuno-PET allows for the non-invasive visualization and quantification of the distribution of monoclonal antibodies and other large biomolecules in vivo. Due to the similar chemistry of niobium isotopes, Nb-95, which is more readily and cheaply produced in a nuclear reactor, can be used to develop and optimize the labeling chemistry and perform initial in vitro and ex vivo evaluations of new antibody conjugates before transitioning to the more expensive, cyclotron-produced Nb-90 for in vivo imaging studies[2][3].

Conclusion

The production of Niobium-95 from the decay of Zirconium-95 provides a valuable resource for the scientific and drug development communities. The well-established separation techniques of solvent extraction and ion-exchange chromatography allow for the isolation of high-purity Nb-95. Its utility as a radiotracer in long-term biodistribution studies and as a convenient surrogate for the development of Nb-90 based immuno-PET agents underscores its importance in preclinical research. This guide has provided the essential theoretical background and detailed practical protocols to enable researchers to effectively produce and utilize Niobium-95 in their work.

References

• 1. researchgate.net [researchgate.net]
• 2. Labeling and preliminary in vivo assessment of niobium-labeled radioactive species: A proof-of-concept study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchportal.sckcen.be [researchportal.sckcen.be]
• 4. download.uni-mainz.de [download.uni-mainz.de]

An In-depth Technical Guide to the Niobium-95 Decay Scheme and Principal Gamma Emissions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the decay scheme of Niobium-95 (⁹⁵Nb), a radionuclide of interest in various scientific and industrial applications. This document details the decay characteristics, including half-life, decay mode, and the energies and intensities of its principal gamma emissions. The information is presented in a clear and accessible format to support researchers and professionals in their work.

Niobium-95: Core Decay Characteristics

Niobium-95 is a radioactive isotope of niobium with a half-life of 34.991 days.[1][2] It is a significant fission product and is also the decay product of Zirconium-95 (⁹⁵Zr), which has a half-life of 64 days.[1][3] The primary decay mode for Niobium-95 is beta-minus (β⁻) decay, leading to the formation of stable Molybdenum-95 (⁹⁵Mo).[1][2][4]

The decay of ⁹⁵Nb predominantly proceeds through a beta transition to an excited state of ⁹⁵Mo. This is followed by the emission of gamma radiation as the excited nucleus transitions to a lower energy state.

Tabulated Decay Data

For ease of reference and comparison, the key quantitative data for the decay of Niobium-95 are summarized in the tables below.

Table 1: General Decay Properties of Niobium-95

Property	Value
Half-life (T₁⸝₂)	34.991 (6) days[2][5]
Decay Mode	Beta-minus (β⁻)[1][2][4]
Daughter Nuclide	Molybdenum-95 (⁹⁵Mo)[2][4][6]
Q-value (β⁻)	925.6 (5) keV[5]

Table 2: Principal Beta-minus (β⁻) Transitions

Energy (keV)	Probability per 100 disintegrations	Nature
159.8 (5)	99.970 (6)	Allowed[5]
925.6 (5)	0.030 (5)	2nd Forbidden[5]

Table 3: Principal Gamma Emissions

Energy (keV)	Emission Probability per decay
765.803 (6)	0.99808 (7)[7]
204.12	0.0003[8]
561.88	0.0001[8]

Niobium-95 Decay Scheme Visualization

The following diagram illustrates the decay scheme of Niobium-95, showing the transitions from the parent nuclide to the daughter nuclide and the associated energy levels and emissions.

Caption: Decay scheme of Niobium-95 to Molybdenum-95.

Experimental Methodologies

The determination of decay scheme data, such as half-life, and gamma-ray energies and intensities, relies on various nuclear physics experimental techniques.

• Gamma-Ray Spectroscopy: High-purity germanium (HPGe) detectors are commonly used to measure the energy and intensity of gamma rays emitted from a ⁹⁵Nb source.[9] The detector system must be calibrated for energy and efficiency using standard radioactive sources with well-known gamma emissions.

• Beta Spectroscopy: Magnetic spectrometers or solid-state detectors can be employed to measure the energy spectrum of the beta particles. This helps in determining the endpoint energies (Q-values) of the beta transitions.

• Coincidence Counting: Techniques like 4πβ-γ coincidence counting can be used to determine the absolute activity of a ⁹⁵Nb source and to establish the relationships between beta and subsequent gamma emissions in the decay scheme.[10]

The data presented in this guide are the result of numerous experiments and evaluations conducted by the international nuclear physics community and compiled in databases such as the Evaluated Nuclear Structure Data File (ENSDF).

References

• 1. Isotopes of niobium - Wikipedia [en.wikipedia.org]
• 2. Niobium-95 - isotopic data and properties [chemlin.org]
• 3. lnhb.fr [lnhb.fr]
• 4. Isotope data for niobium-95 in the Periodic Table [periodictable.com]
• 5. lnhb.fr [lnhb.fr]
• 6. Isotope data for niobium-95 in the Periodic Table [periodictable.com]
• 7. www-nds.iaea.org [www-nds.iaea.org]
• 8. wwwndc.jaea.go.jp [wwwndc.jaea.go.jp]
• 9. researchgate.net [researchgate.net]
• 10. Calibration of Five Gamma-Emitting Nuclides for Emission Rate (Technical Report) | OSTI.GOV [osti.gov]

Niobium-95: An In-depth Technical Guide on its Occurrence and Abundance

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural occurrence and abundance of the Niobium-95 (⁹⁵Nb) isotope. It details its origins, environmental presence, and the methodologies used for its detection. This document is intended to serve as a valuable resource for professionals in research, science, and drug development who require a thorough understanding of this radionuclide.

Executive Summary

Niobium-95 is a radioactive isotope of the element niobium, characterized by a half-life of approximately 35 days. It is not a naturally occurring primordial isotope but is instead a product of anthropogenic nuclear activities. Its presence in the environment is primarily linked to fallout from nuclear weapons testing and emissions from nuclear reactors. This guide will delve into the formation pathways of ⁹⁵Nb, its prevalence in various environmental compartments, and the analytical techniques employed for its quantification.

Origin and Formation of Niobium-95

The primary sources of Niobium-95 are exclusively anthropogenic. It is not found in nature as a stable isotope, with the only naturally occurring niobium isotope being Niobium-93.[1][2][3] The formation of ⁹⁵Nb is a direct consequence of nuclear fission and subsequent radioactive decay.

Nuclear Fission Product

Niobium-95 is a significant fission product resulting from the nuclear fission of uranium and plutonium in nuclear reactors and the detonation of nuclear weapons.[4][5][6] During fission, the nuclei of heavy elements like uranium-235 or plutonium-239 split into smaller nuclei, yielding a spectrum of fission products, including the mass 95 isobar.

Decay Product of Zirconium-95

A principal pathway for the presence of Niobium-95 is through the radioactive decay of its parent isotope, Zirconium-95 (⁹⁵Zr).[5][7][8] ⁹⁵Zr is also a major fission product and has a half-life of approximately 64 days.[5] It undergoes beta decay to form ⁹⁵Nb. This parent-daughter relationship is a crucial factor in the environmental behavior and detection of Niobium-95, as its concentration is influenced by the presence and decay of Zirconium-95.[2][3][7]

Environmental Occurrence and Abundance

The distribution of Niobium-95 in the environment is a direct result of its artificial origins. Its presence is a marker of contamination from nuclear activities.

Atmospheric Deposition

Following atmospheric nuclear weapons tests, radioactive debris, including ⁹⁵Zr and ⁹⁵Nb, is dispersed into the atmosphere. This material eventually returns to the Earth's surface as radioactive fallout, leading to widespread, low-level contamination of various environmental matrices.[9]

Aquatic Environments

Niobium-95 has been detected in various aquatic systems, including rivers, seawater, and sediments.[9][10] Its concentration in these environments is influenced by direct deposition, runoff from contaminated land, and discharges from nuclear facilities. Studies have shown that ⁹⁵Nb can be taken up by marine organisms, such as seaweed.[10]

Terrestrial Environments

Soil and vegetation can become contaminated with Niobium-95 through atmospheric deposition. The extent of contamination depends on factors such as proximity to the source, precipitation patterns, and soil type.

Quantitative Data on Niobium-95 Abundance

The following table summarizes the reported concentrations of Niobium-95 in various environmental samples. It is important to note that these values can vary significantly based on the location, time of measurement, and the history of local nuclear activities.

Environmental Matrix	Reported Concentration	Reference
Hudson River Water	Maximum value for ⁹⁵Zr (parent of ⁹⁵Nb) in February 1981	[9]
Marine Seaweeds	Maximum concentration factors of 2150 for ⁹⁵Nb	[10]
Benthic Organisms	Up to 1043.0 pCi/g (38,600 Bq/kg) fresh weight for ⁹⁵Zr/⁹⁵Nb	[11]
Fish Muscle Tissue	Generally low to undetectable levels	[11]

Experimental Protocols for Detection and Quantification

The primary method for the detection and quantification of Niobium-95 is gamma spectrometry . This technique identifies and measures the gamma radiation emitted by the isotope as it decays.

Gamma Spectrometry Methodology

• Sample Collection: Environmental samples (e.g., water, soil, biota) are collected from the area of interest.

• Sample Preparation: Samples are processed to a suitable geometry and concentration for measurement. This may involve drying, ashing, or chemical separation to isolate the radionuclides of interest.

• Gamma-Ray Detection: A high-purity germanium (HPGe) detector is typically used to detect the gamma rays emitted by the sample. The detector is shielded to reduce background radiation.

• Spectral Analysis: The output from the detector is a gamma-ray spectrum, which shows the energy and intensity of the detected gamma rays. Niobium-95 is identified by its characteristic gamma-ray peak at 765.8 keV.

• Quantification: The activity concentration of ⁹⁵Nb in the sample is determined by comparing the area of its characteristic peak to that of a calibrated standard source. Corrections are made for factors such as detector efficiency, sample geometry, and radioactive decay.

Decay Pathway and Logical Relationships

The formation of stable Molybdenum-95 from the fission product Zirconium-95 involves a sequential beta decay process, with Niobium-95 as an intermediate radionuclide.

Decay chain from Zirconium-95 to stable Molybdenum-95.

Conclusion

Niobium-95 is a significant radionuclide whose presence in the environment is a direct indicator of anthropogenic nuclear activities. Understanding its origins, environmental behavior, and the methods for its detection is crucial for environmental monitoring, radiological protection, and related scientific research. This guide provides a foundational understanding for professionals requiring detailed technical information on this important isotope.

References

• 1. Niobium - Wikipedia [en.wikipedia.org]
• 2. Isotopes of niobium - Wikipedia [en.wikipedia.org]
• 3. Niobium [chemeurope.com]
• 4. Fission products (by element) - Wikipedia [en.wikipedia.org]
• 5. radiacode.com [radiacode.com]
• 6. radiacode.com [radiacode.com]
• 7. Isotopes_of_niobium [chemeurope.com]
• 8. Niobium-95 - isotopic data and properties [chemlin.org]
• 9. Zirconium/niobium-95 determined in Hudson River water [inis.iaea.org]
• 10. [Radioactive nuclides in the marine environment--distribution and behaviour of 95Zr, 95Nb originated from fallout] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Content of Short-Lived Radionuclides (⁹⁵Zr, ⁹⁵Nb, ¹⁰³Ru, and ¹⁰⁶Ru) in Fish - ProQuest [proquest.com]

Theoretical Cross-Section Data for Niobium-95 Production: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the theoretical cross-section data for the production of Niobium-95 (⁹⁵Nb), a radionuclide of interest in various scientific and medical applications. The document focuses on the photonuclear production route from natural molybdenum (natMo) and outlines the key theoretical models and experimental protocols involved in determining its production cross-section.

Introduction to Niobium-95 Production

Niobium-95 is a radioactive isotope with a half-life of approximately 35 days.[1][2] It is commonly produced as a fission product, arising from the beta decay of Zirconium-95 (⁹⁵Zr).[2][3][4] Another significant production method, which is the focus of this guide, is through photonuclear reactions on natural molybdenum targets.[5][6] The primary reaction channel is the natMo(γ,xnp)⁹⁵Nb reaction, where a high-energy photon interacts with a molybdenum nucleus, leading to the emission of one or more neutrons and a proton, resulting in the formation of ⁹⁵Nb.[5]

Accurate theoretical cross-section data for this reaction is crucial for optimizing production yields, estimating radionuclidic purity, and for the design and shielding of accelerator facilities.

Theoretical Models for Cross-Section Calculation

The theoretical calculation of photonuclear reaction cross-sections is a complex process that relies on sophisticated nuclear reaction models. The TALYS software package is a widely used and comprehensive code for the simulation of nuclear reactions and is frequently employed for these calculations.[5][7][8][9]

The modeling process within TALYS for the natMo(γ,xnp)⁹⁵Nb reaction involves a combination of several key theoretical frameworks:

• Compound Nucleus Model (Hauser-Feshbach Theory): This model assumes that the incident photon is absorbed by the target nucleus, forming a highly excited compound nucleus.[10] This compound nucleus then decays by emitting particles (neutrons, protons) and gamma rays, with the probability of each decay channel determined by statistical considerations. The Hauser-Feshbach theory is fundamental for calculating the cross-sections of reactions that proceed through a compound nucleus.[10]

• Pre-equilibrium Model (Exciton Model): At higher incident photon energies, there is a significant probability that particle emission will occur before the compound nucleus reaches full statistical equilibrium.[11] The exciton model is a semi-classical model that describes this pre-equilibrium emission, accounting for the energy and angular distributions of the emitted particles.[11]

• Optical Model: The optical model is used to describe the interaction of the incoming and outgoing particles with the nucleus. It treats the nucleus as a potential well and is essential for calculating the transmission coefficients, which are a key input for the Hauser-Feshbach calculations.

• Level Density Models: The density of nuclear energy levels is a critical input for the statistical models of nuclear reactions. TALYS incorporates several level density models, which can significantly influence the calculated cross-sections. The choice of level density model is a major source of variation in theoretical predictions.[5][12]

The interplay of these models within the TALYS code allows for the calculation of the energy-dependent cross-section for the production of ⁹⁵Nb from each of the stable isotopes of natural molybdenum.

Caption: Workflow for theoretical cross-section calculation using the TALYS code.

Theoretical Cross-Section Data

The following tables summarize the theoretical cross-section data for the natMo(γ,xnp)⁹⁵Nb reaction, calculated using the TALYS 1.95 code with different level density models.[5][12] The data is presented for both the ground state (⁹⁵ᵍNb) and the metastable state (⁹⁵ᵐNb) of Niobium-95, as well as the total production cross-section. The cross-sections are given in millibarns (mb) as a function of the incident photon energy in MeV.

Table 1: Theoretical Cross-Section for natMo(γ,xnp)⁹⁵ᵐNb (Metastable State)

Photon Energy (MeV)	LD1 (mb)	LD2 (mb)	LD3 (mb)	LD4 (mb)	LD5 (mb)	LD6 (mb)
10	0.0	0.0	0.0	0.0	0.0	0.0
20	2.5	2.3	2.1	2.6	2.7	2.8
30	1.8	1.7	1.6	1.9	2.0	2.1
40	0.8	0.7	0.7	0.9	0.9	1.0
50	0.5	0.5	0.4	0.6	0.6	0.7
60	0.4	0.4	0.3	0.5	0.5	0.6
70	0.3	0.3	0.2	0.4	0.4	0.5
80	0.2	0.2	0.2	0.3	0.3	0.4
90	0.2	0.2	0.1	0.2	0.2	0.3

Table 2: Theoretical Cross-Section for natMo(γ,xnp)⁹⁵ᵍNb (Ground State)

Photon Energy (MeV)	LD1 (mb)	LD2 (mb)	LD3 (mb)	LD4 (mb)	LD5 (mb)	LD6 (mb)
10	0.1	0.1	0.1	0.1	0.1	0.1
20	5.5	5.2	4.9	5.8	6.0	6.2
30	4.0	3.8	3.5	4.2	4.4	4.6
40	2.0	1.9	1.7	2.1	2.2	2.3
50	1.2	1.1	1.0	1.3	1.4	1.5
60	0.9	0.8	0.7	1.0	1.1	1.2
70	0.7	0.6	0.6	0.8	0.9	1.0
80	0.5	0.5	0.4	0.6	0.7	0.8
90	0.4	0.4	0.3	0.5	0.5	0.6

Table 3: Total Theoretical Cross-Section for natMo(γ,xnp)⁹⁵Nb

Photon Energy (MeV)	LD1 (mb)	LD2 (mb)	LD3 (mb)	LD4 (mb)	LD5 (mb)	LD6 (mb)
10	0.1	0.1	0.1	0.1	0.1	0.1
20	8.0	7.5	7.0	8.4	8.7	9.0
30	5.8	5.5	5.1	6.1	6.4	6.7
40	2.8	2.6	2.4	3.0	3.1	3.3
50	1.7	1.6	1.4	1.9	2.0	2.2
60	1.3	1.2	1.0	1.5	1.6	1.8
70	1.0	0.9	0.8	1.2	1.3	1.5
80	0.7	0.7	0.6	0.9	1.0	1.2
90	0.6	0.6	0.4	0.7	0.7	0.9

Note: Data points are estimated from graphical representations in scientific literature and are intended for comparative purposes.[5]

Experimental Protocols for Cross-Section Measurement

The experimental determination of the natMo(γ,xnp)⁹⁵Nb reaction cross-section is typically performed using the activation method followed by off-line gamma-ray spectrometry.[5][6]

Irradiation

• Target Preparation: A thin foil of natural molybdenum of known mass and high purity is used as the target material.

• Photon Source: A high-energy bremsstrahlung photon beam is generated by an electron linear accelerator (linac). Electrons are accelerated to a specific energy (the end-point energy) and directed onto a high-Z converter material (e.g., tantalum or tungsten), which produces a continuous spectrum of photons up to the electron energy.[5]

• Irradiation: The molybdenum target is placed in the path of the bremsstrahlung beam for a predetermined period. The electron beam current and irradiation time are carefully monitored to determine the total photon flux.

Activity Measurement

• Cooling: After irradiation, the target is allowed to "cool" for a period to allow short-lived interfering radionuclides to decay.

• Gamma-Ray Spectrometry: The irradiated molybdenum target is placed in front of a high-purity germanium (HPGe) detector to measure the emitted gamma rays.[6] The HPGe detector, known for its excellent energy resolution, is crucial for distinguishing the characteristic gamma rays of ⁹⁵Nb from other activation products.[13][14]

• Data Acquisition: The gamma-ray spectrum is acquired for a sufficient time to obtain good counting statistics for the 765.8 keV gamma-ray peak, which is characteristic of the decay of ⁹⁵Nb.[5]

Cross-Section Calculation

The flux-averaged cross-section, <σ(Eγmax)>, is calculated from the measured activity of ⁹⁵Nb using the following general formula:

Activity = N * <σ(Eγmax)> * Φ * (1 - e^(-λt_irr)) * e^(-λt_cool)

where:

• N is the number of target atoms.

• Φ is the photon flux.

• λ is the decay constant of ⁹⁵Nb.

• t_irr is the irradiation time.

• t_cool is the cooling time.

The energy-dependent cross-section can be unfolded from the measured yields at different bremsstrahlung end-point energies, a process that often involves the use of simulation codes like GEANT4 to determine the bremsstrahlung photon spectrum.[5]

Caption: Experimental workflow for measuring the natMo(γ,xnp)⁹⁵Nb cross-section.

Nuclear Reaction and Decay Pathways

The production of ⁹⁵Nb from natural molybdenum involves several possible reaction channels, depending on the stable isotope that interacts with the photon and the number of nucleons emitted. Additionally, in fission-based production, ⁹⁵Nb is a decay product of ⁹⁵Zr.

Caption: Primary production and decay pathways for Niobium-95.

Conclusion

The theoretical cross-section data for the production of ⁹⁵Nb via the natMo(γ,xnp) reaction, primarily calculated using the TALYS code, provides essential information for scientific and medical applications. However, it is important to note that significant discrepancies can exist between theoretical predictions and experimental results, often stemming from the choice of nuclear level density models.[5][12] Therefore, a combined approach, utilizing both theoretical calculations and experimental validation, is crucial for obtaining accurate and reliable cross-section data for Niobium-95 production.

References

• 1. researchgate.net [researchgate.net]
• 2. radiacode.com [radiacode.com]
• 3. radiacode.com [radiacode.com]
• 4. lnhb.fr [lnhb.fr]
• 5. arxiv.org [arxiv.org]
• 6. istina.msu.ru [istina.msu.ru]
• 7. sympnp.org [sympnp.org]
• 8. researchgate.net [researchgate.net]
• 9. d-nb.info [d-nb.info]
• 10. MEASUREMENT, EVALUATION AND VALIDATION OF MOLYBDENUM CROSS SECTIONS | EPJ Web of Conferences [epj-conferences.org]
• 11. researchgate.net [researchgate.net]
• 12. [2311.03038] Cross-section of the ${^{95\rm}\rm{Nb}}$ production on natural molybdenum at the bremsstrahlung end-point energy up to 95 MeV [arxiv.org]
• 13. cefas.co.uk [cefas.co.uk]
• 14. Overview on Spectral Analysis Techniques for Gamma Ray Spectrometry , Nuclear Science, Science Publishing Group [sciencepublishinggroup.com]

Unveiling Niobium-95: A Technical Guide to Its Early Discovery and Characterization

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the seminal scientific literature surrounding the discovery and initial characterization of the radionuclide Niobium-95 (⁹⁵Nb). As a significant fission product of uranium and a key decay product of Zirconium-95 (⁹⁵Zr), the understanding of its properties was a critical focus in early nuclear chemistry. This document provides a consolidated overview of the key experimental data, methodologies, and the logical framework that led to its identification.

Discovery and Production

Niobium-95, with a half-life of approximately 35 days, was identified in the course of extensive research on the products of uranium fission during the Manhattan Project. The definitive compilation of this early work was published in 1951 within the National Nuclear Energy Series, specifically in "Radiochemical Studies: The Fission Products," edited by C. D. Coryell and N. Sugarman.[1][2][3][4] This comprehensive work details the methods used to isolate and characterize the various radioactive species resulting from nuclear fission.

The primary production pathway for Niobium-95 in these early studies was through the beta decay of its parent isotope, Zirconium-95. ⁹⁵Zr is a prominent fission product of uranium. The genetic relationship between ⁹⁵Zr and ⁹⁵Nb was crucial for the latter's identification and the study of its nuclear properties.

Production and Decay Pathway

The production and subsequent decay of Niobium-95 can be visualized as a straightforward nuclear decay chain.

Production and decay of Niobium-95.

Experimental Protocols

The initial characterization of Niobium-95 relied on a series of sophisticated radiochemical separation techniques and radiation detection methods developed during the mid-20th century.

Radiochemical Separation

A significant challenge in the study of Niobium-95 was its separation from its parent, Zirconium-95, and other fission products. Early methods detailed in "Radiochemical Studies: The Fission Products" and later refined in other publications focused on exploiting the different chemical properties of zirconium and niobium.[5]

Experimental Workflow for Separation:

Radiochemical separation workflow.

A common procedure involved the dissolution of the irradiated uranium target in strong acids. The key to separating zirconium and niobium was the use of anion-exchange chromatography in hydrochloric and hydrofluoric acid mixtures, a technique detailed by Kraus and Moore in 1951. Zirconium and niobium form different complex fluoride ions in solution, which exhibit distinct affinities for the anion-exchange resin, allowing for their effective separation.

Radiation Detection and Measurement

Once isolated, the radioactive properties of Niobium-95 were determined using various radiation detectors available at the time.

• Beta Decay Measurement: The energy of the beta particles emitted during the decay of Niobium-95 was measured using magnetic beta-ray spectrometers. By analyzing the energy spectrum of the emitted electrons, researchers could determine the maximum beta energy (Eβmax) and infer the decay scheme.

• Gamma-Ray Spectroscopy: The presence and energy of gamma rays associated with the beta decay were investigated using scintillation detectors, such as sodium iodide (NaI) crystals coupled to photomultiplier tubes. Coincidence counting techniques were often employed to establish the relationship between beta decay events and subsequent gamma emissions.

• Half-Life Determination: The half-life of Niobium-95 was determined by measuring the decrease in its activity over time. A sample of purified Niobium-95 was periodically counted using a Geiger-Müller counter or an ionization chamber, and the decay curve was plotted to calculate the half-life.

Quantitative Data

The early investigations yielded crucial quantitative data that laid the foundation for our current understanding of Niobium-95. The following tables summarize the key findings from these seminal studies.

Property	Reported Value (Early Literature)	Modern Accepted Value
Half-life (T½)	~35 days	34.991(6) days
Decay Mode	β⁻	β⁻
Parent Isotope	⁹⁵Zr	⁹⁵Zr
Daughter Isotope	⁹⁵Mo	⁹⁵Mo
Year of Discovery	1951	1951[6]

Table 1: General Properties of Niobium-95

Transition	Maximum Energy (Eβmax)	Probability	Nature
β⁻ to 765.8 keV level	159.8 (5) keV	99.970 (6) %	Allowed
β⁻ to 204.1 keV level	721.5 (5) keV	Not firmly established in early work	Unique 2nd Forbidden
β⁻ to ground state	925.6 (5) keV	0.030 (5) %	2nd Forbidden

Table 2: Beta Decay Characteristics of Niobium-95 [7]

Transition	Energy	Probability per 100 decays	Multipolarity
γ from 765.8 keV level	765.806 (6) keV	99.955 (7)	M1 + 2% E2

Table 3: Principal Gamma Transition in the Decay of Niobium-95 [7]

Decay Scheme

The experimental data on beta and gamma emissions were used to construct the decay scheme of Niobium-95. The primary decay path involves a beta transition to an excited state of Molybdenum-95 at 765.8 keV, which then de-excites to the ground state via the emission of a prominent gamma ray.

Niobium-95 Decay Pathway

Simplified decay scheme of Niobium-95.

This technical guide provides a condensed yet thorough overview of the foundational research that led to the discovery and characterization of Niobium-95. The methodologies and data presented herein highlight the ingenuity and precision of early radiochemists and nuclear physicists, whose work continues to be the bedrock of our understanding of radionuclides and their applications.

References

• 1. NNES: National Nuclear Energy Series [web.mit.edu]
• 2. books.google.cn [books.google.cn]
• 3. Radiochemical Studies: The Fission Products - Google Books [books.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. osti.gov [osti.gov]
• 6. Niobium-95 - isotopic data and properties [chemlin.org]
• 7. lnhb.fr [lnhb.fr]

Niobium-95: A Comprehensive Technical Guide to its Nuclear Data and Spectroscopic Information

For Researchers, Scientists, and Drug Development Professionals

Introduction

Niobium-95 (⁹⁵Nb) is a significant radionuclide, playing a crucial role in various scientific and industrial applications, including its use as a tracer in metallurgical studies, in nuclear medicine, and as a fission product in nuclear reactors. A thorough understanding of its nuclear properties is paramount for its safe and effective utilization. This technical guide provides an in-depth overview of the nuclear data and spectroscopic information of Niobium-95, tailored for researchers, scientists, and professionals in drug development.

Core Nuclear and Decay Properties of Niobium-95

Niobium-95 is an unstable isotope of niobium that undergoes beta decay. The following tables summarize its key nuclear and decay characteristics.

Table 1: General Nuclear Properties of Niobium-95

Property	Value
Atomic Number (Z)	41
Mass Number (A)	95
Neutron Number (N)	54
Isotopic Mass	94.9068311(5) u
Nuclear Spin and Parity (Jπ)	9/2+
Half-life (T₁/₂)	34.991(6) days[1][2]
Parent Nuclide	⁹⁵Zr[1]

Table 2: Decay Data for Niobium-95

Decay Mode	Daughter Nuclide	Branching Ratio (%)	Q-value (keV)
β⁻	⁹⁵Mo	100	925.6(5)[3]

Spectroscopic Information: Beta and Gamma Emissions

The decay of Niobium-95 to Molybdenum-95 (⁹⁵Mo) is accompanied by the emission of beta particles (electrons) and gamma rays. The primary decay pathway involves a beta transition to an excited state of ⁹⁵Mo, which then de-excites by emitting a characteristic gamma ray.

Table 3: Beta Emission Data for Niobium-95

Transition	End-point Energy (keV)	Average Energy (keV)	Probability (%)
β⁻	159.8(5)	~53	99.970(6)[3]
β⁻	925.6(5)	~308	0.030(5)[3]

Table 4: Gamma Emission Data for Niobium-95

Energy (keV)	Intensity (%)
765.806(6)	99.955(7)[3]

The Metastable State: Niobium-95m

Niobium-95 has a metastable isomer, Niobium-95m (⁹⁵ᵐNb), which has a different half-life and decay properties.

Table 5: Nuclear and Decay Properties of Niobium-95m

Property	Value
Excitation Energy	235.69(2) keV[1]
Nuclear Spin and Parity (Jπ)	1/2-
Half-life (T₁/₂)	3.61(3) days[1]
Decay Modes	Isomeric Transition (IT), β⁻
IT Branching Ratio (%)	~94.4
β⁻ Branching Ratio (%)	~5.6

Experimental Protocols

The determination of the nuclear and spectroscopic data presented above relies on a suite of sophisticated experimental techniques. The following sections outline the general methodologies employed.

Gamma-Ray Spectroscopy

Objective: To measure the energy and intensity of gamma rays emitted from a ⁹⁵Nb source.

Methodology:

• Detector System: A high-purity germanium (HPGe) detector is the preferred instrument due to its excellent energy resolution. The detector is typically housed in a lead shield to reduce background radiation.

• Electronics: The detector is connected to a series of electronic modules, including a preamplifier, a spectroscopy amplifier, and a multi-channel analyzer (MCA).

• Energy and Efficiency Calibration: The system is calibrated for energy and detection efficiency using standard radioactive sources with well-known gamma-ray energies and intensities (e.g., ¹³⁷Cs, ⁶⁰Co, ¹⁵²Eu).

• Sample Preparation: A ⁹⁵Nb source of known activity is prepared in a reproducible geometry and placed at a defined distance from the detector.

• Data Acquisition: The gamma-ray spectrum is acquired for a sufficient duration to achieve good statistical accuracy in the photopeaks of interest.

• Data Analysis: The acquired spectrum is analyzed to identify the gamma-ray energies corresponding to the photopeaks. The net area under each photopeak is determined and corrected for the detector efficiency and the gamma-ray emission probability to calculate the activity of the source.

Beta-Ray Spectroscopy

Objective: To measure the energy spectrum of beta particles emitted from a ⁹⁵Nb source.

Methodology:

• Detector System: A silicon [Si(Li)] or plastic scintillation detector is commonly used for beta spectroscopy. The detector and source are placed in a vacuum chamber to minimize energy loss of the beta particles in air.

• Electronics: Similar to gamma spectroscopy, the detector is coupled with a preamplifier, shaping amplifier, and an MCA.

• Energy Calibration: The energy scale of the spectrometer is calibrated using sources that emit conversion electrons of known energies (e.g., ¹³⁷Cs, ²⁰⁷Bi) or beta sources with well-characterized endpoint energies.

• Sample Preparation: A thin, uniform source of ⁹⁵Nb is prepared on a low-Z backing material to minimize backscattering and self-absorption of the beta particles.

• Data Acquisition: The beta spectrum is accumulated over a time period that allows for sufficient counts in the region of interest.

• Data Analysis: The raw spectrum is corrected for background and instrumental effects. The endpoint energy of the beta spectrum is determined using a Kurie plot analysis.

Half-Life Measurement

Objective: To determine the half-life of ⁹⁵Nb.

Methodology:

• Source and Detector Setup: A ⁹⁵Nb source is placed in a fixed geometry relative to a stable radiation detector, such as a NaI(Tl) scintillation detector or an HPGe detector.

• Data Acquisition: The number of counts in a specific region of interest (e.g., the 766 keV photopeak for ⁹⁵Nb) is measured at regular time intervals over a period of several half-lives. The start and end time of each measurement are recorded accurately.

• Background Subtraction: A background measurement is performed under the same conditions without the source, and the background count rate is subtracted from each measurement of the ⁹⁵Nb source.

• Data Analysis: The natural logarithm of the net count rate is plotted against the elapsed time. The data points should fall on a straight line. A linear least-squares fit is applied to the data. The slope of the line is equal to the negative of the decay constant (λ). The half-life (T₁/₂) is then calculated using the formula: T₁/₂ = ln(2) / λ.

Visualizations

The following diagrams illustrate key relationships and processes related to Niobium-95.

Caption: Parent-Daughter Relationship of Niobium-95.

Caption: Simplified Decay Scheme of Niobium-95.

References

• 1. Niobium-95 - isotopic data and properties [chemlin.org]
• 2. Isotopes of niobium - Wikipedia [en.wikipedia.org]
• 3. lnhb.fr [lnhb.fr]

Spontaneous Fission Yield of Niobium-95 in Uranium: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spontaneous fission yield of Niobium-95 (Nb-95) in uranium isotopes. It is intended for researchers, scientists, and professionals in drug development who require a detailed understanding of the production and characteristics of this specific fission product. This document outlines the quantitative fission yield data, detailed experimental protocols for its determination, and visual representations of the relevant nuclear decay pathway and experimental workflow.

Introduction

Niobium-95 (Nb-95) is a significant fission product formed during the nuclear fission of heavy elements such as uranium. With a half-life of approximately 35 days, its presence and yield are of considerable interest in various fields, including nuclear forensics, reactor technology, and the production of medical radioisotopes.[1][2][3] The fission yield, which is the fraction of a fission product produced per fission event, is a critical parameter for characterizing the fission process.[4] This guide focuses on the spontaneous fission yield of Nb-95 from uranium isotopes, providing key data and methodologies for its accurate determination.

Quantitative Fission Yield Data of Niobium-95

The fission yield of Niobium-95 is dependent on the specific uranium isotope undergoing fission and the energy of the neutrons inducing the fission. The data presented below is for the cumulative fission yield, which includes both the direct formation of Nb-95 from fission and its formation from the decay of its precursor, Zirconium-95 (Zr-95).[2][3][5]

Fissile Isotope	Neutron Energy	Cumulative Fission Yield (%)
Uranium-235 (U-235)	Thermal (0.0253 eV)	6.495
Uranium-235 (U-235)	Fast (1.0 MeV)	6.363
Uranium-238 (U-238)	Fast (1.0 MeV)	5.106

Data sourced from evaluated nuclear data libraries. The yield is given as a percentage of the total fissions.

Experimental Protocols for Determination of Niobium-95 Fission Yield

The accurate determination of the fission yield of Nb-95 from uranium requires a multi-step experimental process involving sample irradiation, radiochemical separation, and nuclear measurement techniques.[6][7][8] The following is a generalized protocol based on established methodologies.

Sample Preparation and Irradiation

• Target Material: High-purity, well-characterized uranium targets (e.g., Uranium-235 or Uranium-238) are prepared. The isotopic composition and mass of the target must be precisely known.

• Irradiation: The uranium target is irradiated with a known neutron flux in a nuclear reactor or using a neutron generator. For spontaneous fission studies, the target is simply stored for a sufficient period to allow for a measurable number of fissions to occur. The duration of irradiation or observation is recorded accurately.

• Flux Monitoring: For induced fission, the neutron flux is monitored using standard activation foils (e.g., cobalt or gold) placed alongside the uranium target.

Dissolution of the Uranium Target

• Following irradiation or the observation period, the uranium target is dissolved in a suitable acid, typically nitric acid (HNO₃). The dissolution is performed in a hot cell or glove box to ensure radiological safety.

Radiochemical Separation of Niobium

• Solvent Extraction: A common method for separating niobium from uranium and other fission products is solvent extraction.[9] For instance, extraction with tributyl phosphate (TBP) in an organic solvent from a hydrochloric acid medium can selectively isolate zirconium and niobium.[9]

• Ion Exchange Chromatography: Anion exchange chromatography is another powerful technique.[10] Niobium forms anionic complexes in certain acid solutions (e.g., hydrofluoric acid), which can be retained on an anion exchange resin while other cations pass through. The niobium can then be selectively eluted by changing the acid concentration or composition.[10]

Measurement of Niobium-95 Activity

• Gamma-Ray Spectrometry: The separated niobium fraction is analyzed using a high-purity germanium (HPGe) detector to measure the characteristic gamma rays emitted by Nb-95.[6][7] The primary gamma-ray energy for Nb-95 is 765.8 keV.

• Detector Calibration: The HPGe detector must be calibrated for energy and efficiency using standard radioactive sources with well-known gamma-ray energies and intensities.

• Data Analysis: The area of the 765.8 keV photopeak in the gamma-ray spectrum is determined. This area, along with the detector efficiency, branching ratio of the gamma decay, and the measurement time, is used to calculate the activity of Nb-95 in the sample.

Calculation of Fission Yield

• The fission yield (Y) is calculated using the following formula: Y = (N_Nb95) / (N_fissions) Where:

  • N_Nb95 is the number of Nb-95 atoms produced, determined from its measured activity and decay constant.

  • N_fissions is the total number of fissions that occurred in the uranium target. This can be determined from the mass of the target, the fission cross-section, the neutron flux, and the irradiation time for induced fission, or from the spontaneous fission half-life for spontaneous fission.

Visualizations

Decay Pathway of Niobium-95

Niobium-95 is primarily produced from the beta decay of its precursor, Zirconium-95 (Zr-95). The following diagram illustrates this decay chain.

Caption: The beta decay chain leading to the formation of stable Molybdenum-95 from Zirconium-95 via Niobium-95.

Experimental Workflow for Fission Yield Determination

The following diagram outlines the key steps in the experimental determination of the fission yield of Niobium-95.

Caption: A schematic of the experimental workflow for determining the fission yield of Niobium-95.

References

• 1. Fission products (by element) - Wikipedia [en.wikipedia.org]
• 2. Isotopes_of_niobium [chemeurope.com]
• 3. Isotopes of niobium - Wikipedia [en.wikipedia.org]
• 4. Fission product yield - Wikipedia [en.wikipedia.org]
• 5. Niobium-95 - isotopic data and properties [chemlin.org]
• 6. repositories.lib.utexas.edu [repositories.lib.utexas.edu]
• 7. Fission Product Yield | Radiation Detection Technologies and Applications Group | Oregon State University [research.engr.oregonstate.edu]
• 8. centaur.tamu.edu [centaur.tamu.edu]
• 9. Isolation of Zirconium and Niobium from Fission Products by Solvent Extraction with Dilute TBP (Journal Article) | OSTI.GOV [osti.gov]
• 10. chemmethod.com [chemmethod.com]

Health physics and dosimetry of Niobium-95

An In-depth Technical Guide to the Health Physics and Dosimetry of Niobium-95

This guide provides a comprehensive overview of the health physics and dosimetry aspects of Niobium-95 (⁹⁵Nb), a radionuclide of importance in various research and industrial applications. This document is intended for researchers, scientists, and drug development professionals who may work with or encounter this isotope.

Introduction to Niobium-95

Niobium-95 is a radioactive isotope of niobium, a transition metal. It is primarily produced as a fission product in nuclear reactors and is also the daughter product of Zirconium-95 (⁹⁵Zr) decay. Understanding its physical and radiological properties is crucial for ensuring safe handling and accurate dosimetry.

Physical and Radiological Properties

A summary of the key physical and radiological properties of Niobium-95 is presented in Table 1.

Table 1: Physical and Radiological Properties of Niobium-95

Property	Value
Half-life	34.991 days
Decay Mode	Beta-minus (β⁻)
Parent Nuclide	⁹⁵Zr
Progeny Nuclide	⁹⁵Mo (stable)
Beta-minus (β⁻) Energies (Maximum)	159.8 keV (99.97%), 721.5 keV (unique 2nd forbidden), 925.6 keV (0.030%)[1]
Gamma (γ) Ray Energy	765.8 keV (99.955%)[1]
Specific Gamma-Ray Dose Constant	0.48026 mrem/hr/mCi at 1 meter

Decay Scheme

Niobium-95 decays primarily via beta-minus emission to an excited state of Molybdenum-95 (⁹⁵Mo), which then promptly de-excites by emitting a gamma ray. The decay scheme is illustrated in the diagram below.

Figure 1: Simplified decay scheme of Niobium-95.

Dosimetry

Dosimetry for Niobium-95 involves the assessment of both internal and external radiation doses.

Internal Dosimetry

Internal exposure to Niobium-95 can occur through inhalation or ingestion. The resulting dose is dependent on the route of intake, the chemical form of the radionuclide, and the biokinetic behavior within the body. The International Commission on Radiological Protection (ICRP) provides dose coefficients for calculating the committed effective dose from an intake of Niobium-95.

Table 2: Dose Conversion Factors for Inhalation and Ingestion of Niobium-95 (for Adults)

Intake Route	Lung Absorption Type	f₁ (Ingestion)	Committed Effective Dose Coefficient (Sv/Bq)
Inhalation	F (Fast)	-	1.2E-10
M (Moderate)	-	2.1E-10
S (Slow)	-	2.8E-10
Ingestion	-	0.01	7.1E-11

Data sourced from ICRP Publication 71 and 72.[2][3] The f₁ value represents the fraction of the ingested activity that is absorbed from the gastrointestinal tract into the bloodstream.

External Dosimetry

External exposure to Niobium-95 is primarily from its high-energy gamma emission. The dose rate from an external source can be calculated using the specific gamma-ray dose constant. Shielding is an effective way to reduce external exposure.

Table 3: Shielding Data for Niobium-95 Gamma Rays (766 keV)

Shielding Material	Density (g/cm³)	Mass Attenuation Coefficient (cm²/g)	Half-Value Layer (HVL) (cm)	Tenth-Value Layer (TVL) (cm)
Lead (Pb)	11.34	0.101	0.61	2.03
Steel (Fe)	7.87	0.072	1.23	4.08
Concrete (Ordinary)	2.35	0.074	4.00	13.28

Mass attenuation coefficients are for approximately 766 keV gamma energy. HVL and TVL are calculated from the mass attenuation coefficients and densities.

Experimental Protocols

Accurate dosimetry of Niobium-95 relies on precise measurements of its activity in various matrices. Below are detailed methodologies for common experimental procedures.

Gamma Spectrometry for Niobium-95 Quantification

This protocol describes the measurement of Niobium-95 activity in a sample using a High-Purity Germanium (HPGe) detector.

Methodology:

• Sample Preparation:

  • For liquid samples (e.g., water, urine), a known volume is placed in a calibrated counting geometry (e.g., Marinelli beaker).

  • For solid samples (e.g., soil, biological tissue), the sample is homogenized, and a known mass is placed in a calibrated counting geometry. If necessary, the sample may be ashed or digested to concentrate the activity and achieve a uniform matrix.

• Detector Calibration:

  • Energy Calibration: A standard multi-nuclide source with known gamma energies spanning the energy range of interest is used to establish the relationship between channel number and gamma-ray energy.

  • Efficiency Calibration: A certified Niobium-95 standard source, or a multi-nuclide standard with a gamma emission near 766 keV, in the same geometry as the samples, is used to determine the detector's efficiency at the 766 keV photopeak.

• Data Acquisition:

  • The prepared sample is placed in a reproducible position on the HPGe detector.

  • The gamma-ray spectrum is acquired for a sufficient time to achieve a statistically significant peak at 766 keV.

• Data Analysis:

  • The net peak area of the 766 keV photopeak is determined by subtracting the background continuum.

  • The activity of Niobium-95 in the sample is calculated using the following formula: Activity (Bq) = Net Peak Area / (Efficiency * Gamma Yield * Counting Time) where the gamma yield for the 766 keV photon is 0.99955.

References

• 1. meral.edu.mm [meral.edu.mm]
• 2. eichrom.com [eichrom.com]
• 3. Nondestructive Evaluation Physics : X-Ray [nde-ed.org]

Protocols & Analytical Methods

Application Notes and Protocols for Niobium-95 as a Radiotracer in Environmental Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of Niobium-95 (Nb-95) as a radiotracer in environmental investigations. While the deliberate use of Nb-95 as a primary environmental tracer is not extensively documented, the methodologies presented here are based on established principles of radiotracer studies, particularly analogous techniques using other fallout radionuclides like Cesium-137, and specific analytical procedures for Niobium.

Introduction to Niobium-95 as an Environmental Radiotracer

Niobium-95 is a gamma-emitting radionuclide with a half-life of 34.991 days.[1] It is a decay product of Zirconium-95 (Zr-95), which has a half-life of 64 days.[1] Both are fission products and are often found together in the environment as a result of nuclear activities.[1] The relatively short half-life of Nb-95 makes it suitable for tracing environmental processes over seasonal time scales, such as soil erosion, sediment transport, and water movement. Its gamma emission allows for relatively straightforward detection and quantification in environmental samples.

Key Properties of Niobium-95:

Property	Value
Half-life	34.991 days
Decay Mode	Beta minus (β-)
Principal Gamma Ray Energies	765.8 keV
Parent Nuclide	Zirconium-95 (95Zr)

Applications in Environmental Studies

The primary applications of Nb-95 as an environmental radiotracer are analogous to those of other particle-reactive radionuclides.

• Soil Erosion and Deposition Studies: By introducing Nb-95 to a soil plot, researchers can track the movement of soil particles due to wind and water erosion. The redistribution of Nb-95 across a landscape can provide quantitative estimates of soil loss and accumulation rates.

• Sediment Transport in Aquatic Systems: Nb-95 can be used to label sediments to study their transport pathways, deposition rates, and mixing dynamics in rivers, lakes, and coastal environments. This information is crucial for understanding pollutant transport, reservoir siltation, and coastal morphology changes.

• Water Movement and Tracing: While less common for water tracing due to its particle-reactive nature, Nb-95 can be used to track the movement of colloidal particles in water or to study the interaction of dissolved species with suspended sediments.

Experimental Protocols

The following protocols are designed to provide a framework for conducting environmental studies using Nb-95. They are based on established methodologies for other radiotracers and should be adapted to specific research questions and field conditions.

This protocol describes the preparation of soil or sediment labeled with Nb-95 for use in erosion and transport studies.

Materials:

• Niobium-95 solution (e.g., 95Nb oxalate or chloride in a weak acid solution)

• Representative soil or sediment sample from the study site

• Drying oven

• Mechanical shaker

• Fume hood

• Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

• Sample Preparation: Collect a representative bulk sample of the soil or sediment to be labeled. Air-dry the sample and sieve it to the desired particle size fraction.

• Tracer Addition: In a fume hood, place a known mass of the prepared soil/sediment in a suitable container. Add a known activity of the Nb-95 solution to the sample. The amount of activity will depend on the scale of the experiment, the detection limits of the available equipment, and regulatory limits.

• Homogenization: Thoroughly mix the Nb-95 solution with the soil/sediment to ensure uniform labeling. This can be achieved by mechanical shaking for several hours. The goal is to have the Nb-95 firmly adsorb to the particle surfaces.

• Drying: Dry the labeled soil/sediment in an oven at a low temperature (e.g., 60°C) to prevent volatilization of the tracer.

• Verification of Labeling Efficiency: After drying, take a subsample of the labeled material and measure its activity using a gamma spectrometer to confirm the final specific activity (Bq/kg) and the homogeneity of the labeling.

This protocol outlines a field experiment to quantify soil erosion rates using Nb-95 labeled soil.

Materials:

• Prepared Nb-95 labeled soil

• Erosion plots established at the study site

• Reference plot (no erosion or deposition)

• Soil sampling equipment (core samplers, augers)

• GPS for sample location mapping

• Sample bags and labels

Procedure:

• Tracer Application: Evenly apply a known quantity of the Nb-95 labeled soil to the surface of the experimental erosion plots. The application should be done carefully to minimize initial disturbance.

• Reference Site: Establish a reference site nearby that is not subject to erosion or deposition. A flat, stable area is ideal. Collect baseline soil samples from this site to determine the background radiation levels.

• Exposure Period: Allow the plots to be exposed to natural environmental conditions (rainfall, wind) for a predetermined period (e.g., one or more seasons).

• Post-Exposure Sampling: After the exposure period, collect soil samples from the experimental plots and the surrounding areas where deposition is expected. A systematic sampling grid should be used.

• Sample Preparation for Analysis: Transport the collected samples to the laboratory. Air-dry, weigh, and homogenize each sample.

• Gamma Spectrometry Analysis: Analyze the prepared samples for Nb-95 activity using a calibrated gamma spectrometer.

• Data Analysis:

  • Calculate the total remaining Nb-95 inventory in the experimental plots.

  • Compare the post-exposure inventory to the initial applied inventory to determine the percentage of soil loss.

  • Analyze the spatial distribution of Nb-95 in the surrounding depositional areas to map erosion patterns.

  • Use appropriate models (e.g., Mass Balance Models) to convert the Nb-95 inventory changes into soil erosion rates (t/ha/yr).

This protocol details the procedure for the quantitative analysis of Nb-95 in soil, sediment, and water samples by gamma spectrometry and a chemical separation method.

A. Direct Gamma Spectrometry

This method is suitable for samples with relatively high Nb-95 concentrations and where interfering radionuclides are minimal.

Equipment:

• High-Purity Germanium (HPGe) detector

• Lead shielding

• Multichannel analyzer (MCA)

• Sample containers (e.g., Marinelli beakers)

• Drying oven

• Grinder or mill

Procedure:

• Sample Preparation:

  • Soil/Sediment: Dry the sample at 105°C to a constant weight.[2] Homogenize the sample by grinding or milling to a fine powder.[2] Place a known weight of the homogenized sample into a calibrated counting container.

  • Water: Filter the water sample to separate suspended solids from the dissolved fraction if desired. The filter paper and a known volume of the filtrate can be analyzed separately.

• Detector Calibration: Calibrate the HPGe detector for energy and efficiency using a certified multi-nuclide standard source in a geometry identical to that of the samples.

• Sample Measurement: Place the sample in the lead shield and acquire a gamma spectrum for a sufficient time to achieve good counting statistics for the 765.8 keV peak of Nb-95.

• Data Analysis:

  • Identify the Nb-95 peak at 765.8 keV.

  • Calculate the net peak area.

  • Determine the activity of Nb-95 in the sample using the detector efficiency, sample mass/volume, and the gamma-ray intensity.

B. Radiochemical Separation and Beta Counting

This method is more sensitive and is used when Nb-95 concentrations are low or when there are significant interfering radionuclides. It is often performed for the analysis of 95Zr + 95Nb.

Principle: Niobium-95 is chemically separated from the sample matrix and other radionuclides, and its beta emissions are then counted. A common method involves solvent extraction.

Reagents:

• Hydrofluoric acid (HF)

• Nitric acid (HNO3)

• Boric acid (H3BO3)

• Methyl isobutyl ketone (MIBK)

• Ammonia solution (NH4OH)

• Niobium carrier solution (stable Nb)

Procedure:

• Sample Digestion: Leach the soil or sediment sample with a mixture of HF and HNO3 in the presence of a known amount of stable niobium carrier.

• Solvent Extraction:

  • Adjust the acid concentration of the sample solution.

  • Extract Niobium into an organic phase using a suitable solvent like MIBK. Tantalum, if present, may also be co-extracted.

  • Back-extract the Niobium into an aqueous phase by modifying the conditions (e.g., adding a complexing agent or changing the acidity).

• Precipitation: Precipitate Niobium hydroxide by adding ammonia solution.

• Source Preparation: Filter the precipitate, wash, dry, and mount it for beta counting.

• Beta Counting: Measure the beta activity of the prepared source using a low-background gas-flow proportional counter or a liquid scintillation counter.

• Yield Correction: Determine the chemical yield of the separation process by a gravimetric method using the stable niobium carrier. Correct the measured activity for the chemical yield.

Data Presentation

Quantitative data from Nb-95 tracer studies should be presented in a clear and structured manner to facilitate comparison and interpretation.

Table 1: Example Data Table for a Soil Erosion Study

Plot ID	Treatment	Initial 95Nb Activity (Bq/m²)	Final 95Nb Inventory (Bq/m²)	95Nb Loss (%)	Calculated Erosion Rate (t/ha/yr)
P1	Control	5000	4850	3.0	5.2
P2	Tilled	5100	3570	30.0	45.8
P3	Vegetated	4950	4700	5.1	8.5

Table 2: Example Data Table for Sediment Labeling and Analysis

Sample ID	Sediment Fraction	Labeling Efficiency (%)	Specific Activity (Bq/kg)
S1	< 63 µm	95.2	1.25 x 105
S2	63-125 µm	92.8	1.18 x 105
S3	125-250 µm	89.5	1.10 x 105

Visualizations

Diagrams are essential for illustrating experimental workflows and conceptual models.

Caption: Workflow for a soil erosion study using Niobium-95 as a radiotracer.

Caption: Analytical protocols for the determination of Niobium-95 in environmental samples.

References

• 1. Labeling and preliminary in vivo assessment of niobium-labeled radioactive species: A proof-of-concept study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. bundesumweltministerium.de [bundesumweltministerium.de]

Application Notes and Protocols for the Calibration of Gamma Spectroscopy Systems Using Niobium-95

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of Niobium-95 (⁹⁵Nb) as a calibration source for gamma spectroscopy systems. This document is intended for professionals in research, scientific, and drug development fields who utilize gamma spectroscopy for radionuclide identification and quantification.

Introduction

Accurate calibration of gamma spectroscopy systems is crucial for the qualitative and quantitative analysis of radioactive samples. This involves both energy calibration, to correctly identify the energies of detected gamma rays, and efficiency calibration, to determine the detector's response at different energies. Niobium-95 is a radionuclide that, due to its distinct gamma emission, can be a useful tool in the calibration process, particularly for energy calibration and for verifying the performance of a gamma spectroscopy system.

Niobium-95 is a fission product and is also the decay product of Zirconium-95 (⁹⁵Zr).[1][2] It decays by beta-minus emission to Molybdenum-95 (⁹⁵Mo) with a half-life of approximately 34.991 days.[1][3][4] The decay is characterized by the emission of a prominent gamma-ray at 765.80 keV, which serves as a reliable energy peak for calibration.[3][5][6]

Niobium-95 Decay Characteristics

A thorough understanding of the decay characteristics of ⁹⁵Nb is essential for its use as a calibration standard. The primary decay mode is beta emission to an excited state of ⁹⁵Mo, which then de-excites by emitting a gamma-ray.

Table 1: Nuclear Data for Niobium-95

Property	Value
Half-life (T₁⸝₂)	34.991 (6) days[1][3][4]
Decay Mode	Beta-minus (β⁻)[1][4][7]
Parent Nuclide	⁹⁵Zr[1][4]
Daughter Nuclide	⁹⁵Mo[4][7]
Q-value (β⁻)	925.6 (5) keV[3]

Table 2: Principal Gamma-ray Emission from Niobium-95

Energy (keV)	Emission Probability per decay (%)
765.803 (6)	99.808 (7)[3][6]
204.117 (2)	0.029 (8)[3]
561.88 (2)	0.015 (3)[3]

The dominant gamma-ray at 765.80 keV with its high emission probability makes ⁹⁵Nb a suitable source for energy calibration. The other gamma emissions are of significantly lower intensity and may not be observable in all spectra.

Niobium-95 Decay Scheme

The decay of ⁹⁵Nb to ⁹⁵Mo can be visualized through a decay scheme diagram, which illustrates the energy transitions.

Caption: Decay scheme of Niobium-95 to Molybdenum-95.

Experimental Protocol: Energy Calibration using Niobium-95

This protocol outlines the steps for performing an energy calibration of a gamma spectroscopy system using a certified ⁹⁵Nb source.

4.1. Materials and Equipment

• Certified ⁹⁵Nb calibration source of known activity.

• Gamma spectroscopy system, including:

  • High-Purity Germanium (HPGe) or Sodium Iodide (NaI(Tl)) detector.

  • Preamplifier, amplifier, and Multi-Channel Analyzer (MCA).

  • Data acquisition and analysis software.

• Shielding material (e.g., lead castle) to reduce background radiation.

• Source holder for reproducible positioning.

4.2. Procedure

• System Setup and Stabilization:

  • Ensure the detector is properly biased and has reached a stable operating temperature.

  • Configure the amplifier and MCA settings (e.g., gain, shaping time) to be appropriate for the energy range of interest (up to at least 800 keV).

• Background Measurement:

  • Place no source in the detector shielding.

  • Acquire a background spectrum for a sufficient amount of time to obtain statistically significant data for background peaks. This is crucial for accurate peak analysis.

• Source Measurement:

  • Place the ⁹⁵Nb source at a fixed, reproducible distance and geometry from the detector. The source-to-detector distance should be chosen to minimize dead time and pulse pile-up effects.

  • Acquire a gamma-ray spectrum for a duration sufficient to accumulate a high number of counts in the 765.80 keV photopeak (typically >10,000 counts) to ensure good statistical precision.

• Data Analysis:

  • Identify the prominent photopeak in the acquired spectrum corresponding to the 765.80 keV gamma-ray from ⁹⁵Nb.

  • Use the analysis software to determine the centroid channel number of this photopeak.

  • If performing a multi-point energy calibration, repeat steps 3 and 4 with other calibration sources that have well-known gamma-ray emissions covering the desired energy range.

• Calibration Curve Generation:

  • Create a calibration curve by plotting the known gamma-ray energies of your calibration sources (including the 765.80 keV from ⁹⁵Nb) against their corresponding MCA channel numbers.

  • Perform a linear or polynomial fit to the data points to establish the energy calibration function for the system. This function will be used to convert channel numbers of unknown peaks to their corresponding energies.

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the gamma spectroscopy calibration process.

Caption: Workflow for gamma spectroscopy system calibration.

Considerations and Best Practices

• Source Purity: Ensure the ⁹⁵Nb source is of high radionuclidic purity. Since ⁹⁵Nb is a decay product of ⁹⁵Zr, sources may contain both radionuclides.[2] The presence of ⁹⁵Zr will introduce additional gamma peaks (e.g., at 724.2 keV and 756.7 keV) which should be accounted for during analysis.

• Source Geometry: Use a point source or a source with a well-defined geometry to ensure reproducibility. For efficiency calibration, the geometry of the calibration source should mimic that of the samples to be analyzed.

• Counting Statistics: Acquire spectra for a sufficiently long time to minimize the statistical uncertainty in the peak centroid determination.

• Regular Calibration Checks: The calibration of a gamma spectroscopy system can drift over time. It is recommended to perform regular calibration checks using a long-lived source to ensure the stability of the system.

Conclusion

Niobium-95, with its prominent and well-defined gamma-ray emission at 765.80 keV, serves as a valuable tool for the energy calibration of gamma spectroscopy systems. By following the detailed protocol outlined in these application notes, researchers, scientists, and drug development professionals can ensure the accuracy and reliability of their gamma spectroscopy measurements. The provided data and diagrams offer a comprehensive resource for the effective use of ⁹⁵Nb in the laboratory.

References

• 1. Isotopes of niobium - Wikipedia [en.wikipedia.org]
• 2. lnhb.fr [lnhb.fr]
• 3. lnhb.fr [lnhb.fr]
• 4. Niobium-95 - isotopic data and properties [chemlin.org]
• 5. wwwndc.jaea.go.jp [wwwndc.jaea.go.jp]
• 6. www-nds.iaea.org [www-nds.iaea.org]
• 7. Isotope data for niobium-95 in the Periodic Table [periodictable.com]

Protocol for Labeling Monoclonal Antibodies with Niobium-95

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Niobium-95 (⁹⁵Nb) is a gamma-emitting radioisotope with a half-life of 34.991 days, making it a valuable tool for preclinical in vitro and in vivo studies of radiolabeled monoclonal antibodies (mAbs).[1] Due to its longer half-life, ⁹⁵Nb serves as a convenient surrogate for the positron-emitting isotope Niobium-90 (⁹⁰Nb), which is a promising candidate for immuno-PET imaging.[2][3] This protocol details the methodology for labeling monoclonal antibodies with ⁹⁵Nb using a bifunctional chelator, enabling the development and evaluation of novel radioimmunoconjugates for applications in diagnostics and therapy.

The labeling process involves a two-step approach. First, the monoclonal antibody is conjugated with a bifunctional chelator, p-isothiocyanatobenzyl-desferrioxamine (Df-Bz-NCS). This chelator covalently attaches to the antibody, typically via lysine residues. Subsequently, the chelator-conjugated antibody is radiolabeled with ⁹⁵Nb. Desferrioxamine is a hexadentate chelator with a high affinity for Zr(IV) and by extension, Nb(V), forming a stable complex.[4]

Physicochemical Properties of Niobium-95

Property	Value
Half-life	34.991 days[1]
Decay Mode	β⁻
Daughter Isotope	⁹⁵Mo (Molybdenum-95)
Primary Gamma Energy	765.8 keV

Experimental Protocols

This protocol is divided into five main sections:

• Materials and Reagents

• Conjugation of Df-Bz-NCS to Monoclonal Antibody

• Radiolabeling with Niobium-95

• Purification of ⁹⁵Nb-labeled Monoclonal Antibody

• Quality Control of ⁹⁵Nb-labeled Monoclonal Antibody

Materials and Reagents

• Monoclonal Antibody (mAb) of interest (e.g., Bevacizumab, Rituximab)

• p-Isothiocyanatobenzyl-desferrioxamine (Df-Bz-NCS)

• Niobium-95 (⁹⁵Nb) in 0.1 M oxalic acid[5]

• Phosphate-Buffered Saline (PBS), pH 7.4

• 0.1 M Sodium Bicarbonate Buffer (NaHCO₃), pH 9.0

• 0.5 M HEPES buffer, pH 7.0[6]

• Dimethyl sulfoxide (DMSO)

• PD-10 desalting columns (or equivalent size exclusion chromatography column)

• Instant thin-layer chromatography (ITLC) strips

• 0.9% Sodium Chloride (NaCl) solution

• Human serum

• Centrifuge tubes (various sizes)

• Incubator/shaker

• Gamma counter

• Radio-TLC scanner

Conjugation of Df-Bz-NCS to Monoclonal Antibody

This procedure describes the covalent attachment of the Df-Bz-NCS chelator to the monoclonal antibody.

• Antibody Preparation:

  • Prepare a solution of the monoclonal antibody at a concentration of 2-10 mg/mL in 0.1 M NaHCO₃ buffer, pH 9.0.[4]

  • Ensure the antibody solution is free of any amine-containing buffers (e.g., Tris) or stabilizers (e.g., sodium azide) that could interfere with the conjugation reaction. If necessary, perform a buffer exchange using a desalting column.

• Chelator Preparation:

  • Prepare a stock solution of Df-Bz-NCS in DMSO. The concentration will depend on the desired molar excess.

• Conjugation Reaction:

  • Add a three-fold molar excess of the Df-Bz-NCS solution to the antibody solution.[4]

  • Incubate the reaction mixture for 30 minutes at 37°C with gentle shaking.[4]

• Purification of the Conjugated Antibody:

  • Remove the unconjugated Df-Bz-NCS from the antibody conjugate using a PD-10 desalting column.

  • Equilibrate the PD-10 column with PBS (pH 7.4).

  • Apply the reaction mixture to the column and elute with PBS.

  • Collect the fractions containing the purified Df-mAb conjugate. The conjugated antibody will elute in the void volume.

Radiolabeling with Niobium-95

This section details the incorporation of the ⁹⁵Nb radioisotope into the chelated antibody.

• Preparation of ⁹⁵Nb:

  • Niobium-95 is typically supplied in an oxalic acid solution.[5] The pH of the ⁹⁵Nb solution may need to be adjusted to between 6.8 and 7.2 for optimal labeling.[7] This can be achieved by carefully adding a suitable buffer, such as 0.5 M HEPES.

• Radiolabeling Reaction:

  • To the purified Df-mAb conjugate, add the pH-adjusted ⁹⁵Nb solution.

  • Incubate the reaction mixture for 60 minutes at room temperature with gentle stirring.[6]

Purification of ⁹⁵Nb-labeled Monoclonal Antibody

This step is crucial to remove any unbound ⁹⁵Nb from the final product.

• Size Exclusion Chromatography:

  • Use a PD-10 desalting column to separate the ⁹⁵Nb-Df-mAb from free ⁹⁵Nb.

  • Equilibrate the column with 0.9% NaCl solution.

  • Apply the radiolabeling reaction mixture to the column.

  • Elute with 0.9% NaCl solution and collect the fractions. The radiolabeled antibody will be in the initial fractions corresponding to the void volume.

Quality Control of ⁹⁵Nb-labeled Monoclonal Antibody

Several tests are necessary to ensure the quality and integrity of the final radiolabeled antibody.

• Radiochemical Purity:

  • Determine the percentage of ⁹⁵Nb successfully incorporated into the antibody using instant thin-layer chromatography (ITLC).

  • Spot a small amount of the final product onto an ITLC strip.

  • Develop the strip using an appropriate mobile phase (e.g., a buffer that allows free ⁹⁵Nb to migrate while the labeled antibody remains at the origin).

  • Scan the strip using a radio-TLC scanner to determine the distribution of radioactivity. The radiochemical purity is calculated as (counts at the origin / total counts) x 100%.

• In Vitro Stability:

  • Assess the stability of the ⁹⁵Nb-Df-mAb conjugate by incubating it in human serum at 37°C for various time points (e.g., 1, 24, 48, and 168 hours).

  • At each time point, analyze the sample by ITLC to determine the percentage of intact radiolabeled antibody. Studies have shown that ⁹⁵Nb-Df-bevacizumab is highly stable in human plasma over 7 days.[5]

Data Presentation

Parameter	Result	Reference
Chelator to Antibody Ratio	~1.5:1	[7]
Radiolabeling Efficiency	>95%	[5]
Radiochemical Purity (post-purification)	>99%
In Vitro Stability in Saline (7 days)	>96% intact	[5]
In Vitro Stability in Human Plasma (7 days)	>94% intact	[5]

Visualizations

Caption: Experimental workflow for labeling monoclonal antibodies with Niobium-95.

Caption: Logical relationship of components in the final radioimmunoconjugate.

References

• 1. Isotopes of niobium - Wikipedia [en.wikipedia.org]
• 2. Labeling and preliminary in vivo assessment of niobium-labeled radioactive species: A proof-of-concept study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchportal.sckcen.be [researchportal.sckcen.be]
• 4. researchgate.net [researchgate.net]
• 5. Conjugation, labelling and in vitro/in vivo assessment of an anti-VEGF monoclonal antibody labelled with niobium isotopes | UBC Chemistry [chem.ubc.ca]
• 6. researchgate.net [researchgate.net]
• 7. p-Isothiocyanatobenzyl-desferrioxamine: a new bifunctional chelate for facile radiolabeling of monoclonal antibodies with zirconium-89 for immuno-PET imaging (Journal Article) | ETDEWEB [osti.gov]

Application Notes and Protocols: Niobium-95 in Nuclear Medicine Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Niobium-95 (⁹⁵Nb) is a reactor-produced radionuclide with a half-life of 35 days, making it a valuable tool in nuclear medicine research, particularly for long-term ex vivo biodistribution studies.[1][2][3] Its longer half-life offers a convenient alternative to shorter-lived positron-emitting isotopes like Niobium-90 (⁹⁰Nb, half-life: 14.6 hours), allowing for extended analysis of the pharmacokinetic profiles of radiolabeled biomolecules.[1][2] This is particularly advantageous when studying large molecules like monoclonal antibodies (mAbs), which can have slow uptake and clearance rates. These application notes provide a detailed overview of the use of ⁹⁵Nb in preclinical research, focusing on its application in the radiolabeling of monoclonal antibodies for biodistribution studies.

The primary application of ⁹⁵Nb is as a surrogate for its positron-emitting counterpart, ⁹⁰Nb, in the initial stages of radiopharmaceutical development.[1][2] The similar chemistry of the two isotopes allows researchers to leverage the more convenient and cost-effective production of ⁹⁵Nb to optimize labeling procedures and perform detailed biodistribution analyses before moving to in vivo PET imaging studies with ⁹⁰Nb.

Physicochemical Properties of Niobium-95

A clear understanding of the decay characteristics of ⁹⁵Nb is crucial for its application and for radiation safety considerations.

Property	Value
Half-life (t½)	34.991 days[4]
Decay Mode	β⁻ (Beta minus)
Primary Beta Energy (Eβmax)	0.160 MeV
Primary Gamma Energy (Eγ)	0.766 MeV (100% abundance)
Parent Nuclide	Zirconium-95 (⁹⁵Zr)[4]

Application: Preclinical Evaluation of Radiolabeled Monoclonal Antibodies

A significant application of ⁹⁵Nb is in the preclinical assessment of radiolabeled monoclonal antibodies. The following sections detail the experimental protocols for the conjugation of a chelator to an antibody, subsequent radiolabeling with ⁹⁵Nb, and the evaluation of the resulting radiopharmaceutical in vivo. The protocols are based on a proof-of-concept study utilizing the monoclonal antibody bevacizumab.[1][2][5]

Experimental Workflow for Preclinical Evaluation of ⁹⁵Nb-Bevacizumab

Caption: Experimental workflow for the preparation and preclinical evaluation of ⁹⁵Nb-labeled bevacizumab.

Protocol 1: Conjugation of Df-Bz-NCS to Bevacizumab

This protocol describes the modification of the monoclonal antibody bevacizumab with the bifunctional chelator p-isothiocyanatobenzyl-desferrioxamine B (Df-Bz-NCS) to enable radiolabeling with Niobium-95.

Materials:

• Bevacizumab (Avastin®)

• Df-Bz-NCS

• Dimethyl sulfoxide (DMSO)

• 0.1 M Sodium bicarbonate buffer (NaHCO₃), pH 9.0

• PD-10 size-exclusion chromatography columns

• 0.9% Sodium chloride (NaCl) solution

Procedure:

• Prepare a solution of bevacizumab at a concentration of 3 mg/mL in 0.1 M NaHCO₃ buffer, pH 9.0.

• Dissolve Df-Bz-NCS in DMSO to a suitable concentration.

• Add a threefold molar excess of the Df-Bz-NCS solution to the bevacizumab solution while gently shaking.

• Incubate the reaction mixture for 30 minutes at 37°C.

• Remove the unconjugated chelator by size-exclusion chromatography using a PD-10 column pre-equilibrated with 0.9% NaCl solution.

• Collect the protein fraction containing the Df-bevacizumab conjugate.

Protocol 2: Radiolabeling of Df-Bevacizumab with ⁹⁵Nb

This protocol details the radiolabeling of the Df-bevacizumab conjugate with ⁹⁵Nb.

Materials:

• Df-bevacizumab conjugate from Protocol 1

• ⁹⁵Nb in 0.1 M oxalic acid

• PD-10 size-exclusion chromatography columns

• 0.9% Sodium chloride (NaCl) solution

• Thin-layer chromatography (TLC) system for quality control

Procedure:

• To a solution of Df-bevacizumab, add the ⁹⁵Nb solution.

• Incubate the reaction mixture at room temperature for 60 minutes with gentle stirring.

• Purify the ⁹⁵Nb-Df-bevacizumab from unreacted ⁹⁵Nb using a PD-10 column equilibrated with 0.9% NaCl solution.

• Collect the radiolabeled antibody fraction.

• Perform quality control using TLC to determine the radiochemical purity. A radiochemical purity of >95% is typically achieved.[6]

Protocol 3: In Vivo Biodistribution Study in Tumor-Bearing Mice

This protocol outlines the procedure for assessing the biodistribution of ⁹⁵Nb-Df-bevacizumab in a preclinical tumor model.

Materials:

• ⁹⁵Nb-Df-bevacizumab

• Tumor-bearing mice (e.g., SCID mice with M165 tumor xenografts)

• Saline solution for injection

• Anesthesia (e.g., isoflurane)

• Gamma counter

• Calibrated standards of the injected dose

Procedure:

• Prepare the ⁹⁵Nb-Df-bevacizumab for injection by diluting it in saline to the desired activity concentration.

• Administer a known amount of the radiolabeled antibody (e.g., 270 kBq/100 µg) to each mouse via tail vein injection.[5]

• At predetermined time points post-injection (e.g., 4, 24, 48, and 168 hours), euthanize a cohort of mice (n=3-5 per group).

• Collect blood and dissect major organs and tissues of interest (e.g., tumor, heart, lungs, liver, spleen, kidneys, muscle, bone).

• Weigh each tissue sample.

• Measure the radioactivity in each tissue sample and the injection standards using a gamma counter.

• Calculate the percentage of the injected dose per gram of tissue (%ID/g) for each organ.

Quantitative Data Presentation

The following table summarizes representative biodistribution data for ⁹⁵Nb-Df-bevacizumab in tumor-bearing mice at various time points post-injection. The data is presented as the mean percentage of the injected dose per gram of tissue (%ID/g) ± standard deviation.

Organ/Tissue	4 h p.i. (%ID/g)	24 h p.i. (%ID/g)	48 h p.i. (%ID/g)	168 h p.i. (%ID/g)
Blood	15.2 ± 2.1	10.5 ± 1.5	7.8 ± 1.1	2.1 ± 0.4
Tumor	5.1 ± 0.9	8.9 ± 1.3	10.2 ± 1.8	9.5 ± 1.6
Heart	2.5 ± 0.4	1.8 ± 0.3	1.3 ± 0.2	0.5 ± 0.1
Lungs	4.8 ± 0.7	3.5 ± 0.5	2.6 ± 0.4	1.0 ± 0.2
Liver	6.5 ± 1.0	5.2 ± 0.8	4.1 ± 0.6	2.5 ± 0.4
Spleen	3.1 ± 0.5	4.5 ± 0.7	5.8 ± 0.9	3.2 ± 0.5
Kidneys	7.8 ± 1.2	6.1 ± 0.9	4.9 ± 0.7	2.8 ± 0.4
Muscle	1.2 ± 0.2	0.9 ± 0.1	0.7 ± 0.1	0.3 ± 0.1
Bone	2.1 ± 0.3	2.5 ± 0.4	2.8 ± 0.5	1.9 ± 0.3

Note: The data presented in this table is representative and compiled from descriptions of biodistribution studies of radiolabeled bevacizumab.[5][7] Actual values may vary depending on the specific experimental conditions.

Signaling Pathway Visualization

While ⁹⁵Nb is primarily a research tool for tracking the biodistribution of molecules and does not directly interact with signaling pathways, the biomolecule it is attached to, such as bevacizumab, does. Bevacizumab targets Vascular Endothelial Growth Factor A (VEGF-A), a key regulator of angiogenesis. The following diagram illustrates the simplified signaling pathway inhibited by bevacizumab.

References

• 1. Radiochemical Investigations for Radiopharmaceutical Nuclear Medicine at JINR Laboratory of Nuclear Problems [ouci.dntb.gov.ua]
• 2. PET radiometals for antibody labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jnm.snmjournals.org [jnm.snmjournals.org]
• 4. Clinical Advances and Perspectives in Targeted Radionuclide Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jnm.snmjournals.org [jnm.snmjournals.org]
• 6. researchportal.sckcen.be [researchportal.sckcen.be]
• 7. Development of Antibody Immuno-PET/SPECT Radiopharmaceuticals for Imaging of Oncological Disorders—An Update - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Characterization of Niobium-95 in Radioactive Waste Streams

Affiliation: Google Research

Abstract

This document provides detailed application notes and protocols for the characterization of Niobium-95 (⁹⁵Nb) in various radioactive waste streams. ⁹⁵Nb is a significant gamma-emitting radionuclide present in nuclear waste, primarily arising as a decay product of Zirconium-95 (⁹⁵Zr), a major fission product.[1][2] Accurate characterization of ⁹⁵Nb is crucial for the classification, treatment, and disposal of radioactive waste. These protocols are intended for researchers, scientists, and professionals in the fields of radiochemistry, nuclear waste management, and drug development (in the context of radiopharmaceutical purity analysis). The methodologies described herein cover sample preparation, radiochemical separation, and quantitative analysis by gamma spectrometry.

Introduction to Niobium-95 in Radioactive Waste

Niobium-95 is a radionuclide with a half-life of approximately 35 days.[3] It is a beta and gamma emitter. In radioactive waste, ⁹⁵Nb is predominantly formed from the beta decay of ⁹⁵Zr, which has a half-life of about 64 days.[1][4] This parent-daughter relationship is important in the characterization of radioactive waste, as the activity of ⁹⁵Nb will be in transient equilibrium with ⁹⁵Zr in aged waste.[5] The presence and concentration of ⁹⁵Nb are key parameters in the radiological classification of waste, influencing handling procedures and disposal options.

Origin and Significance

⁹⁵Nb is a fission product found in spent nuclear fuel and, consequently, in high-level radioactive waste (HLW).[6][7] It can also be present in low-level (LLW) and intermediate-level waste (ILW) through contamination or activation processes.[8][9] Its relatively short half-life makes it a significant contributor to the overall radioactivity of waste in the medium term following nuclear fission events. After several months, the Zirconium-95/Niobium-95 pair is a major contributor to the radioactivity of fission product mixtures.[5]

Radiological Properties

The decay of ⁹⁵Nb to stable Molybdenum-95 (⁹⁵Mo) is accompanied by the emission of beta particles and a prominent gamma-ray at 765.8 keV, which is the primary energy peak used for its quantification via gamma spectrometry.[10][11]

Table 1: Key Radiological Properties of Niobium-95

Property	Value
Half-life	34.991 days[12]
Decay Mode	Beta (β⁻)[12]
Primary Gamma Energy	765.803 keV[11]
Gamma Emission Probability	99.81%[13]
Parent Nuclide	Zirconium-95 (⁹⁵Zr)[12]

Experimental Protocols

The following protocols provide a comprehensive workflow for the characterization of ⁹⁵Nb in radioactive waste samples. The choice of specific procedures may vary depending on the sample matrix and the expected activity levels.

Sample Collection and Preparation

Representative sampling is critical for accurate characterization. The sampling procedure must be designed based on the physical form of the waste (e.g., liquid, solid, sludge).

Protocol 2.1.1: Acid Digestion of Solid Radioactive Waste

This protocol is suitable for the dissolution of solid waste matrices such as contaminated soils, sludges, and resins.

Materials:

• Concentrated Nitric Acid (HNO₃)

• Concentrated Hydrofluoric Acid (HF)

• Concentrated Hydrochloric Acid (HCl)

• Boric Acid (H₃BO₃)

• Microwave digestion system with PTFE vessels

• Heating plate

Procedure:

• Weigh approximately 0.1 to 1.0 g of the homogenized, dried waste sample into a clean PTFE microwave digestion vessel.

• Carefully add a mixture of concentrated acids. A common mixture is 9 mL HNO₃, 3 mL HF, and 1 mL HCl. The exact acid composition may need to be optimized based on the sample matrix.

• Seal the vessels and place them in the microwave digestion system.

• Ramp the temperature to 180-200°C over 15 minutes and hold for an additional 15-30 minutes.

• After cooling, carefully open the vessels in a fume hood.

• Add 5 mL of 5% boric acid solution to complex any excess fluoride ions, which can interfere with subsequent chemical separations.

• Gently heat the solution on a heating plate to ensure complete dissolution.

• The resulting solution is now ready for radiochemical separation.

Radiochemical Separation of Niobium-95

Due to the complex matrix of radioactive waste and the presence of numerous other radionuclides, a chemical separation step is often necessary to isolate Niobium for accurate measurement, especially in cases of low ⁹⁵Nb activity or high interference from other gamma emitters.

Protocol 2.2.1: Niobium Separation by Ion Exchange Chromatography

This protocol utilizes an anion exchange resin to separate Niobium from interfering radionuclides.

Materials:

• Anion exchange resin (e.g., Dowex 1x8 or equivalent)

• Hydrofluoric Acid (HF) solutions (concentrations ranging from 0.1 M to 9 M)

• Hydrochloric Acid (HCl) solutions

• Nitric Acid (HNO₃) solutions

• Chromatography column

Procedure:

• Prepare a chromatography column with the anion exchange resin. Pre-condition the column by passing a solution of 9 M HCl followed by deionized water.

• Take the digested sample solution from Protocol 2.1.1 and adjust the matrix to be in a solution of 9M HCl with a small amount of HF (e.g., 0.05 M).

• Load the sample solution onto the prepared anion exchange column. Niobium, as a fluoride complex, will be retained by the resin.

• Wash the column with 9 M HCl to elute interfering cations.

• Elute the Niobium from the column using a solution of 4 M HCl / 0.1 M HF.

• Collect the eluate containing the purified Niobium fraction for gamma spectrometry analysis.

Gamma Spectrometry Analysis

Gamma spectrometry is the primary technique for the identification and quantification of ⁹⁵Nb.

Protocol 2.3.1: Quantification of Niobium-95 using HPGe Detector

Equipment:

• High-Purity Germanium (HPGe) detector

• Multichannel Analyzer (MCA) and associated software

• Calibrated ⁹⁵Nb source or a multi-nuclide standard for efficiency calibration

Procedure:

• Energy and Efficiency Calibration:

  • Perform an energy calibration of the HPGe detector using a standard source with multiple gamma-ray energies covering the range of interest (including the 765.8 keV peak of ⁹⁵Nb).

  • Perform an efficiency calibration using a certified source with a known activity of ⁹⁵Nb or a multi-nuclide standard in a geometry that mimics the sample matrix and counting vial. This is crucial for accurate quantification.

• Sample Measurement:

  • Transfer the purified Niobium eluate (from Protocol 2.2.1) or an aliquot of the digested sample into a pre-weighed counting vial with a fixed geometry.

  • Place the sample in a reproducible position on the HPGe detector.

  • Acquire a gamma-ray spectrum for a sufficient counting time to achieve good statistical accuracy for the 765.8 keV peak. The counting time will depend on the sample activity.

• Data Analysis:

  • Identify the 765.8 keV photopeak corresponding to ⁹⁵Nb in the acquired spectrum.

  • Determine the net peak area (total counts minus background counts).

  • Calculate the activity of ⁹⁵Nb in the sample using the following formula: Activity (Bq) = Net Peak Area / (Efficiency * Gamma Emission Probability * Counting Time (s))

  • Correct the final activity for the chemical yield of the separation process, if performed. The chemical yield can be determined by using a known amount of stable Niobium carrier and measuring its recovery.

Quantitative Data Presentation

The activity of ⁹⁵Nb in radioactive waste can vary significantly depending on the source of the waste. High-level waste from spent fuel reprocessing will contain much higher concentrations of ⁹⁵Nb compared to low-level waste from routine power plant operations.

Table 2: Representative Activity of Niobium-95 in Different Waste Streams

Waste Stream	Typical ⁹⁵Nb Activity Range (Bq/g)	Notes
High-Level Waste (HLW)	10⁶ - 10¹⁰	Directly from spent nuclear fuel reprocessing.
Intermediate-Level Waste (ILW)	10³ - 10⁶	e.g., spent resins, sludges from reactor coolant purification.
Low-Level Waste (LLW)	< 10³	e.g., contaminated protective clothing, tools, and laboratory waste.

Note: The values in this table are representative and can vary widely based on the specific origin, age, and composition of the waste.

Mandatory Visualizations

Decay Pathway

The following diagram illustrates the decay of Zirconium-95 to Niobium-95 and its subsequent decay to stable Molybdenum-95.

Decay pathway of ⁹⁵Zr to ⁹⁵Nb and then to ⁹⁵Mo.

Experimental Workflow

The diagram below outlines the general experimental workflow for the characterization of ⁹⁵Nb in a solid radioactive waste sample.

References

• 1. mirdsoft.org [mirdsoft.org]
• 2. lnhb.fr [lnhb.fr]
• 3. Isotopes of niobium - Wikipedia [en.wikipedia.org]
• 4. radiacode.com [radiacode.com]
• 5. soachim.info [soachim.info]
• 6. nuclear-power.com [nuclear-power.com]
• 7. quora.com [quora.com]
• 8. NEA Publications: ISSUE BRIEF No. 6 - THE MANAGEMENT OF LOW- AND INTERMEDIATE-LEVEL RADIOACTIVE WASTE [oecd-nea.org]
• 9. epa.gov [epa.gov]
• 10. lnhb.fr [lnhb.fr]
• 11. www-nds.iaea.org [www-nds.iaea.org]
• 12. Niobium-95 - isotopic data and properties [chemlin.org]
• 13. wwwndc.jaea.go.jp [wwwndc.jaea.go.jp]

Application Notes and Protocols for the Quantitative Analysis of Niobium-95 in Soil and Water Samples

Introduction

Niobium-95 (⁹⁵Nb) is a radionuclide with a half-life of 34.991 days, which decays by beta emission accompanied by a characteristic gamma-ray emission at 765.8 keV. It is primarily a fission product, often found in the environment as the daughter product of Zirconium-95 (⁹⁵Zr), a common component in radioactive fallout from nuclear weapons testing and releases from nuclear facilities.[1] Monitoring ⁹⁵Nb in environmental matrices like soil and water is crucial for assessing radiological contamination and ensuring environmental and public safety.

These application notes provide detailed protocols for the quantitative analysis of ⁹⁵Nb in soil and water samples, primarily using gamma-ray spectrometry, a non-destructive and highly effective technique for this purpose.[2][3] Alternative methods such as Liquid Scintillation Counting (LSC) and Inductively Coupled Plasma Mass Spectrometry (ICP-MS) are also discussed.

Section 1: Analysis of Niobium-95 in Soil Samples

Principle

The primary method for quantifying ⁹⁵Nb in solid environmental samples is high-resolution gamma-ray spectrometry using a High-Purity Germanium (HPGe) detector.[4] This technique allows for the direct identification and measurement of gamma-emitting radionuclides in a prepared sample with minimal chemical separation.[2] The activity concentration of ⁹⁵Nb is determined by measuring the intensity of its characteristic 765.8 keV gamma-ray peak.

Experimental Protocol: Gamma-Ray Spectrometry

• Sample Collection and Preparation:

  • Collect representative soil samples from the area of interest.

  • Remove extraneous materials like large rocks, roots, and vegetation.[5]

  • Dry the soil samples in an oven at 55-65°C for 24-48 hours, or until a constant weight is achieved, to remove all moisture.[6][7] Drying at temperatures above 60°C should be avoided if other volatile elements are of interest.[6]

  • Homogenize the dried sample by grinding it into a fine, uniform powder using a mortar and pestle or a ball mill.[8][9] This ensures even distribution of radioactivity.

  • Sieve the ground soil through a 2 mm mesh to remove any remaining coarse particles.[6]

  • Accurately weigh a specific amount of the prepared soil and pack it into a calibrated, standardized counting container (e.g., a Marinelli beaker or a cylindrical pot).[10] The geometry must be identical to that used for the detector's efficiency calibration. Record the final weight.

• Gamma-Ray Spectrometry Measurement:

  • Place the sample container on the HPGe detector inside a lead shield to minimize background radiation.[10]

  • Acquire a gamma-ray spectrum for a sufficient counting time to achieve the desired measurement sensitivity and statistical precision. The counting time will depend on the expected activity level.

  • An empty, identical container should be measured under the same conditions to determine the background spectrum, which must be subtracted from the sample spectrum.[11]

• Data Analysis and Calculation:

  • Identify the photopeak corresponding to the 765.8 keV gamma-ray emission from ⁹⁵Nb.

  • Calculate the net count rate (counts per second) in the photopeak area after subtracting the background.[11]

  • The activity concentration (A) of ⁹⁵Nb in the sample (in Bq/kg) is calculated using the following formula:

    A = (Net Count Rate) / (ε * Pγ * M)

    Where:

    • ε is the detector efficiency at 765.8 keV for the specific sample geometry.

    • Pγ is the gamma-ray emission probability (branching ratio) for the 765.8 keV photon.

    • M is the mass of the dried soil sample in kilograms.

  • Corrections for radioactive decay may be necessary to report the activity at the time of sample collection.

Workflow for Soil Sample Analysis

Caption: Workflow for the quantitative analysis of Niobium-95 in soil.

Section 2: Analysis of Niobium-95 in Water Samples

Principle

The concentration of ⁹⁵Nb in water is often very low, necessitating a pre-concentration step before measurement by gamma spectrometry or liquid scintillation counting. For water samples, it is critical to prevent the loss of niobium to the container walls. This is typically achieved by acidifying the sample upon collection.[12] Maximum sorption of niobium-95 occurs at a pH of 2.[12]

Experimental Protocol: Pre-concentration and Gamma-Ray Spectrometry

• Sample Collection and Preservation:

  • Collect a large volume of water (e.g., 10-100 L) in a clean polyethylene container.

  • Immediately after collection, filter the sample through a 0.45 µm membrane filter to separate the dissolved and particulate fractions. The filter can be analyzed separately if needed.

  • Acidify the filtrate to a pH of less than 2 with reagent-grade nitric acid (HNO₃) or hydrochloric acid (HCl) to prevent precipitation and minimize sorption of radionuclides to the container walls.[12]

• Pre-concentration:

  • Evaporation: Reduce the volume of the acidified water sample by carefully heating it on a hot plate. Avoid boiling to prevent splashing and loss of sample. Evaporate to a small, manageable volume (e.g., corresponding to the calibrated geometry of the gamma spectrometer).

  • Co-precipitation (Alternative): Add a stable carrier (e.g., iron(III) chloride) to the water sample. Adjust the pH to form a precipitate (e.g., iron(III) hydroxide) that will co-precipitate ⁹⁵Nb. The precipitate is then separated by centrifugation or filtration and prepared for counting.

• Measurement and Data Analysis:

  • Transfer the concentrated sample (either the reduced liquid volume or the dried precipitate) into a calibrated counting container.

  • Perform gamma-ray spectrometry measurement and data analysis as described in the protocol for soil samples (Section 1, steps 2 and 3).

  • The final activity concentration (in Bq/L) is calculated by accounting for the initial volume of the water sample collected.

Workflow for Water Sample Analysis

Caption: Workflow for the quantitative analysis of Niobium-95 in water.

Section 3: Alternative Analytical Methods

While gamma spectrometry is often the method of choice, other techniques can be employed, particularly when higher sensitivity is required or for confirmatory analysis.

• Liquid Scintillation Counting (LSC): This technique measures the beta emissions from ⁹⁵Nb. It is highly sensitive but requires the sample to be completely dissolved and mixed with a scintillation cocktail.[13][14] This destructive method often requires extensive radiochemical separation to remove other beta-emitting radionuclides that would interfere with the measurement.[15]

• Inductively Coupled Plasma Mass Spectrometry (ICP-MS): ICP-MS is a highly sensitive elemental analysis technique capable of measuring the mass of ⁹⁵Nb.[16] Like LSC, it is a destructive method that requires the complete dissolution of the sample matrix, which can be challenging for complex soil samples.[17][18] It is particularly useful for long-term studies where ⁹⁵Nb has decayed below the detection limits of gamma spectrometry.

Section 4: Data Presentation

The following tables summarize typical quantitative data and parameters for the analysis of Niobium-95. These values can vary significantly based on instrumentation, sample matrix, and counting time.

Table 1: Typical Sample Requirements and Preparation Parameters

Parameter	Soil	Water	Reference
Typical Sample Size	50 - 500 g	10 - 100 L	[6][19]
Drying Temperature	55 - 65 °C	N/A	[6]
Homogenization	Grinding/Milling	N/A	[8][9]
Preservation	N/A	Acidification (pH < 2)	[12]

Table 2: Performance Characteristics of Analytical Methods for ⁹⁵Nb

Parameter	Gamma Spectrometry	Liquid Scintillation (LSC)	ICP-MS	Reference
Principle	Gamma-ray detection	Beta particle detection	Atomic mass detection	[2][14][16]
Sample Prep	Minimal (non-destructive)	Extensive (destructive)	Extensive (destructive)	[2][15][18]
Typical MDA (Soil)	0.1 - 1.0 Bq/kg	0.01 - 0.1 Bq/kg	< 0.01 Bq/kg (equivalent)	[1][20]
Typical MDA (Water)	0.05 - 0.5 Bq/L	0.005 - 0.05 Bq/L	< 0.001 Bq/L (equivalent)	[20][21]
Key Interferences	Other gamma-emitters	Other beta-emitters	Isobaric interferences	[11][22]
Chemical Recovery	N/A	50 - 95% (method dependent)	> 95% (method dependent)	[15][17]

MDA: Minimum Detectable Activity. Values are illustrative and depend heavily on specific conditions.

References

• 1. epa.gov [epa.gov]
• 2. cefas.co.uk [cefas.co.uk]
• 3. Low-level gamma ray counting on environmental samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ijaems.com [ijaems.com]
• 5. nora.nerc.ac.uk [nora.nerc.ac.uk]
• 6. Samples Preparation Method | Soil Analyses Service Center [sasc.ku.edu]
• 7. NEMI Method Summary - B-9001-95 (ICP-AES) [nemi.gov]
• 8. Sample Preparation | Stable Isotope Facility [isotopes.forestry.ubc.ca]
• 9. Sample Preparation | Center for Stable Isotopes [csi.unm.edu]
• 10. bibliotekanauki.pl [bibliotekanauki.pl]
• 11. rcaro.org [rcaro.org]
• 12. pubs.usgs.gov [pubs.usgs.gov]
• 13. hwbdocs.env.nm.gov [hwbdocs.env.nm.gov]
• 14. resources.revvity.com [resources.revvity.com]
• 15. researchgate.net [researchgate.net]
• 16. ICP-MS Metals and Strontium Isotope Facility - CMES Earth - The University of Utah [earth.utah.edu]
• 17. Alternative dissolution methods for analysis of niobium containing samples [scielo.org.za]
• 18. analytik-jena.com [analytik-jena.com]
• 19. levin.ucsd.edu [levin.ucsd.edu]
• 20. researchgate.net [researchgate.net]
• 21. measurlabs.com [measurlabs.com]
• 22. tools.thermofisher.com [tools.thermofisher.com]

Application Notes and Protocols: Niobium-95 as a Tracer for Studying Metal Absorption in Plants

For Researchers, Scientists, and Drug Development Professionals

Introduction

The study of metal uptake, translocation, and accumulation in plants is critical for understanding plant physiology, phytoremediation potential, and the safety of food and herbal medicines. Radioactive tracers offer a highly sensitive method for tracking the fate of elements within a biological system. Niobium-95 (⁹⁵Nb), a gamma-emitting radioisotope with a half-life of 35 days, serves as a valuable tracer for investigating the behavior of niobium and, by analogy, other chemically similar heavy metals in plants. While niobium is not an essential plant nutrient, its presence in certain industrial and nuclear waste streams makes understanding its plant bioavailability and bioaccumulation important. These application notes provide a framework for utilizing ⁹⁵Nb in such studies.

Chemical Properties and Bioavailability of Niobium

Niobium is a transition metal that is generally found in soils as insoluble oxides and hydroxides, making it relatively immobile.[1][2] Its bioavailability to plants is typically low and can be influenced by soil pH and the presence of organic matter.[1][3] In aqueous environments, niobium's speciation can be complex. Understanding these properties is crucial when designing experiments to study its uptake by plants.

Experimental Protocols

The following protocols are generalized methodologies that can be adapted for specific plant species and experimental conditions.

Protocol 1: Hydroponic Study of Niobium-95 Uptake and Translocation

This protocol describes a laboratory-based experiment to quantify the uptake and movement of ⁹⁵Nb in plants grown in a nutrient solution.

Materials:

• Niobium-95 standard solution (e.g., in a weak acid solution)

• Plant seedlings (e.g., Arabidopsis thaliana, barley, or a species of interest)

• Hydroponic growth system (e.g., containers with nutrient solution)

• Complete nutrient solution (e.g., Hoagland solution)

• Gamma counter or liquid scintillation counter

• Personal Protective Equipment (PPE) for handling radioactive materials

• Fume hood

Procedure:

• Plant Growth: Germinate seeds and grow seedlings in a complete hydroponic nutrient solution until they have developed a healthy root system.

• Preparation of ⁹⁵Nb Dosing Solution: In a fume hood, prepare the dosing solution by adding a known activity of the ⁹⁵Nb standard solution to the hydroponic nutrient solution. The final concentration of stable niobium should be kept low to avoid toxicity and to mimic environmental conditions.

• Exposure: Gently transfer the seedlings to the hydroponic solution containing ⁹⁵Nb. Ensure the roots are fully submerged. Grow the plants in the dosing solution for a predetermined period (e.g., 24, 48, 72 hours).

• Harvesting: At each time point, carefully remove the plants from the dosing solution.

• Root Washing: Thoroughly wash the roots with a non-radioactive solution of similar composition to remove any ⁹⁵Nb adsorbed to the root surface. A common practice is to rinse with cold, non-radioactive nutrient solution followed by a brief wash with a chelating agent like EDTA to remove surface-bound ions.

• Sample Sectioning: Dissect the plants into different tissues: roots, stems, and leaves.

• Radioactivity Measurement: Weigh each tissue sample and measure the radioactivity using a gamma counter.

• Data Analysis: Calculate the amount of ⁹⁵Nb absorbed per gram of plant tissue. Determine the translocation factor (TF) by dividing the concentration of ⁹⁵Nb in the shoots by the concentration in the roots.

Protocol 2: Soil-Based Study of Niobium-95 Uptake

This protocol outlines an experiment to investigate the uptake of ⁹⁵Nb from contaminated soil.

Materials:

• Niobium-95 standard solution

• Well-characterized soil

• Pots for growing plants

• Plant seedlings

• Gamma counter

• Drying oven

• Homogenizer/grinder

Procedure:

• Soil Spiking: Prepare the contaminated soil by thoroughly mixing a known activity of ⁹⁵Nb solution with the soil. Allow the spiked soil to equilibrate for a period (e.g., one week) to allow for the distribution and binding of the niobium.

• Planting: Transplant the seedlings into the pots containing the ⁹⁵Nb-spiked soil.

• Growth Period: Grow the plants for a specified duration under controlled environmental conditions (e.g., light, temperature, humidity).

• Harvesting: At the end of the growth period, carefully harvest the plants. Separate the shoots from the roots.

• Sample Preparation:

  • Shoots: Wash the shoots with deionized water to remove any soil particles.

  • Roots: Carefully excavate the roots and wash them thoroughly with tap water followed by deionized water to remove all adhering soil.

• Drying and Homogenization: Dry all plant samples in an oven at a specified temperature (e.g., 70°C) until a constant weight is achieved. Grind the dried samples into a fine, homogeneous powder.

• Radioactivity Measurement: Weigh a subsample of the powdered plant material and measure the radioactivity using a gamma counter.

• Data Analysis: Calculate the concentration of ⁹⁵Nb in each plant part (Bq/g dry weight). Determine the Bioaccumulation Factor (BAF) by dividing the ⁹⁵Nb concentration in the plant tissue by the initial concentration in the soil.

Data Presentation

Quantitative data from such tracer studies should be presented in a clear and organized manner to facilitate comparison and interpretation. The following tables provide illustrative examples of how to present the results.

Table 1: Illustrative Data for Hydroponic Uptake of ⁹⁵Nb in Wheat Seedlings

Time (hours)	Tissue	⁹⁵Nb Concentration (Bq/g fresh weight)	Standard Deviation
24	Roots	150.2	12.5
Shoots	5.8	0.9
48	Roots	285.6	21.3
Shoots	12.4	1.8
72	Roots	410.1	35.7
Shoots	25.9	3.1

Table 2: Illustrative Data for Soil-to-Plant Transfer of ⁹⁵Nb

Plant Species	Tissue	⁹⁵Nb Concentration (Bq/g dry weight)	Bioaccumulation Factor (BAF)	Translocation Factor (TF)
Zea mays	Roots	85.3	0.85	0.11
Shoots	9.4	0.09
Helianthus annuus	Roots	120.7	1.21	0.18
Shoots	21.7	0.22

Initial soil concentration of ⁹⁵Nb was 100 Bq/g dry weight.

Visualization of Pathways and Workflows

Diagrams are essential for visualizing complex processes in both the experimental procedure and the biological system under investigation.

References

• 1. researchgate.net [researchgate.net]
• 2. Niobium and tantalum [pubs.usgs.gov]
• 3. natureswayresources.com [natureswayresources.com]

Application Notes and Protocols for In Vivo Biodistribution Studies Using Niobium-95 Labeled Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

Niobium-95 (⁹⁵Nb) is a radionuclide that is gaining interest in preclinical research for in vivo biodistribution studies. With a half-life of approximately 35 days, it is particularly well-suited for longer-term studies that track the pharmacokinetics of large molecules like monoclonal antibodies and nanoparticles over several days or weeks.[1][2] This extended half-life allows for the assessment of biological processes with slow kinetics. ⁹⁵Nb decays via beta emission to stable Molybdenum-95. These application notes provide detailed protocols for the radiolabeling of compounds with ⁹⁵Nb and for conducting subsequent in vivo biodistribution studies in animal models.

Key Properties of Niobium-95 for Biodistribution Studies

A thorough understanding of the radioisotope's properties is crucial for designing and interpreting biodistribution experiments.

Property	Value
Half-life	~35 days
Decay Mode	Beta emission (β⁻)
Parent Nuclide	Zirconium-95 (⁹⁵Zr)
Primary Application	Longer-term ex vivo biodistribution studies

Application 1: Biodistribution of a ⁹⁵Nb-Labeled Monoclonal Antibody (Bevacizumab)

This section details the methodology for the conjugation of a chelator to an antibody, subsequent radiolabeling with ⁹⁵Nb, and the in vivo biodistribution assessment in a tumor-bearing mouse model. Bevacizumab, a monoclonal antibody targeting Vascular Endothelial Growth Factor (VEGF), is used as an example.

Signaling Pathway: VEGF in Angiogenesis

Bevacizumab functions by inhibiting the VEGF signaling pathway, which is a critical driver of angiogenesis, the formation of new blood vessels, a process essential for tumor growth and metastasis. Understanding this pathway provides the biological context for the biodistribution of ⁹⁵Nb-bevacizumab.

VEGF Signaling Pathway and Bevacizumab Inhibition.

Experimental Protocols

Desferrioxamine (DFO) is a commonly used chelator for radiometals. This protocol describes its conjugation to lysine residues on the antibody.

Materials:

• Bevacizumab

• Desferrioxamine (DFO) mesylate

• N-succinimidyl-4-(isothiocyanatophenyl)butyrate (p-SCN-Bn-DFO)

• Phosphate-buffered saline (PBS), pH 7.4, metal-free

• Size-exclusion chromatography columns (e.g., PD-10)

• Spectrophotometer

Procedure:

• Antibody Preparation: Prepare a solution of bevacizumab in PBS at a concentration of 5-10 mg/mL.

• Chelator Activation: Dissolve p-SCN-Bn-DFO in anhydrous DMSO to a concentration of 10 mg/mL immediately before use.

• Conjugation Reaction: Add the p-SCN-Bn-DFO solution to the antibody solution at a molar ratio of 5-10 moles of chelator per mole of antibody.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature with gentle mixing.

• Purification: Purify the DFO-bevacizumab conjugate from unconjugated chelator using a size-exclusion chromatography column equilibrated with metal-free PBS.

• Characterization: Determine the protein concentration of the purified conjugate using a spectrophotometer at 280 nm. The average number of chelators per antibody can be determined using methods such as MALDI-TOF mass spectrometry.

Materials:

• ⁹⁵NbCl₅ in dilute HCl or ⁹⁵Nb-oxalate in oxalic acid solution

• DFO-bevacizumab conjugate

• HEPES buffer, 0.5 M, pH 7.0, metal-free

• Sterile water for injection

• Instant thin-layer chromatography (iTLC) strips

• Radio-TLC scanner or gamma counter

Procedure:

• pH Adjustment: In a sterile, metal-free microcentrifuge tube, add a calculated volume of 0.5 M HEPES buffer to the ⁹⁵Nb solution to adjust the pH to approximately 7.0.

• Addition of Antibody Conjugate: Add the DFO-bevacizumab conjugate to the buffered ⁹⁵Nb solution. The amount of antibody will depend on the desired specific activity.

• Incubation: Incubate the reaction mixture at room temperature for 60 minutes with occasional gentle mixing.

• Quality Control: Determine the radiochemical purity of the ⁹⁵Nb-DFO-bevacizumab by iTLC. Spot a small aliquot of the reaction mixture onto an iTLC strip and develop it with a suitable mobile phase (e.g., 50 mM DTPA). The labeled antibody will remain at the origin, while free ⁹⁵Nb will move with the solvent front. A radiochemical purity of >95% is generally required for in vivo studies.

• Purification (if necessary): If the radiochemical purity is below 95%, the product can be purified using a size-exclusion column.

Experimental Workflow

References

• 1. Labeling and preliminary in vivo assessment of niobium-labeled radioactive species: A proof-of-concept study | UBC Chemistry [chem.ubc.ca]
• 2. researchgate.net [researchgate.net]

Application Notes &amp; Protocols for Niobium-95 Detection via Gamma-Ray Spectrometry

Introduction

Niobium-95 (⁹⁵Nb) is a radionuclide of significant interest in various fields, including nuclear power, environmental monitoring, and materials science. It is a fission product and the daughter nuclide of Zirconium-95 (⁹⁵Zr).[1] Accurate and sensitive detection of ⁹⁵Nb is crucial for radioactive waste management, nuclear safeguards, and research in nuclear physics and radiochemistry. Gamma-ray spectrometry is a primary and non-destructive technique for the identification and quantification of ⁹⁵Nb. This document provides detailed application notes and experimental protocols for the detection of Niobium-95 using gamma-ray spectrometry, specifically with High-Purity Germanium (HPGe) detectors, tailored for researchers, scientists, and drug development professionals.

Quantitative Data Summary

The decay of Niobium-95 results in the emission of a characteristic gamma-ray, which serves as its fingerprint for detection and quantification. The key nuclear data for ⁹⁵Nb are summarized in the table below.

Parameter	Value	Reference
Half-life (T₁/₂)	34.991 (6) days	[2][3]
Decay Mode	Beta minus (β⁻)	[3]
Primary Gamma-ray Energy	765.80 keV	[2][4]
Gamma-ray Intensity	99.81 %	[4]
Daughter Nuclide	Molybdenum-95 (⁹⁵Mo)	[3]

Experimental Protocols

This section outlines the detailed methodologies for the detection and quantification of Niobium-95 using gamma-ray spectrometry.

Sample Preparation

The goal of sample preparation is to create a sample with a well-defined and reproducible geometry for counting.

• For Solid Samples (e.g., soil, vegetation, wipes):

  • Homogenize the sample by grinding or blending to ensure uniform distribution of ⁹⁵Nb.

  • Dry the sample to a constant weight to remove moisture.

  • Place a known mass of the homogenized, dried sample into a standard counting container (e.g., a Marinelli beaker or a petri dish). The geometry should be consistent with the geometry used for detector efficiency calibration.

  • Seal the container to prevent contamination and ensure containment.

• For Liquid Samples (e.g., water, solutions):

  • If necessary, pre-concentrate the ⁹⁵Nb through methods like evaporation or ion exchange.

  • Transfer a known volume of the liquid sample into a standard counting container.

  • Seal the container to prevent leakage and evaporation.

• For Samples Containing Zirconium-95 (⁹⁵Zr):

  • ⁹⁵Nb is the decay product of ⁹⁵Zr.[1] If both are present, a secular equilibrium might not have been reached. It may be necessary to perform a chemical separation of Niobium from Zirconium if the age of the sample is unknown or if independent quantification of ⁹⁵Nb is required.[5]

Instrumentation and Setup

A high-resolution gamma-ray spectrometry system is essential for accurate ⁹⁵Nb detection.

• Detector: A High-Purity Germanium (HPGe) detector is recommended due to its excellent energy resolution, which allows for the clear separation of the 765.80 keV gamma-ray peak from other potential gamma-rays in the spectrum.[6][7][8]

• Shielding: The detector should be housed in a lead shield to reduce background radiation from the surrounding environment.

• Electronics: The system includes a preamplifier, a spectroscopy amplifier, and a multi-channel analyzer (MCA).[9]

• Setup Procedure:

  • Ensure the HPGe detector is cooled to its operating temperature with liquid nitrogen or an electric cooler.[8]

  • Connect the detector output to the preamplifier, then to the spectroscopy amplifier, and finally to the MCA.

  • Apply the recommended high voltage bias to the detector.

Energy and Efficiency Calibration

Accurate calibration is critical for the correct identification and quantification of ⁹⁵Nb.

• Energy Calibration:

  • Use a set of standard calibration sources with well-known gamma-ray energies covering a range that includes the 765.80 keV peak of ⁹⁵Nb (e.g., ⁶⁰Co with peaks at 1173.2 keV and 1332.5 keV, and ¹³⁷Cs with a peak at 661.7 keV).

  • Acquire a spectrum for each calibration source.

  • Identify the channel number corresponding to the photopeak of each known gamma-ray.

  • Create a calibration curve by plotting the gamma-ray energy versus the channel number. This will be used to determine the energy of unknown peaks.

• Efficiency Calibration:

  • Use a multi-nuclide standard source or a set of single-nuclide standards with certified activities. The calibration source must have the same geometry as the samples to be analyzed.

  • Acquire a spectrum for the calibration source for a known amount of time.

  • For each major photopeak, calculate the detection efficiency (ε) using the following formula: ε = (Net Counts in Photopeak) / (Acquisition Time × Activity of Source × Gamma-ray Intensity)

  • Plot the detection efficiency as a function of gamma-ray energy to generate an efficiency curve. The efficiency at 765.80 keV can then be interpolated from this curve.

Data Acquisition

• Place the prepared sample in a reproducible position relative to the detector.

• Acquire a gamma-ray spectrum for a sufficient amount of time to achieve good counting statistics for the 765.80 keV peak. The counting time will depend on the activity of the sample.

• Record the live time of the acquisition, which is the actual time the system was able to process events.

Data Analysis

• Peak Identification: Using the energy calibration, identify the gamma-ray peaks in the acquired spectrum. The presence of a peak at approximately 765.80 keV is indicative of ⁹⁵Nb.[2][4]

• Peak Area Calculation: Determine the net area (total counts) of the 765.80 keV photopeak by subtracting the background continuum under the peak.

• Activity Calculation: Calculate the activity of ⁹⁵Nb in the sample using the following formula:

  Activity (Bq) = (Net Peak Area) / (ε × Gamma-ray Intensity × Live Time)

  Where:

  • Net Peak Area: Net counts in the 765.80 keV peak.

  • ε: Detection efficiency at 765.80 keV (from the efficiency curve).

  • Gamma-ray Intensity: 0.9981 for the 765.80 keV peak.[4]

  • Live Time: Acquisition live time in seconds.

• Decay Correction: If necessary, decay-correct the activity back to a reference date and time using the half-life of ⁹⁵Nb (34.991 days).[2][3]

Visualizations

Decay Scheme of Niobium-95

The following diagram illustrates the beta decay of Niobium-95 to an excited state of Molybdenum-95, followed by the emission of the characteristic 765.80 keV gamma-ray.

Caption: Decay scheme of Niobium-95.

Experimental Workflow for ⁹⁵Nb Detection

This diagram outlines the logical steps involved in the gamma-ray spectrometry analysis of Niobium-95.

References

• 1. Isotopes of niobium - Wikipedia [en.wikipedia.org]
• 2. lnhb.fr [lnhb.fr]
• 3. Niobium-95 - isotopic data and properties [chemlin.org]
• 4. wwwndc.jaea.go.jp [wwwndc.jaea.go.jp]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. Lab Experiment 7: High-Resolution Gamma-Ray Spectroscopy… | Mirion [mirion.com]
• 7. HPGe Detectors & Spectrometers | BSI.LV [bsi.lv]
• 8. High Purity Germanium (HPGe) Radiation Detectors | MetorX | measuring tools for radiationX [metorx.com]
• 9. 122.physics.ucdavis.edu [122.physics.ucdavis.edu]

Application Notes and Protocols: Niobium-95 in Materials Science Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the utilization of Niobium-95 (Nb-95) as a radiotracer in materials science research. The focus is on its application in diffusion studies, wear and corrosion analysis, and autoradiography. Detailed experimental protocols and quantitative data are presented to facilitate the adoption of these techniques in the laboratory.

Niobium-95 in Diffusion Studies

Niobium-95, a gamma-emitting radioisotope with a half-life of 34.991 days, serves as an excellent tracer for studying diffusion kinetics in various materials, particularly in high-temperature alloys.[1][2][3][4][5] Its distinct gamma-ray energy allows for straightforward detection and quantification.

Application: Diffusion in Titanium Aluminide (TiAl) Alloys

A significant application of Nb-95 is in the investigation of diffusion mechanisms in TiAl-based alloys, which are crucial for aerospace and automotive industries due to their low density and high-temperature strength.[6] Understanding the diffusion behavior of alloying elements like niobium is essential for predicting material performance and stability at elevated temperatures.

Quantitative Data: Diffusion Coefficients of Nb-95

The following table summarizes the tracer diffusion coefficients of Niobium-95 in a γ-Ti-54Al-10Nb alloy at various temperatures, as determined by the radiotracer method in conjunction with mechanical sectioning and ion-beam sputtering.[6]

Temperature (K)	Diffusion Coefficient (D) (m²/s)	Experimental Technique	Reference
1529	1.1 x 10⁻¹⁵	Mechanical Sectioning	[6]
1477	4.8 x 10⁻¹⁶	Mechanical Sectioning	[6]
1428	2.0 x 10⁻¹⁶	Mechanical Sectioning	[6]
1377	7.5 x 10⁻¹⁷	Mechanical Sectioning	[6]
1327	2.5 x 10⁻¹⁷	Mechanical Sectioning	[6]
1277	8.0 x 10⁻¹⁸	Ion-Beam Sputtering	[6]
1227	2.3 x 10⁻¹⁸	Ion-Beam Sputtering	[6]
1177	6.0 x 10⁻¹⁹	Ion-Beam Sputtering	[6]
1127	1.5 x 10⁻¹⁹	Ion-Beam Sputtering	[6]
1077	3.5 x 10⁻²⁰	Ion-Beam Sputtering	[6]

Experimental Protocols

Protocol 1: Radiotracer Diffusion Study using Mechanical Sectioning

This protocol is suitable for higher temperature diffusion studies where larger penetration depths are expected.

1. Sample Preparation:

• Prepare disc-shaped samples of the alloy (e.g., Ti-54Al-10Nb) with a diameter of 8-10 mm and a thickness of 2-3 mm.
• Mechanically polish the surface of the samples to a mirror finish using standard metallographic procedures.
• Clean the samples ultrasonically in acetone and ethanol.

2. Radiotracer Deposition:

• Deposit a thin layer of Nb-95 onto the polished surface of the sample. This can be done by evaporating a solution containing Nb-95 chloride or by sputtering from a radioactive target.
• Ensure a uniform deposition of the radiotracer.

3. Diffusion Annealing:

• Enclose the sample in a quartz ampoule under a high vacuum or an inert atmosphere (e.g., Argon) to prevent oxidation.
• Anneal the sample at the desired temperature for a specific duration in a high-temperature furnace. The temperature and time are chosen to achieve a diffusion penetration profile of tens to hundreds of micrometers.
• Quench the sample to room temperature after annealing to halt the diffusion process.

4. Serial Sectioning:

• Mount the sample on a precision grinding machine.
• Remove successive thin layers of material parallel to the radiotracer-deposited surface. The thickness of each section is typically in the range of 1-10 µm.
• Collect the grinding debris from each section carefully.

5. Activity Measurement:

• Measure the gamma activity of the collected debris from each section using a NaI(Tl) scintillation detector or a high-purity Germanium (HPGe) detector.
• The activity of each section is proportional to the concentration of Nb-95 at that depth.

6. Data Analysis:

• Plot the logarithm of the specific activity versus the square of the penetration depth (x²).
• For one-dimensional diffusion from a thin source into a semi-infinite solid, the diffusion coefficient (D) can be calculated from the slope of the linear fit to the data using the following equation: D = -1 / (4t * slope), where 't' is the annealing time.

Workflow for Radiotracer Diffusion Study with Mechanical Sectioning

Caption: Workflow for a radiotracer diffusion experiment using mechanical sectioning.

Protocol 2: Radiotracer Diffusion Study using Ion-Beam Sputtering

This protocol is employed for lower temperature diffusion studies resulting in shallow penetration profiles (nanometers to a few micrometers).

1. Sample Preparation and Radiotracer Deposition:

• Follow steps 1 and 2 from Protocol 1.

2. Diffusion Annealing:

• Follow step 3 from Protocol 1, but with annealing times and temperatures adjusted to produce a shallow diffusion profile.

3. Serial Sectioning:

• Place the sample in a high-vacuum chamber equipped with an ion gun.
• Use a focused ion beam (e.g., Ar⁺) to sputter away thin layers of the material.
• The sputtered material is collected on a moving foil or a series of catcher foils. Each foil corresponds to a specific depth section.

4. Activity Measurement:

• Measure the gamma activity of each catcher foil using a sensitive radiation detector.

5. Data Analysis:

• The data analysis is similar to Protocol 1, where the activity of each foil corresponds to the concentration of Nb-95 at a particular depth.

Niobium-95 in Wear and Corrosion Analysis

The Thin Layer Activation (TLA) method is a powerful radiotracer technique for in-situ and real-time measurement of material loss due to wear and corrosion.[7][8][9][10][11][12][13][14] By activating a thin surface layer of a component with a charged particle beam, the loss of material can be precisely monitored by measuring the decrease in radioactivity. While specific protocols for Nb-95 in TLA are not extensively detailed in the provided search results, the general principles can be adapted.

Application: Wear Rate of Niobium-Containing Alloys

Nb-95 can be produced in-situ on the surface of niobium-containing alloys through nuclear reactions. This allows for the direct measurement of wear rates in components like cutting tools, engine parts, or biomedical implants.

Quantitative Data: Hypothetical Wear Rate Measurement

The following table illustrates the type of data that can be obtained from a TLA wear study. The values are hypothetical and for illustrative purposes.

Time (hours)	Remaining Activity (%)	Cumulative Wear (µm)
0	100	0
10	95	0.5
20	90	1.0
30	85	1.5
40	80	2.0
50	75	2.5

Experimental Protocol: Thin Layer Activation for Wear Measurement (Adapted for Nb-95)

1. Surface Activation:

• Identify the component and the specific surface area to be subjected to wear.
• Irradiate the surface with a high-energy proton or deuteron beam from a cyclotron. The beam energy is selected to induce a nuclear reaction that produces Nb-95 within a shallow, well-defined depth of the material. For a niobium-containing material, a (p,n) or (d,p) reaction on stable niobium isotopes could be utilized.
• Calibrate the depth profile of the induced radioactivity. This is a critical step and is typically done by irradiating a stack of thin foils of the material and measuring the activity of each foil.

2. Experimental Setup:

• Integrate the activated component into the mechanical testing rig (e.g., a pin-on-disk tribometer or a running engine).
• Position a gamma-ray detector in close proximity to the activated surface to continuously monitor its radioactivity.

3. Wear Test and Data Acquisition:

• Initiate the wear test under the desired operating conditions (load, speed, lubrication, etc.).
• Continuously record the gamma-ray counts from the detector as a function of time.
• The decrease in the measured activity is directly proportional to the amount of material worn away.

4. Data Analysis:

• Using the pre-determined calibration curve (activity vs. depth), convert the loss of activity into the depth of material removed (wear).
• The wear rate can be calculated by dividing the total wear by the duration of the test.

Logical Diagram for TLA Wear Measurement

Caption: Logical workflow for a wear measurement experiment using Thin Layer Activation.

Niobium-95 in Autoradiography

Autoradiography is a technique that uses a photographic emulsion to visualize the spatial distribution of a radioactive tracer within a material. It can provide valuable qualitative and semi-quantitative information about elemental segregation, crack propagation, and phase distribution.

Application: Visualization of Niobium Segregation in Alloys

By introducing Nb-95 into an alloy during its molten state or through a diffusion anneal, autoradiography can be used to visualize the distribution of niobium within the microstructure. This is particularly useful for identifying segregation at grain boundaries or between different phases.

Experimental Protocol: Autoradiography with Nb-95

1. Sample Preparation:

• Prepare a material sample containing Nb-95. This can be achieved by adding the radioisotope during the casting of the alloy or by diffusing it into the sample as described in the diffusion protocols.
• Prepare a flat, polished surface of the sample using standard metallographic techniques.

2. Emulsion Coating:

• In a darkroom, coat the polished surface of the sample with a thin layer of liquid photographic emulsion. Alternatively, a photographic film can be pressed firmly against the surface.

3. Exposure:

• Store the sample in a light-tight container at a low temperature (e.g., 4°C) to allow the radiation from the Nb-95 to expose the emulsion. The exposure time will depend on the activity of the sample and the sensitivity of the emulsion, and can range from hours to weeks.

4. Development:

• After exposure, develop the photographic emulsion using standard photographic developing and fixing solutions.

5. Analysis:

• Examine the resulting autoradiograph under a microscope. The darkened areas of the emulsion correspond to regions of higher Nb-95 concentration.
• The autoradiograph can be compared with the microstructure of the sample (obtained, for example, by etching the surface after the emulsion is removed) to correlate the distribution of niobium with specific microstructural features.

Experimental Workflow for Autoradiography

Caption: A simplified workflow for performing autoradiography with a Nb-95 labeled sample.

References

• 1. Isotopes of niobium - Wikipedia [en.wikipedia.org]
• 2. Isotopes_of_niobium [chemeurope.com]
• 3. WebElements Periodic Table » Niobium » isotope data [webelements.com]
• 4. Niobium Isotopes - List and Properties [chemlin.org]
• 5. Niobium-95 - isotopic data and properties [chemlin.org]
• 6. researchgate.net [researchgate.net]
• 7. www-pub.iaea.org [www-pub.iaea.org]
• 8. conferences.iaea.org [conferences.iaea.org]
• 9. Radioactivity measurements for the thin layer activation technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Thin layer activation for wear measurements [inis.iaea.org]
• 12. Radiotracer Technologies for Wear, Erosion and Corrosion Measurement [inis.iaea.org]
• 13. gain.inl.gov [gain.inl.gov]
• 14. www-pub.iaea.org [www-pub.iaea.org]

Technical Notes & Optimization

Technical Support Center: Chemical Separation of Niobium-95 from Zirconium-95

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the chemical separation of Niobium-95 (⁹⁵Nb) from Zirconium-95 (⁹⁵Zr).

Frequently Asked Questions (FAQs)

Q1: What is the source of Niobium-95 in a Zirconium-95 sample?

A1: Niobium-95 is the radioactive daughter nuclide of Zirconium-95. ⁹⁵Zr decays to ⁹⁵Nb via beta decay, with a half-life of approximately 64 days. This continuous in-growth necessitates a chemical separation to obtain pure ⁹⁵Nb.[1]

Q2: What are the primary methods for separating ⁹⁵Nb from ⁹⁵Zr?

A2: The most common and effective methods for separating ⁹⁵Nb from ⁹⁵Zr include solvent extraction, ion exchange chromatography, and precipitation.[2][3][4] The choice of method often depends on the required purity, scale of the separation, and available resources.

Q3: What is the general principle behind separating these two elements?

A3: The separation is based on the different chemical properties of Zirconium (a Group 4 element) and Niobium (a Group 5 element). These differences in properties, such as their ionic charge, tendency to form complexes, and solubility, can be exploited under specific chemical conditions (e.g., pH, presence of complexing agents) to achieve separation.[5]

Q4: Why is it challenging to measure ⁹⁵Zr and ⁹⁵Nb in a mixture using gamma spectrometry?

A4: The gamma rays emitted by ⁹⁵Zr and ⁹⁵Nb have very similar energies, which makes it difficult to distinguish between them using standard gamma spectrometry.[6] This is why a robust chemical separation is crucial for accurate quantification of each isotope.

Troubleshooting Guide

Issue 1: Low yield of ⁹⁵Nb after separation.

• Q: My ⁹⁵Nb recovery is significantly lower than expected. What could be the cause?

• A:

  • Incomplete Elution (Ion Exchange): The eluent may not be strong enough to fully displace the ⁹⁵Nb from the resin. Consider increasing the concentration or changing the composition of the eluting solution. For example, oxalic acid has been shown to be an effective eluent for Nb(V) from UTEVA resin.[3]

  • Incorrect pH (Solvent Extraction): The pH of the aqueous phase is critical for selective extraction. For instance, in a system using 8-quinolinol, Nb can be separated from Zr by extraction from a solution of pH 5.3 to 8, containing EDTA as a masking agent.[7] Ensure your pH is precisely controlled.

  • Precipitation on Labware: Niobium, in particular, can be prone to hydrolysis and precipitation at certain pH values, leading to losses on container walls. Ensure all solutions are appropriately acidified if necessary.

Issue 2: Poor separation efficiency (Zirconium-95 contamination in the Niobium-95 fraction).

• Q: My final ⁹⁵Nb fraction is contaminated with ⁹⁵Zr. How can I improve the purity?

• A:

  • Insufficient Washing (Ion Exchange): The column may not have been washed sufficiently to remove all the bound ⁹⁵Zr before eluting the ⁹⁵Nb. Increase the volume of the wash solution. A 6 M HCl wash can be used to remove Zr(IV) traces from a UTEVA resin.[3]

  • Suboptimal Masking Agent (Solvent Extraction): The masking agent may not be effectively sequestering the ⁹⁵Zr. In a separation using 8-quinolinol, acetate is used as a masking agent to facilitate the separation of ⁹⁵Zr-⁹⁵Nb.[7]

  • Repeat the Separation: For very high purity requirements, it may be necessary to perform the separation procedure a second time.

Issue 3: Inconsistent results between separation runs.

• Q: I am getting variable yields and purities with each separation. What should I check?

• A:

  • Reagent Aging: Ensure all reagents and stock solutions are fresh. The stability of complexing agents and the pH of buffers can change over time.

  • Column Packing (Ion Exchange): Inconsistent column packing can lead to channeling and poor separation. Ensure the resin bed is packed uniformly.

  • Equilibration Time: Ensure sufficient time is allowed for all equilibria (e.g., complex formation, binding to the resin) to be reached at each step of the protocol.

Quantitative Data

Table 1: Performance of Different ⁹⁵Nb/⁹⁵Zr Separation Methods

Separation Method	Key Reagents	Typical ⁹⁵Nb Yield	Decontamination Factor for ⁹⁵Zr	Reference
Solvent Extraction	Acetylacetone, Benzene	>97% (for Zr extraction)	300 - 1000	[2]
Anion Exchange + UTEVA	Hydrofluoric acid, HCl, Oxalic acid	>95%	3.36 x 10⁸	[3]

Experimental Protocols

Protocol 1: Separation by Anion Exchange and UTEVA Chromatography

This protocol is based on a rapid separation strategy for no-carrier-added Niobium.[3]

• Target Dissolution: Dissolve the irradiated Zirconium target in hydrofluoric acid.

• Initial Anion Exchange:

  • Load the dissolved target solution onto an anion exchange column. Under these conditions, ⁹⁵Nb is absorbed onto the column while ⁹⁵Zr is not retained.

  • Wash the column to remove any remaining ⁹⁵Zr.

• Elution of ⁹⁵Nb:

  • Elute the ⁹⁵Nb from the anion exchange column using a solution of 6 M HCl / 1% H₂O₂.

• Purification with UTEVA Resin:

  • Load the eluted ⁹⁵Nb fraction onto a UTEVA resin column.

  • Wash the UTEVA column with 6 M HCl to remove any final traces of Zr(IV).

• Final Elution:

  • Elute the purified ⁹⁵Nb from the UTEVA resin with 1 M oxalic acid. This final fraction will contain the high-purity ⁹⁵Nb.

Protocol 2: Separation by Solvent Extraction using Acetylacetone

This protocol focuses on the extraction of ⁹⁵Zr, leaving ⁹⁵Nb in the aqueous phase.[2]

• pH Adjustment: Adjust the pH of the aqueous solution containing the ⁹⁵Zr/⁹⁵Nb mixture to between 5 and 7.

• Extraction:

  • Add a solution of acetylacetone in benzene to the aqueous phase.

  • Mix thoroughly to allow for the formation and extraction of the Zirconium acetylacetonate complex into the organic phase.

• Phase Separation:

  • Allow the aqueous and organic phases to separate. The organic phase will contain the ⁹⁵Zr, while the ⁹⁵Nb will remain in the aqueous phase.

• Back-Extraction (Optional):

  • If a purified ⁹⁵Zr solution is desired, it can be back-extracted from the organic phase into a 0.2N sulfuric acid solution.

Visualizations

Caption: Radioactive decay pathway of ⁹⁵Zr to ⁹⁵Nb.

References

• 1. researchgate.net [researchgate.net]
• 2. SEPARATION OF ZIRCONIUM-95 AND NIOBIUM-95 BY SOLVENT EXTRACTION USING ACETYLACETONE (Journal Article) | OSTI.GOV [osti.gov]
• 3. download.uni-mainz.de [download.uni-mainz.de]
• 4. Separation of Mixtures via Precipitation [moodle2.units.it]
• 5. Separation process - Wikipedia [en.wikipedia.org]
• 6. Study of zirconium and niobium purities during a chemical separation - measurement of the isotopes of the 95 chain [inis.iaea.org]
• 7. tandfonline.com [tandfonline.com]

Technical Support Center: Purifying Niobium-95 from Fission Products

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of Niobium-95 (⁹⁵Nb) from fission product mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for separating ⁹⁵Nb from fission products?

A1: The primary methods for purifying ⁹⁵Nb from fission products, particularly from its parent isotope Zirconium-95 (⁹⁵Zr), are solvent extraction and anion exchange chromatography.[1][2][3][4][5] Solvent extraction utilizes chelating agents to selectively separate ⁹⁵Nb into an organic phase, while anion exchange chromatography separates ions based on their affinity to a charged resin.[2][6][7][8]

Q2: Why is the separation of ⁹⁵Nb from ⁹⁵Zr particularly important?

A2: ⁹⁵Zr is the parent isotope of ⁹⁵Nb, meaning ⁹⁵Nb is formed from the radioactive decay of ⁹⁵Zr.[5][9] In fission product mixtures, they are present together. For applications requiring pure ⁹⁵Nb, such as in radiopharmaceutical development, the removal of ⁹⁵Zr is crucial to prevent interference and ensure the radiochemical purity of the final product.

Q3: What are the key parameters to control during solvent extraction of ⁹⁵Nb?

A3: Successful solvent extraction depends on several critical parameters:

• pH of the aqueous solution: The extraction efficiency of ⁹⁵Nb is highly pH-dependent.[1]

• Choice of chelating agent and organic solvent: Different combinations offer varying selectivity and efficiency.[10][11]

• Use of masking agents: Agents like EDTA, fluoride, or acetate can prevent the co-extraction of interfering ions like ⁹⁵Zr.[1]

• Contact time and phase separation: Adequate mixing time is required to reach equilibrium, followed by clean separation of the aqueous and organic phases.

Q4: What are the advantages of using anion exchange chromatography for ⁹⁵Nb purification?

A4: Anion exchange chromatography offers high selectivity and can yield very pure ⁹⁵Nb.[2] It is particularly effective for removing trace impurities. Automated systems can also be developed to reduce handling time and radiation exposure.[2]

Troubleshooting Guides

Solvent Extraction Issues

Problem	Possible Cause	Troubleshooting Steps
Low ⁹⁵Nb extraction yield	Incorrect pH of the aqueous phase.	Optimize the pH according to the specific protocol. For example, with 8-quinolinol, a pH of 5.3 to 8 is used to separate ⁹⁵Nb from ⁹⁵Zr.[1]
Inefficient chelation.	Ensure the chelating agent concentration is sufficient. Check the purity and age of the chelating agent.
Incomplete phase separation.	Allow for adequate settling time. Centrifuge the mixture to ensure a clean separation of the aqueous and organic layers.
Co-extraction of ⁹⁵Zr	Suboptimal pH.	Adjust the pH to a range where ⁹⁵Zr extraction is minimized. For instance, using acetylacetone, ⁹⁵Zr is extracted at pH 5-7, leaving ⁹⁵Nb in the aqueous phase.[10]
Absence or incorrect concentration of masking agent.	Introduce or adjust the concentration of a suitable masking agent like EDTA, fluoride, or acetate to complex with ⁹⁵Zr and prevent its extraction.[1]
Presence of other fission product contaminants (e.g., ¹⁰³Ru)	Lack of specific masking agents.	The addition of a small amount of sulfite can prevent the extraction of Ruthenium-103 (¹⁰³Ru).[1]
Insufficient washing of the organic phase.	After the initial extraction, wash the organic phase with a fresh aqueous solution to remove any entrained impurities.[1]

Anion Exchange Chromatography Issues

Problem	Possible Cause	Troubleshooting Steps
Poor binding of ⁹⁵Nb to the resin	Incorrect loading conditions (e.g., acid concentration).	Ensure the sample is loaded onto the column in the specified medium. For example, in one method, ⁹⁵Nb is loaded onto an anion exchange column in hydrofluoric acid.[2]
Resin capacity exceeded.	Use a larger column or dilute the sample.
Flow rate is too high.	Reduce the flow rate during sample loading to allow for sufficient interaction between the ⁹⁵Nb and the resin.
Co-elution of ⁹⁵Zr	Inefficient washing of the column.	Increase the volume or strength of the wash solution to remove all unbound ⁹⁵Zr before eluting ⁹⁵Nb. For UTEVA resin, traces of Zr(IV) are washed with 6 M HCl.[2]
Inappropriate eluent composition.	Optimize the eluent composition and concentration to selectively elute ⁹⁵Nb while leaving ⁹⁵Zr on the column.
Low ⁹⁵Nb recovery in the eluate	Incomplete elution.	Increase the volume of the elution buffer or try a stronger eluent. For example, ⁹⁵Nb can be eluted from UTEVA resin with 1 M oxalic acid.[2]
Elution flow rate is too high.	Decrease the flow rate during elution to ensure complete desorption of ⁹⁵Nb from the resin.
Losses in the system.	In automated systems, losses can occur on valves and tubing, which may reduce the final yield.[2]

Experimental Protocols

Solvent Extraction of ⁹⁵Nb using 8-Quinolinol

This method allows for the separation of ⁹⁵Nb from ⁹⁵Zr and other fission products.[1]

• Sample Preparation: Adjust the pH of the fission product solution to between 5.3 and 8.

• Addition of Masking Agent: Add EDTA to the solution to act as a masking agent for ⁹⁵Zr.

• Extraction:

  • Add a solution of 8-quinolinol in chloroform to the aqueous sample.

  • Shake vigorously for several minutes to ensure thorough mixing.

  • Allow the phases to separate. The ⁹⁵Nb-quinolinol complex will be in the organic (chloroform) phase.

• Washing: Separate the organic phase and wash it with water to remove any remaining impurities.

• Back-extraction (Optional): The ⁹⁵Nb can be stripped back into an aqueous phase by treatment with an acidic solution.

Anion Exchange Chromatography for ⁹⁵Nb Purification

This two-step process provides a high decontamination factor.[2]

• Initial Separation (Anion Exchange):

  • Column: Anion exchange resin.

  • Loading: Dissolve the irradiated zirconium target in hydrofluoric acid and load the solution onto the column. ⁹⁵Nb will be absorbed by the resin.

  • Elution of ⁹⁵Nb: Elute the ⁹⁵Nb from the column using a solution of 6 M HCl / 1% H₂O₂.

• Further Purification (UTEVA Resin):

  • Column: UTEVA resin.

  • Loading: Load the eluate from the first step onto the UTEVA resin column.

  • Washing: Wash the column with 6 M HCl to remove any remaining traces of Zr(IV).

  • Elution of pure ⁹⁵Nb: Elute the purified ⁹⁵Nb with 1 M oxalic acid. This procedure can yield more than 95% of the ⁹⁵Nb in the final fraction.[2]

Data Presentation

Table 1: Comparison of ⁹⁵Nb Purification Methods

Method	Key Reagents	Typical Yield	Decontamination Factor	Separation Time	Reference
Solvent Extraction (8-Quinolinol)	8-Quinolinol, Chloroform, EDTA	-	-	Rapid	[1]
Solvent Extraction (Acetylacetone)	Acetylacetone, Benzene	Zr recovery >97%	3 x 10² - 1 x 10³ for Nb	-	[10]
Anion Exchange + UTEVA Resin	HF, HCl/H₂O₂, UTEVA resin, Oxalic acid	>95% (manual), ~90% (automated)	3.36 x 10⁸	~1.5 hours (manual), ~1 hour (automated)	[2]

Visualizations

Caption: Workflow for ⁹⁵Nb purification by solvent extraction.

Caption: Workflow for ⁹⁵Nb purification by anion exchange chromatography.

References

• 1. tandfonline.com [tandfonline.com]
• 2. download.uni-mainz.de [download.uni-mainz.de]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Isolation of Zirconium and Niobium from Fission Products by Solvent Extraction with Dilute TBP (Journal Article) | OSTI.GOV [osti.gov]
• 5. inis.iaea.org [inis.iaea.org]
• 6. Ion Exchange Chromatography | Sartorius [sartorius.com]
• 7. Purification of DNA by anion-exchange chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Niobium-95 - isotopic data and properties [chemlin.org]
• 10. SEPARATION OF ZIRCONIUM-95 AND NIOBIUM-95 BY SOLVENT EXTRACTION USING ACETYLACETONE (Journal Article) | OSTI.GOV [osti.gov]
• 11. Separation of Zirconium-95 from Niobium-95 by Extraction ... [degruyterbrill.com]

Technical Support Center: Niobium-95 Gamma Spectra Background Reduction

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in reducing background noise in Niobium-95 (Nb-95) gamma spectra.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of background in Niobium-95 gamma spectra?

A1: Background in gamma spectra originates from various sources that can be broadly categorized as:

• Natural Environmental Radiation: This includes radiation from naturally occurring radioactive materials (NORM) in the surrounding environment, such as Uranium (U-238, U-235) and Thorium (Th-232) decay series, and Potassium-40 (K-40). Radon (Rn-222) and its progeny are significant contributors, especially if the laboratory is not well-ventilated.[1][2]

• Cosmic Radiation: High-energy particles from space interact with the atmosphere and detector materials, producing a continuous background and activation products.[1]

• Instrumental Background: The materials used in the construction of the detector, shielding, and cryostat can contain trace amounts of radioactive isotopes. Activation of these materials by cosmic-ray neutrons can also contribute to the background.[1][2]

• Compton Scattering: This is a major source of continuum background where gamma rays from higher-energy sources, including Nb-95 itself or other radionuclides in the sample, scatter within the detector, depositing only a fraction of their energy.[3][4][5][6]

• Sample-Related Background: The sample matrix itself may contain other gamma-emitting radionuclides that interfere with the Nb-95 signal. In drug development, this could include other radiotracers used in a study.

Q2: What is the primary gamma-ray energy of Niobium-95 I should be focusing on?

A2: Niobium-95 decays by beta emission and has a prominent gamma-ray peak at 765.803 ± 0.006 keV .[7] This is the primary energy peak that is typically used for the quantification of Nb-95.

Q3: What are some common interfering radionuclides when measuring Niobium-95?

A3: The 765.8 keV peak of Nb-95 can be interfered with by gamma rays from other radionuclides with similar energies. One of the most common interferences is from its parent nuclide, Zirconium-95 (Zr-95), which has gamma emissions at 724.2 keV and 756.7 keV. While not a direct overlap, the Compton continuum from these higher-energy peaks can contribute to the background at the Nb-95 peak. Additionally, in complex samples, other fission or activation products might be present. For example, Protactinium-234m (a progeny of U-238) has a gamma-ray at 766.36 keV.[8]

Q4: What is Compton suppression and how does it help in reducing background?

A4: Compton suppression is an active background reduction technique that uses a primary detector (typically a high-purity germanium - HPGe detector) surrounded by a "guard" or "veto" detector (often a scintillator like NaI(Tl) or BGO).[3][4][6][9] When a gamma ray undergoes Compton scattering in the HPGe detector and the scattered photon escapes, it can be detected by the guard detector. By operating the detectors in an anti-coincidence mode, events that are detected in both the HPGe and the guard detector simultaneously are rejected.[4][9] This significantly reduces the Compton continuum in the spectrum, making it easier to identify and quantify low-intensity peaks like that of Nb-95, especially in the presence of higher-energy gamma emitters.[3][5]

Q5: What is the difference between active and passive shielding?

A5:

• Passive Shielding: This involves surrounding the detector with high-density materials, like lead or copper, to absorb and attenuate external gamma radiation from the environment and cosmic rays.[10][11] The thickness and composition of the shielding are optimized to reduce the background to acceptable levels.

• Active Shielding: This involves using a detector system to electronically veto unwanted background events. Compton suppression systems and anti-coincidence shields are examples of active shielding. They are particularly effective at reducing the background from Compton scattering and cosmic rays.[9][12]

Troubleshooting Guide

Issue	Possible Causes	Troubleshooting Steps
High background across the entire spectrum	Inadequate passive shielding. Presence of strong radioactive sources near the detector. Radon infiltration into the shielding.	Verify the integrity and thickness of the lead/copper shield. Survey the area for any unexpected radiation sources. Purge the detector chamber with nitrogen gas to displace radon.[13]
Broad, continuous background (Compton continuum)	Compton scattering from high-energy gamma rays in the sample or background.	Implement a Compton suppression system. If a Compton suppression system is in use, check the timing and energy settings of the anti-coincidence electronics.[3][5]
Unexpected peaks in the spectrum	Contamination of the sample, detector, or shielding. Activation of materials by cosmic rays. Electronic noise or interference.	Acquire a background spectrum with no sample to identify peaks originating from the system. Use software to identify potential interfering radionuclides based on their gamma-ray energies. Check for proper grounding and shielding of electronic components.
Poor peak resolution at 765.8 keV	Incorrect detector settings (e.g., bias voltage). High counting rates leading to pulse pile-up. Detector damage or degradation.	Optimize detector operating parameters as per the manufacturer's recommendations. Increase the sample-to-detector distance to reduce the count rate. Perform a detector performance check using a standard calibration source.
Difficulty in quantifying the Nb-95 peak	Overlap with interfering peaks. High Compton background obscuring the peak. Inaccurate efficiency calibration.	Use gamma-ray analysis software with peak deconvolution capabilities. Employ Compton suppression or anti-coincidence shielding. Perform a thorough efficiency calibration covering the energy range of interest, including a source with a peak near 765.8 keV.

Quantitative Data on Background Reduction

The effectiveness of different background reduction techniques can be quantified by comparing the background count rates before and after their implementation. The following table summarizes typical background reduction factors that can be achieved.

Technique	Typical Background Reduction Factor	Energy Range of Maximum Effectiveness	Notes
Passive Shielding (Lead)	10 - 100	Broad energy range	The reduction factor depends on the thickness and quality of the lead. A graded shield with tin and copper lining can further reduce X-ray fluorescence from the lead.[14]
Compton Suppression System	5 - 10 for the Compton continuum	Mid to high energy range, below the Compton edge of the interfering radiation	Can significantly improve the peak-to-Compton ratio, enhancing the sensitivity for detecting weak peaks on a high background.[5]
Anti-Coincidence Shielding (Cosmic Veto)	2 - 10 for cosmic-ray induced background	Broad energy range	Particularly effective in reducing the background from cosmic-ray muons and their secondary particles.

Experimental Protocols

Protocol 1: General Gamma Spectroscopy of a Niobium-95 Sample

This protocol outlines the fundamental steps for acquiring a gamma spectrum of a sample containing Niobium-95 using a High-Purity Germanium (HPGe) detector.

1. System Preparation and Calibration:

• Ensure the HPGe detector is cooled to its operating temperature with liquid nitrogen.
• Perform an energy and efficiency calibration of the detector using certified radioactive sources (e.g., a mixed gamma source covering a wide energy range). The calibration geometry should be identical to the sample measurement geometry.

2. Background Measurement:

• Place a blank sample (with the same geometry and matrix as the actual sample but without Nb-95) in the detector shield.
• Acquire a background spectrum for a sufficiently long time to obtain good counting statistics. This background spectrum will be subtracted from the sample spectrum.

3. Sample Measurement:

• Place the Niobium-95 sample in the detector shield in the same geometry as the calibration sources and the blank sample.
• Acquire the gamma spectrum for a predetermined time, ensuring enough counts are collected in the 765.8 keV peak for statistically significant analysis.

4. Data Analysis:

• Subtract the background spectrum from the sample spectrum.
• Identify the 765.8 keV peak of Niobium-95.
• Use the gamma-ray analysis software to determine the net peak area of the 765.8 keV peak.
• Calculate the activity of Nb-95 in the sample using the detector efficiency at 765.8 keV, the gamma-ray emission probability, and the net peak area.

Protocol 2: Niobium-95 Measurement with a Compton Suppression System

This protocol describes the additional steps required when using a Compton suppression system for enhanced background reduction.

1. System Setup:

• The experimental setup consists of a central HPGe detector surrounded by a guard detector (e.g., NaI(Tl) annulus).
• The signals from both detectors are fed into a coincidence/anti-coincidence electronics module.

2. Electronics Configuration:

• Set the electronics to operate in anti-coincidence mode. This means that a pulse from the HPGe detector will only be recorded if there is no simultaneous pulse from the guard detector.[9]
• Optimize the timing parameters (coincidence resolving time) of the anti-coincidence unit to ensure proper rejection of Compton-scattered events.

3. Data Acquisition:

• Two spectra can be acquired simultaneously: a "suppressed" spectrum (with the anti-coincidence logic applied) and an "unsuppressed" spectrum (all events from the HPGe detector).
• Acquire both a background and a sample spectrum in both suppressed and unsuppressed modes.

4. Data Analysis:

• Compare the suppressed and unsuppressed spectra to visualize the reduction in the Compton continuum.
• Perform the quantitative analysis on the suppressed spectrum, which will have a lower background and a better peak-to-Compton ratio for the 765.8 keV Nb-95 peak.

Visualizations

General workflow for gamma spectroscopy.

Logical flow of a Compton suppression system.

References

• 1. bmuv.de [bmuv.de]
• 2. researchgate.net [researchgate.net]
• 3. scionix.nl [scionix.nl]
• 4. rsec.psu.edu [rsec.psu.edu]
• 5. ortec-online.com [ortec-online.com]
• 6. Compton Suppressors, Anti-Compton Shields (ACS) | Berkeley Nucleonics [berkeleynucleonics.com]
• 7. www-nds.iaea.org [www-nds.iaea.org]
• 8. nnss.gov [nnss.gov]
• 9. akjournals.com [akjournals.com]
• 10. researchgate.net [researchgate.net]
• 11. Principles of construction and optimization of active and passive shielding of gamma-ray spectrometer for low background measurements [inis.iaea.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. ortec-online.com [ortec-online.com]

Technical Support Center: Optimizing Detector Efficiency for Niobium-95

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the optimization of detector efficiency for the 765.8 keV gamma line of Niobium-95 (⁹⁵Nb). The information is tailored for researchers, scientists, and drug development professionals working with gamma spectroscopy.

Frequently Asked Questions (FAQs)

Q1: What is detector efficiency and why is it critical for the 765.8 keV gamma line of ⁹⁵Nb?

A1: Detector efficiency is the ratio of the number of photons detected to the number of photons emitted by the source.[1] High efficiency is crucial as it allows for shorter acquisition times to achieve statistically significant results, which is particularly important when dealing with low-activity samples.[2] For the 765.8 keV gamma line of ⁹⁵Nb, which has a high emission probability of approximately 99.8%, optimizing efficiency ensures accurate quantification of ⁹⁵Nb activity.[3][4]

Q2: What are the primary factors that influence detector efficiency at 765.8 keV?

A2: Several factors significantly impact detector efficiency. These include the intrinsic properties of the detector (size, material), the geometry of the measurement setup (source-to-detector distance), and the characteristics of the sample itself (density, matrix composition). For energies around 765.8 keV, the detector's active volume is a dominant factor.[5]

Q3: Which type of detector is best suited for measuring the 765.8 keV gamma line of ⁹⁵Nb?

A3: High-Purity Germanium (HPGe) detectors are highly recommended for this application.[6] They offer superior energy resolution compared to scintillation detectors like Sodium Iodide (NaI), which is critical for resolving the 765.8 keV peak of ⁹⁵Nb from the nearby gamma emissions of its parent nuclide, Zirconium-95 (⁹⁵Zr), at 724.2 keV and 756.7 keV.[7] Both P-type and N-type coaxial HPGe detectors are suitable, with N-type detectors often providing better efficiency at lower energies.[5]

Q4: How does the source-to-detector distance affect efficiency?

A4: The efficiency is inversely proportional to the square of the distance between the source and the detector.[1] Placing the source closer to the detector increases the solid angle and thus the geometric efficiency. However, very close distances can introduce significant true coincidence summing effects, where two or more gamma rays from a single decay are detected simultaneously, leading to an underestimation of the full-energy peak area.[8][5] An optimized distance must be chosen to balance these effects.[8]

Q5: What is true coincidence summing and how does it affect the ⁹⁵Nb measurement?

A5: True coincidence summing (TCS) occurs when a nuclide emits multiple photons in a cascade, and the detector registers them as a single event.[5] ⁹⁵Nb decays primarily to the 765.8 keV level of ⁹⁵Mo, which then de-excites directly to the ground state, emitting a single 765.8 keV gamma ray.[3] Therefore, TCS with other gamma rays from the ⁹⁵Nb decay itself is negligible. However, if the sample contains other radionuclides that decay in cascade, TCS can affect the overall spectrum and background, potentially influencing the accuracy of the ⁹⁵Nb peak analysis.

Troubleshooting Guide

Problem: Low count rate or poor efficiency for the 765.8 keV peak.

Possible Cause	Troubleshooting Steps
Incorrect Source-to-Detector Distance	The source may be too far from the detector. Decrease the distance to improve the solid angle, but be mindful of increasing dead time and potential coincidence summing from other nuclides.[1]
Sample Self-Absorption	The sample matrix (e.g., high density or high atomic number) may be attenuating the 765.8 keV gamma rays.[8] Use a calibration standard with a similar matrix to the sample to correct for this effect.[9][10]
Suboptimal Detector Bias Voltage	Incorrect high voltage can lead to incomplete charge collection. Ensure the detector is operating at the manufacturer's recommended bias voltage.[8]
Incorrect Amplifier Shaping Time	The shaping time affects the signal-to-noise ratio and throughput. A shaping time that is too short can degrade resolution, while one that is too long can increase dead time and pulse pile-up. Optimize the shaping time for the best balance of resolution and count rate.[8]
Detector Issues (e.g., aging, contamination)	The detector performance may have degraded. Check the detector's specifications and resolution using a standard source like ⁶⁰Co. If performance is poor, the detector may need annealing or servicing.

Problem: Difficulty resolving the 765.8 keV ⁹⁵Nb peak from adjacent ⁹⁵Zr peaks (724.2 keV, 756.7 keV).

Possible Cause	Troubleshooting Steps
Poor Detector Resolution	The detector's Full Width at Half Maximum (FWHM) is too large. This is common with scintillation detectors (NaI) but can also occur with degraded HPGe detectors.[7] Ensure the HPGe detector is properly cooled to liquid nitrogen temperatures (~77K).[11] Verify the energy resolution using a calibration source.
Inadequate Energy Calibration	An inaccurate energy calibration can cause peak misidentification. Perform a multi-point energy calibration covering a range that brackets the 700-800 keV region.[12] Use a standard source with well-defined peaks, such as ¹³³Ba or ¹⁵²Eu.[11]
Peak Fitting Software Issues	The analysis software may be using an incorrect peak shape model or failing to deconvolve the multiplet correctly. Review the peak fitting parameters in your gamma analysis software. Ensure the software is set to identify and fit multiple peaks in that region.[13]

Experimental Protocols

Protocol 1: Full-Energy Peak Efficiency (FEPE) Calibration for 765.8 keV

This protocol describes the procedure for determining the absolute full-energy peak efficiency of an HPGe detector at 765.8 keV.

1. Materials:

• HPGe detector system with multichannel analyzer (MCA).[14]

• Calibrated radionuclide point source or mixed nuclide standard that emits gamma rays bracketing 765.8 keV (e.g., ¹⁵²Eu, ¹³³Ba, ⁵⁷Co, ⁶⁰Co). The activity of the standard must be certified and known with low uncertainty.

• Source holder for reproducible positioning.[1]

2. Procedure:

• System Setup: Power on the HPGe detector and allow it to cool completely to its operating temperature. Apply the recommended bias voltage.[1]

• Background Measurement: Acquire a background spectrum for a period long enough to obtain good statistics, typically several hours or overnight. This is crucial for identifying environmental background peaks and accurately calculating the net peak area.[12]

• Source Placement: Place the calibrated source at a defined, reproducible distance from the detector endcap (e.g., 10 cm or 25 cm).[1][8] Record this distance precisely.

• Data Acquisition: Acquire a spectrum from the calibration source. The acquisition time should be long enough to collect at least 10,000 counts in the full-energy peaks of interest to ensure good statistical precision.[1]

• Peak Analysis: For each gamma line in the calibration spectrum, determine the net peak area (total counts minus background).

• Efficiency Calculation: Calculate the experimental efficiency (ε) for each gamma-ray energy (E) using the following formula:

  • ε(E) = N / (T * A * Pγ(E))

  • Where:

    • N is the net peak area (counts).[15]

    • T is the live time of the acquisition in seconds.[15]

    • A is the activity of the calibration source in Becquerels (Bq), decay-corrected to the measurement time.[15]

    • Pγ(E) is the gamma-ray emission probability at energy E.[15]

• Efficiency Curve Generation: Plot the calculated efficiencies as a function of gamma-ray energy. Fit the data points with a polynomial function, typically in a log-log scale, to create an efficiency curve.[9][16]

• Efficiency Interpolation: Use the fitted efficiency curve to interpolate the detector efficiency at 765.8 keV.

Visualizations

Workflow for Optimizing Detector Efficiency

The following diagram illustrates a systematic workflow for calibrating and optimizing detector efficiency for a specific gamma line.

Caption: A flowchart detailing the key steps for accurate efficiency calibration.

Troubleshooting Low Efficiency Measurements

This decision tree provides a logical path for diagnosing issues related to unexpectedly low efficiency readings.

Caption: A decision tree to diagnose potential causes of low detector efficiency.

Quantitative Data Summary

Parameter	Value	Reference
Nuclide	⁹⁵Nb	[3]
Half-life	34.991 (6) days	[3]
Gamma Energy	765.806 (6) keV	[3]
Gamma Emission Probability	99.808 (7) %	[3][4]
Parent Nuclide	⁹⁵Zr (Half-life: 64.032 days)	[17][18]
Common Interfering Gamma Lines from ⁹⁵Zr	724.196 keV (44.34%)756.732 keV (54.46%)	[7][17]
Recommended Detector Type	High-Purity Germanium (HPGe)	[6][7]
Typical HPGe Energy Resolution (FWHM) @ 1332 keV	< 2.0 keV	[5][6]

References

• 1. mirion.com [mirion.com]
• 2. Gamma spectroscopy - Wikipedia [en.wikipedia.org]
• 3. lnhb.fr [lnhb.fr]
• 4. www-nds.iaea.org [www-nds.iaea.org]
• 5. indico.ictp.it [indico.ictp.it]
• 6. arxiv.org [arxiv.org]
• 7. nnss.gov [nnss.gov]
• 8. researchgate.net [researchgate.net]
• 9. inis.iaea.org [inis.iaea.org]
• 10. medvixpublications.org [medvixpublications.org]
• 11. djs.si [djs.si]
• 12. irpa.net [irpa.net]
• 13. researchgate.net [researchgate.net]
• 14. ijaems.com [ijaems.com]
• 15. nist.gov [nist.gov]
• 16. A Simplified Method for HPGe Detector Efficiency Calibration Using Certified Reference Materials Containing Natural Radionuclides [mdpi.com]
• 17. lnhb.fr [lnhb.fr]
• 18. Isotopes of niobium - Wikipedia [en.wikipedia.org]

Correcting for Niobium-95 radioactive decay in long-term experiments

This technical support center provides guidance for researchers, scientists, and drug development professionals on correcting for Niobium-95 (Nb-95) radioactive decay in long-term experiments.

Frequently Asked Questions (FAQs)

Q1: What is Niobium-95 and why is decay correction important?

A1: Niobium-95 is a radioactive isotope with a half-life of approximately 35 days.[1][2] In many experimental settings, particularly in nuclear research and environmental monitoring, Nb-95 is present as a decay product of Zirconium-95 (Zr-95), which has a longer half-life of about 64 days.[3][4] Over the course of a long-term experiment, the amount of Nb-95 will change due to its own decay and its continuous production from the decay of Zr-95. Failure to correct for these dynamic changes can lead to significant errors in activity measurements and incorrect interpretation of experimental results.[5]

Q2: What is the decay scheme for the Zirconium-95 to Niobium-95 chain?

A2: The decay of Zirconium-95 to stable Molybdenum-95 is not a simple parent-daughter relationship. It involves an intermediate metastable state of Niobium, Niobium-95m (Nb-95m). The primary decay pathway is:

Zr-95 → Nb-95 → Mo-95

However, a small fraction of Zr-95 decays to Nb-95m, which then decays to Nb-95. This branching decay adds complexity to the decay correction calculations.

Q3: What is the Bateman equation and how does it apply to Nb-95?

A3: The Bateman equation is a mathematical model that describes the abundances and activities of isotopes in a radioactive decay chain as a function of time.[6] For the Zr-95/Nb-95 system, a modified form of the Bateman equation is necessary to account for the branched decay involving Nb-95m.[5] These equations allow for the calculation of the activity of Nb-95 at any given time, considering its initial amount, its production from Zr-95, and its own decay.

Q4: What are the main challenges in accurately measuring Nb-95 activity?

A4: The primary challenges include:

• Complex Decay Chain: The presence of the metastable Nb-95m isotope complicates the decay correction.[5]

• Secular Equilibrium: The activities of Zr-95 and Nb-95 are often not in secular equilibrium, especially in newer samples, requiring more complex calculations than a simple ratio.

• Gamma Ray Interference: The gamma-ray energies of Zr-95 (724 keV and 757 keV) and Nb-95 (766 keV) are very close, making it difficult to resolve them with low-resolution detectors. High-purity germanium (HPGe) detectors are recommended for accurate measurements.[7][8]

• Incorrect Decay Corrections: Proficiency tests have shown that many laboratories struggle with accurate decay corrections for Nb-95, highlighting the need for standardized protocols.[5]

Troubleshooting Guides

Issue: Discrepancy between expected and measured Nb-95 activity.

Possible Cause	Troubleshooting Step
Incorrect decay correction applied.	Ensure you are using the appropriate form of the Bateman equation that accounts for the Zr-95 parent and the Nb-95m intermediate. Simple exponential decay calculations are insufficient.[1]
Assumption of secular equilibrium.	Verify if secular equilibrium between Zr-95 and Nb-95 has been reached. If not, the activity of Nb-95 must be calculated based on the time elapsed since the separation of Zr-95 or the start of the experiment.
Inaccurate half-life values used.	Use the most up-to-date and accepted half-life values for Zr-95, Nb-95m, and Nb-95 in your calculations.
Gamma-ray peak interference.	Use a high-resolution gamma spectrometer (e.g., HPGe) to clearly resolve the 757 keV peak of Zr-95 from the 766 keV peak of Nb-95.[7][8]
Detector efficiency calibration.	Ensure your radiation detector is properly calibrated for the gamma-ray energies of interest.

Issue: Uncertainty in the age of the sample.

Possible Cause	Troubleshooting Step
Lack of information on the initial Zr-95/Nb-95 ratio.	If possible, perform an initial measurement to establish the baseline activities. If not, the activity ratio of Nb-95 to Zr-95 can be used to estimate the time since a nuclear event or separation.[5][9]
Errors in measurement timing.	Precisely record the start and end times of all measurements to ensure accurate time intervals are used in the decay correction formulas.

Data Presentation

Table 1: Radioactive Decay Properties of the Zr-95/Nb-95 System

Isotope	Half-Life	Decay Mode	Major Gamma Ray Energies (keV)
Zirconium-95 (Zr-95)	64.032(6) days	β-	724.20, 756.73
Niobium-95m (Nb-95m)	3.61(3) days	Isomeric Transition, β-	235.70
Niobium-95 (Nb-95)	34.991(6) days[2]	β-	765.80[8]

Experimental Protocols

Methodology for Correcting Niobium-95 Activity

This protocol outlines the steps to accurately determine the activity of Nb-95 at a reference time (t=0), considering its production from Zr-95.

1. Sample Preparation and Initial Measurement:

• Prepare the sample containing Zr-95 and Nb-95 for gamma-ray spectroscopy.
• Using a calibrated high-purity germanium (HPGe) detector, acquire a gamma-ray spectrum of the sample at a known time (t_meas).
• Record the live time, real time, and dead time of the measurement.

2. Data Analysis:

• Identify and determine the net peak areas for the characteristic gamma rays of Zr-95 (724.20 keV or 756.73 keV) and Nb-95 (765.80 keV).
• Calculate the activity of Zr-95 (A_Zr) and Nb-95 (A_Nb) at the time of measurement (t_meas) using the following formula: Activity = Net Peak Area / (Live Time * Detector Efficiency * Gamma Ray Intensity)

3. Decay Correction Calculation:

• The activity of Nb-95 at the reference time (A_Nb(0)) can be calculated using a simplified form of the Bateman equation when the initial activity of Nb-95 at t=0 is zero: A_Nb(t) = (λ_Nb / (λ_Nb - λ_Zr)) * A_Zr(0) * (exp(-λ_Zrt) - exp(-λ_Nbt)) Where:
• A_Nb(t) is the activity of Nb-95 at time t.
• A_Zr(0) is the activity of Zr-95 at the reference time (t=0).
• λ_Zr and λ_Nb are the decay constants of Zr-95 and Nb-95, respectively (λ = ln(2) / half-life).
• t is the time elapsed from the reference time to the measurement time.
• First, calculate the activity of Zr-95 at the reference time (A_Zr(0)) by correcting the measured activity for decay: A_Zr(0) = A_Zr(t_meas) / exp(-λ_Zr * t_meas)
• Then, use the calculated A_Zr(0) and the measured A_Nb(t_meas) to solve for any unknown, typically the initial activity of Nb-95 if it was not zero, or to verify the age of the sample. For routine decay correction to a reference time, the activity of Nb-95 at any time 't' can be calculated if the initial activities are known.

Mandatory Visualization

Caption: Decay scheme of Zirconium-95 to stable Molybdenum-95.

Caption: Workflow for Niobium-95 decay correction.

References

• 1. Simple methods for calculating activity of a parent-progeny system - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Decay_correct [chemeurope.com]
• 3. radiacode.com [radiacode.com]
• 4. radiacode.com [radiacode.com]
• 5. Decay correction of Nb-95. | NPL Publications [eprintspublications.npl.co.uk]
• 6. Bateman equation - Wikipedia [en.wikipedia.org]
• 7. academic.oup.com [academic.oup.com]
• 8. osti.gov [osti.gov]
• 9. Age determination of nuclear debris by the activity ratio of zirconium-95 to niobium-95 - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting low radiolabeling efficiency with Niobium-95

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Niobium-95 (⁹⁵Nb). The following information is designed to address common challenges encountered during radiolabeling experiments and ensure high-quality, reproducible results.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges associated with Niobium-95 radiolabeling?

A1: The most significant challenges in ⁹⁵Nb radiolabeling are often related to the stability of the final radiolabeled conjugate and achieving high radiochemical purity.[1][2] In preclinical studies, instability of ⁹⁵Nb-labeled biomolecules has been observed, leading to high uptake in non-target organs such as the liver, spleen, and kidneys.[1][2] This suggests that free ⁹⁵Nb or unstable complexes may be released in vivo. Therefore, a primary focus of troubleshooting is to ensure the formation of a stable and pure product.

Q2: Which chelators are commonly used for Niobium-95?

A2: While specific literature on chelators exclusively for ⁹⁵Nb is limited, the coordination chemistry of niobium suggests that chelators successful with other radiometals of similar ionic radius and charge can be adapted. Desferrioxamine (Df) has been used in proof-of-concept studies with Niobium isotopes.[1][2] Other common bifunctional chelators used in radiopharmacy that could be considered include derivatives of DTPA (diethylenetriaminepentaacetic acid) and DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid). The choice of chelator will depend on the specific molecule being labeled and the desired in vivo stability.

Q3: What are the key parameters to optimize for a successful ⁹⁵Nb radiolabeling reaction?

A3: Several factors can significantly impact the efficiency and quality of your ⁹⁵Nb radiolabeling:

• pH of the reaction mixture: The optimal pH is crucial for efficient chelation and to prevent the hydrolysis of both the Niobium-95 and the chelator-conjugated molecule.

• Reaction Temperature: Temperature affects the kinetics of the labeling reaction. Gentle heating may be required to improve labeling efficiency, but excessive heat can degrade sensitive biomolecules.

• Precursor (Chelator-Conjugate) Concentration: A sufficient concentration of the chelator-conjugated molecule is necessary to drive the reaction towards completion and achieve high radiochemical yield.

• Incubation Time: The reaction needs sufficient time to proceed to completion. This should be optimized for each specific labeling system.

• Purity of Reagents: The presence of competing metal ion impurities in buffers, water, or the ⁹⁵Nb stock can significantly reduce radiolabeling efficiency by competing for the chelator.[3]

Q4: How can I assess the quality of my ⁹⁵Nb-labeled product?

A4: Quality control is essential to ensure the identity, purity, and stability of your radiolabeled compound. Key quality control tests include:

• Radiochemical Purity: This is typically determined using radio-Thin Layer Chromatography (radio-TLC) or radio-High-Performance Liquid Chromatography (radio-HPLC).[4][5][6] These techniques separate the desired radiolabeled product from unreacted ("free") ⁹⁵Nb and other radiochemical impurities.

• Stability: The stability of the radiolabeled conjugate should be assessed over time in relevant buffers (e.g., PBS, serum) to ensure that the ⁹⁵Nb remains bound to the chelator.[7][8][9][10]

• Immunoreactivity (for antibodies): If you are labeling an antibody, it is crucial to confirm that the labeling process has not compromised its ability to bind to its target.[11][12]

Troubleshooting Guide for Low Radiolabeling Efficiency

Low radiolabeling efficiency is a common issue. The following guide provides a systematic approach to identify and resolve the root cause of the problem.

Diagram: Troubleshooting Workflow for Low ⁹⁵Nb Radiolabeling Efficiency

Caption: A step-by-step workflow for troubleshooting low radiolabeling efficiency with Niobium-95.

Problem: Consistently low radiochemical yield.

Potential Cause	Recommended Action
Impure Reagents	Metal Ion Contamination: Use high-purity, metal-free reagents, buffers, and water. Trace metal contaminants can compete with ⁹⁵Nb for the chelator, significantly reducing labeling efficiency.[3] Consider treating buffers with a chelating resin to remove trace metals.
Degraded Chelator-Conjugate: Ensure the chelator-conjugated molecule is stored properly and has not degraded. Verify its integrity using appropriate analytical methods (e.g., mass spectrometry).
Suboptimal pH	The pH of the reaction mixture is critical. An incorrect pH can lead to the formation of niobium hydroxide species that are unavailable for chelation. Systematically vary the pH of the reaction buffer (e.g., in 0.5 pH unit increments) to determine the optimal range for your specific system.
Incorrect Temperature or Incubation Time	Temperature: Some labeling reactions require gentle heating to proceed efficiently. However, excessive heat can damage sensitive biomolecules like proteins. Optimize the temperature by testing a range (e.g., room temperature, 37°C, 40°C).
Incubation Time: The reaction may not have had enough time to reach completion. Perform a time-course experiment (e.g., sampling at 15, 30, 60, and 120 minutes) to determine the optimal incubation time.
Inappropriate Precursor Concentration	The molar ratio of the chelator-conjugate to ⁹⁵Nb can influence the labeling yield. If the concentration of the chelator-conjugate is too low, the reaction may be slow or incomplete. Gradually increase the concentration of the chelator-conjugate to see if the yield improves.
Instability of the Labeled Product	The ⁹⁵Nb may initially bind to the chelator but then dissociate over time. Perform stability studies by incubating the purified radiolabeled product in saline and serum at 37°C and analyzing the radiochemical purity at different time points (e.g., 1, 4, 24 hours). If the product is unstable, a different chelator may be required.[8][9][10]

Experimental Protocols

General Protocol for Radiolabeling a Monoclonal Antibody with ⁹⁵Nb

This is a general guideline and may require optimization for your specific antibody and chelator.

1. Preparation of the Antibody-Chelator Conjugate:

• Dissolve the monoclonal antibody in a suitable buffer (e.g., carbonate/bicarbonate buffer, pH 8.5-9.0).

• Add a molar excess of the bifunctional chelator (e.g., a derivative of DTPA or DOTA with a reactive group for protein conjugation). The optimal molar ratio of chelator to antibody needs to be determined experimentally but often ranges from 5:1 to 20:1.

• Incubate the reaction mixture at room temperature or 4°C for a specified time (e.g., 1-4 hours or overnight).

• Remove the unreacted chelator by size-exclusion chromatography (e.g., using a PD-10 column) or dialysis.

• Determine the protein concentration and the average number of chelators per antibody molecule.

2. Radiolabeling with ⁹⁵Nb:

• To a solution of the antibody-chelator conjugate in a suitable buffer (e.g., acetate or citrate buffer, pH 5.0-6.5), add the ⁹⁵Nb solution.

• Incubate the reaction mixture at an optimized temperature (e.g., room temperature or 37°C) for an optimized duration (e.g., 30-60 minutes).

• After incubation, the reaction can be quenched by adding a solution of DTPA or EDTA to complex any unreacted ⁹⁵Nb.

3. Purification of the ⁹⁵Nb-labeled Antibody:

• Purify the radiolabeled antibody from unreacted ⁹⁵Nb and other small molecules using size-exclusion chromatography (e.g., a PD-10 column).[13]

• Collect the fractions containing the radiolabeled antibody.

4. Quality Control:

• Radiochemical Purity: Analyze the purified product using radio-TLC or radio-HPLC to determine the percentage of radioactivity associated with the antibody.[4][5][6]

  • Radio-TLC: A common system for proteins is instant thin-layer chromatography on silica gel (ITLC-SG) strips with a mobile phase that allows the antibody to remain at the origin while free ⁹⁵Nb moves with the solvent front.

• Stability: Assess the stability of the final product in saline and serum over time.[7][9][10]

Diagram: Experimental Workflow for ⁹⁵Nb Antibody Labeling

Caption: A generalized experimental workflow for the radiolabeling of monoclonal antibodies with Niobium-95.

Data Presentation

While specific quantitative data for ⁹⁵Nb radiolabeling is not abundant in the literature, the following table provides a template for organizing your optimization experiments. It is recommended to systematically vary one parameter at a time to determine its effect on radiolabeling efficiency.

Table 1: Template for Niobium-95 Radiolabeling Optimization Data

Experiment ID	pH	Temperature (°C)	Incubation Time (min)	Chelator:Antibody Molar Ratio	Radiochemical Yield (%)	Notes
Nb-Opt-01	5.0	25	30	10:1	Baseline experiment
Nb-Opt-02	5.5	25	30	10:1	pH variation
Nb-Opt-03	6.0	25	30	10:1	pH variation
Nb-Opt-04	5.5	37	30	10:1	Temperature variation
Nb-Opt-05	5.5	25	60	10:1	Incubation time variation
Nb-Opt-06	5.5	25	30	20:1	Molar ratio variation

By methodically troubleshooting and optimizing your experimental conditions, you can overcome the challenges associated with Niobium-95 radiolabeling and produce high-quality radiopharmaceuticals for your research needs.

References

• 1. Labeling and preliminary in vivo assessment of niobium-labeled radioactive species: A proof-of-concept study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Labeling and preliminary in vivo assessment of niobium-labeled radioactive species: A proof-of-concept study | UBC Chemistry [chem.ubc.ca]
• 3. The effects of trace metal impurities on Ga-68-radiolabelling with a tris(3-hydroxy-1,6-dimethylpyridin-4-one) (THP) chelator - RSC Advances (RSC Publishing) DOI:10.1039/C9RA07723E [pubs.rsc.org]
• 4. High-throughput radio-TLC analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. www-pub.iaea.org [www-pub.iaea.org]
• 6. escholarship.org [escholarship.org]
• 7. d-nb.info [d-nb.info]
• 8. Strategies for improving stability and pharmacokinetic characteristics of radiolabeled peptides for imaging and therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Assessing the stability of common radiopharmaceuticals compounded and utilized outside package insert guidelines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Radiochemical stability of radiopharmaceutical preparations [inis.iaea.org]
• 11. www-pub.iaea.org [www-pub.iaea.org]
• 12. Tritium labeling of proteins to high specific radioactivity by reduction methylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. bitesizebio.com [bitesizebio.com]

Minimizing matrix effects in Niobium-95 analysis of environmental samples

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize matrix effects during the analysis of Niobium-95 (Nb-95) in complex environmental samples.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of Niobium-95 analysis?

A1: Matrix effects are alterations in the analytical signal of the target analyte (Nb-95) caused by other components present in the sample, known as the matrix.[1][2] These effects can manifest as signal suppression (decrease) or enhancement (increase), leading to inaccurate quantification of Nb-95.[3][4] In environmental samples like soil, water, or biological tissues, the matrix can be incredibly complex, containing various organic compounds, salts, and other elements that interfere with the measurement process.[5][6]

Q2: Which analytical techniques are primarily used for Nb-95 analysis and how does the sample matrix affect them?

A2: The two primary techniques for Nb-95 analysis are Inductively Coupled Plasma Mass Spectrometry (ICP-MS) and Gamma-Ray Spectrometry.

• ICP-MS: This is a highly sensitive technique capable of detecting elements at very low concentrations.[1][3] However, it is susceptible to significant matrix effects, including physical interferences (e.g., viscosity changes affecting sample introduction), spectral interferences (e.g., polyatomic ions like ArCl+ overlapping with the analyte's mass-to-charge ratio), and non-spectral interferences where matrix components alter the plasma's ionization efficiency.[1][5][7]

• Gamma-Ray Spectrometry: This technique measures the gamma radiation emitted by Nb-95. A major advantage is that it often does not require the complete elimination of the sample matrix.[8] However, the accuracy is highly dependent on the physical properties of the matrix. Differences in composition, density, and geometry between the sample and the calibration standards can cause errors in activity calculations due to self-attenuation of gamma rays within the sample.[9][10]

Q3: What are the most common sources of matrix interference in environmental samples?

A3: Common sources of interference vary by sample type but generally include:

• High Dissolved Solids: In water samples, high concentrations of salts (e.g., Na, K, Ca, Mg) can cause signal suppression in ICP-MS and deposition on instrument components.[11]

• Organic Matter: In soil, sediment, and biological samples, organic compounds can enhance the signal of some elements in ICP-MS or create polyatomic interferences.[11]

• Major Elements: High concentrations of elements like silicon, aluminum, and iron in soil and sediment can lead to both spectral and non-spectral interferences.

• Sample Density and Composition: For gamma spectrometry, variations in density and elemental composition (e.g., high-Z elements) affect the attenuation of gamma rays, leading to inaccurate results if not corrected for.[9][10]

Q4: Why is radiochemical separation of Nb-95 often necessary before analysis?

A4: Radiochemical separation is often a critical step to isolate Nb-95 from interfering radionuclides and the bulk sample matrix. Nb-95 is frequently found in the environment with its parent radionuclide, Zirconium-95 (Zr-95), and other fission products which can have overlapping signals or otherwise interfere with accurate measurement.[12] Separation techniques like solvent extraction or ion-exchange chromatography remove these interferences, reduce overall matrix effects, and pre-concentrate the Nb-95, thereby improving measurement sensitivity and accuracy.[13]

Section 2: Troubleshooting Guides

Troubleshooting for ICP-MS Analysis

Issue / Question	Possible Causes	Recommended Solutions & Strategies
My Nb-95 signal is unexpectedly low (suppression) or high (enhancement). What should I investigate?	High levels of dissolved solids or easily ionizable elements (EIEs) like Na, K, Ca, Mg are altering plasma conditions.[11] Viscosity differences between samples and standards are affecting sample uptake.	1. Dilute the Sample: A simple 5x or 10x dilution can significantly reduce matrix effects, though it will raise detection limits.[14] 2. Use an Internal Standard: Add an element like Indium (In) or Rhodium (Rh) to all samples, standards, and blanks to correct for signal drift and suppression.[1][3] 3. Matrix-Match Standards: Prepare calibration standards in a blank matrix that closely resembles your samples.[3] 4. Optimize Instrument Parameters: Adjust nebulizer gas flow, plasma power, and torch position to create more robust plasma conditions that are less susceptible to matrix loading.[3]
I suspect a polyatomic interference is causing a false positive for Nb-95. How can I confirm and resolve this?	Polyatomic ions formed from the argon plasma and sample matrix (e.g., acids, salts) can have the same mass-to-charge ratio as Nb-95.[7] For example, ions derived from Zirconium (present with Nb-95) could potentially interfere.	1. Analyze a Matrix Blank: Analyze a sample known to contain the interfering matrix components but no Nb-95. 2. Use Collision/Reaction Cell (CRC) Technology: Introduce a gas like Helium (He) for Kinetic Energy Discrimination (KED) to filter out larger polyatomic ions, or a reactive gas like Oxygen (O₂) to react with either the analyte or the interference (mass shifting).[3][7][15] 3. Switch to a Different Mass: If Nb has other isotopes free from interference (not applicable for Nb-95 as it is the primary isotope of interest), this would be an option. For other elements, it's a key strategy.
My internal standard recovery is unstable and drifting between samples. What are the likely causes?	High and variable matrix concentrations are impacting the internal standard differently in each sample. The internal standard chosen is not behaving similarly to Nb-95 under the matrix conditions. Clogging of the nebulizer or cones due to high dissolved solids.	1. Check for Clogging: Visually inspect the nebulizer and interface cones for salt deposits. 2. Optimize Internal Standard Selection: Ensure the chosen internal standard has a similar mass and ionization potential to Niobium. 3. Improve Sample Preparation: Implement more rigorous digestion or matrix-separation procedures to reduce the total dissolved solids.[3] 4. Use Gas Dilution: Some systems allow for the introduction of argon gas to dilute the aerosol, reducing matrix load on the plasma and improving stability.[11]

Troubleshooting for Gamma-Ray Spectrometry Analysis

Issue / Question	Possible Causes	Recommended Solutions & Strategies
My results seem inaccurate when analyzing soil samples using a calibration standard prepared in water. Why?	Significant differences in density and elemental composition between the soil matrix and the water-based standard are causing different levels of gamma-ray self-attenuation.[9][10] The efficiency of the detector is calibrated for the water geometry and density, not the soil.	1. Matrix-Matched Calibration: Prepare your calibration standards in a matrix with a similar density and composition to your samples (e.g., using a certified reference soil matrix).[16] 2. Apply Self-Absorption Corrections: Use specialized software or mathematical calculations to apply a correction factor that accounts for the differences in matrix density and composition between the sample and the calibration standard.[17] 3. Homogenize Samples: Ensure samples are thoroughly dried, ground, and homogenized to have a uniform density and composition throughout the counting container.[18][19]
How can I improve the quality of my gamma spectrum (e.g., poor peak resolution, high background)?	Inadequate shielding is leading to high background from natural radiation (e.g., Radon decay products).[17] The sample volume or geometry is not optimal for the detector. Coincidence summing effects are occurring if the radionuclide has a complex decay scheme.[16]	1. Improve Shielding: Ensure the detector is housed in a low-background lead shield. Purge the sample chamber with nitrogen gas to displace radon. 2. Optimize Counting Geometry: Use a consistent and well-defined sample geometry that maximizes the detector's efficiency. 3. Apply Coincidence Summing Corrections: Use validated software to correct for coincidence summing effects, which is crucial for accurate activity determination of many radionuclides.[16][17] 4. Increase Counting Time: A longer acquisition time will improve counting statistics and the signal-to-noise ratio, making peaks easier to identify and quantify.

Section 3: Protocols and Data

Experimental Protocol: General Sample Preparation for Environmental Samples

This protocol provides a general workflow for preparing soil/sediment and water samples for subsequent Nb-95 analysis.

1. Soil/Sediment Sample Preparation [18][20][21][22]

• Drying: Dry the bulk sample at 40-60°C to a constant weight.[21]

• Homogenization: Remove non-relevant materials like twigs and rocks.[18] Grind the dried sample using a porcelain mortar or mill and sieve it to a fine, uniform particle size (e.g., <0.15 mm).[20]

• Ashing (Optional): To remove organic matter, dry ash the sample in a muffle furnace at 450-550°C. This reduces the sample bulk and can aid in digestion.[18][22]

• Acid Digestion/Leaching: Weigh a homogenized sub-sample and perform a total digestion using a mixture of strong acids (e.g., HNO₃, HF, HCl) in a microwave digestion system or via hot plate heating. The goal is to bring the Nb-95 into an aqueous solution.

2. Water Sample Preparation [20][23]

• Filtration: Filter the water sample through a 0.45 µm filter to separate dissolved and particulate fractions. Nb-95 can be associated with both.

• Acidification: Acidify the filtrate to a pH < 2 with nitric acid (HNO₃) to prevent adsorption of Nb-95 onto container walls.[20]

• Pre-concentration (if needed): For large volume samples with low activity, Nb-95 can be pre-concentrated via co-precipitation with an iron (III) hydroxide carrier or by using ion-exchange resins.

Experimental Protocol: Radiochemical Separation of Nb-95 from Zr-95

This method is based on the solvent extraction of Nb-95 using α-benzoinoxime.[12]

• Sample Preparation: Prepare the sample digestate in a 5N hydrochloric acid (HCl) solution.

• Complexation: Add a solution of α-benzoinoxime in chloroform to the acidic aqueous sample in a separatory funnel.

• Extraction: Shake vigorously for several minutes. The α-benzoinoxime will selectively form a complex with Nb-95, which is extracted into the chloroform (organic) phase. Zr-95 will remain in the aqueous phase.

• Separation: Allow the two phases to separate. Drain the lower organic phase containing the purified Nb-95.

• Back-Extraction: The Nb-95 can be stripped back into an aqueous phase if needed by shaking the organic phase with concentrated HCl.[12] This allows for preparation in a suitable matrix for counting.

• Analysis: Analyze the purified Nb-95 fraction using ICP-MS or gamma spectrometry.

Section 4: Visual Guides

Caption: General workflow for Nb-95 analysis, highlighting key matrix mitigation steps.

Caption: Decision tree for troubleshooting common ICP-MS matrix effects.

Caption: Logic diagram showing how matrix properties affect gamma spectrometry results.

References

• 1. Effective Strategies for ICP-MS Inaccuracies Due to Matrix Effects [eureka.patsnap.com]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. drawellanalytical.com [drawellanalytical.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. americanlaboratory.com [americanlaboratory.com]
• 6. arborassays.com [arborassays.com]
• 7. How to Improve Your ICP-MS Analysis, Part 2: Interferences [thermofisher.com]
• 8. researchgate.net [researchgate.net]
• 9. Uncertainty of gamma-ray spectrometry measurement of environmental samples due to uncertainties in matrix composition, density and sample geometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. nemc.us [nemc.us]
• 12. akjournals.com [akjournals.com]
• 13. download.uni-mainz.de [download.uni-mainz.de]
• 14. suburbantestinglabs.com [suburbantestinglabs.com]
• 15. brjac.com.br [brjac.com.br]
• 16. iris.unife.it [iris.unife.it]
• 17. bibliotekanauki.pl [bibliotekanauki.pl]
• 18. epa.gov [epa.gov]
• 19. www-pub.iaea.org [www-pub.iaea.org]
• 20. Sample Preparation and Analysis [weppi.gtk.fi]
• 21. www-pub.iaea.org [www-pub.iaea.org]
• 22. researchgate.net [researchgate.net]
• 23. Zirconium/niobium-95 determined in Hudson River water [inis.iaea.org]

Deconvolution of overlapping peaks in Niobium-95 gamma spectra

Technical Support Center: Niobium-95 Gamma Spectra Analysis

This technical support center provides guidance for researchers, scientists, and drug development professionals on the deconvolution of overlapping peaks in Niobium-95 (Nb-95) gamma spectra.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in analyzing the Nb-95 gamma spectrum?

The main difficulty arises from the radioactive parent of Nb-95, Zirconium-95 (Zr-95), which is almost always present in any sample containing Nb-95.[1][2] Zr-95 has a prominent gamma peak at 756.73 keV, which severely overlaps with the primary analytical peak of Nb-95 at 765.80 keV.[3][4] This proximity requires specialized deconvolution techniques to accurately quantify the activity of each radionuclide.

Q2: What is the genetic relationship between Zr-95 and Nb-95?

Zr-95 is the parent radionuclide of Nb-95. Zr-95 decays via beta emission to Nb-95 with a half-life of approximately 64 days.[1][2] Nb-95 then decays to stable Molybdenum-95 (Mo-95) with a half-life of about 35 days.[5][6] This parent-daughter relationship means that the relative activities, and thus the peak intensities, of Zr-95 and Nb-95 change over time.

Q3: Why can't I just set a simple Region of Interest (ROI) to measure the Nb-95 peak?

Due to the close proximity of the Zr-95 (756.73 keV) and Nb-95 (765.80 keV) peaks, a simple ROI will inevitably include counts from both radionuclides, leading to an overestimation of the Nb-95 activity. Peak deconvolution, which mathematically fits and separates the individual peak shapes, is necessary for accurate quantification.[7]

Q4: What is a peak fitting algorithm and which one should I use?

A peak fitting algorithm is a mathematical model used to represent the shape of a peak in a spectrum.[8] For gamma spectra from high-purity germanium (HPGe) detectors, peaks are typically modeled using a Gaussian function with possible modifications for low-energy tailing. Many software packages offer various models like simple Gaussian, Voigt, or more complex functions that account for detector-specific peak shapes.[9][10] The choice of algorithm depends on your detector's resolution and the specific software you are using. A simple Gaussian fit is often a good starting point for well-calibrated HPGe detectors.[8]

Troubleshooting Guide

Q1: My software fails to converge or gives a poor fit for the Zr-95/Nb-95 doublet. What should I do?

This is a common issue. Follow these troubleshooting steps:

• Check Energy Calibration: Ensure your detector's energy calibration is accurate. Small errors in calibration can prevent the fitting algorithm from correctly identifying the peak centroids. A calibration using a multi-nuclide source covering a wide energy range is recommended.[11]

• Verify Peak Shape Parameters: The Full Width at Half Maximum (FWHM) calibration must also be accurate. The fitting algorithm relies on the expected peak width at a given energy to constrain the fit. An incorrect FWHM can cause the fit to fail.

• Provide Initial Guesses: Most deconvolution software allows the user to provide initial estimates for the peak positions and areas. Manually identify the approximate centroids of the 756 keV and 765 keV peaks to guide the algorithm.

• Fix Peak Positions: If the calibration is known to be highly accurate, you can try fixing the peak centroids to their literature values (756.73 keV for Zr-95 and 765.80 keV for Nb-95) during the fit. This reduces the number of free parameters and can stabilize the fit.

• Simplify the Model: If using a complex peak shape model, try switching to a simpler model like a pure Gaussian.

Q2: The uncertainty on my Nb-95 peak area is very high after deconvolution. How can I reduce it?

High uncertainty is often linked to low statistics or a poor fit.

• Increase Counting Time: The most direct way to reduce statistical uncertainty is to acquire the spectrum for a longer duration.

• Improve Counting Geometry: Place the sample closer to the detector to increase the count rate. Ensure the geometry is reproducible and accounted for in the efficiency calibration.

• Refine the Background Subtraction: Ensure the background region selected for the fit is appropriate and does not include contributions from nearby peaks. The algorithm's method for background determination (e.g., linear, step) can significantly impact the net peak area and its uncertainty.[7]

• Review the Fit Residuals: Examine the residual plot (the difference between the raw data and the fitted line). Patterns in the residuals indicate a systematic mismatch between the fitting model and the data, suggesting that a different peak shape model may be needed.

Q3: I see other unexpected peaks in my spectrum. Could they be interfering?

Yes. While the primary interference is from Zr-95, other radionuclides could be present.

• Identify Unknown Peaks: Use a nuclide library to identify any other peaks in the spectrum.

• Check for Summing Peaks: If the sample is close to the detector, true coincidence summing can occur. For example, Zr-95 also has a 724.19 keV gamma-ray.[4][12] Coincidence summing of this with other gammas could create small sum peaks that might interfere with the region of interest.

• Background Radiation: Ensure that peaks from natural background radiation (e.g., K-40, Bi-214, Tl-208) are properly accounted for and are not being included in the deconvolution fit region.

Reference Data

The following table summarizes the key gamma emissions for Zr-95 and Nb-95 that are crucial for deconvolution.

Radionuclide	Half-Life	Gamma-Ray Energy (keV)	Emission Probability (%)
Zirconium-95 (Zr-95)	64.03 days[4]	724.19[4][13]	44.27[4][13]
756.73 [4][13]	54.38 [4][13]
Niobium-95 (Nb-95)	34.99 days[6]	765.80 [3]	99.81 [3]

Experimental Protocols

Protocol 1: Gamma Spectrum Acquisition and Calibration

• Detector Setup: Use a high-purity germanium (HPGe) detector for optimal energy resolution, which is critical for resolving the Zr-95/Nb-95 doublet. Ensure the detector is cooled with liquid nitrogen and has reached a stable operating temperature.

• Energy Calibration:

  • Place a certified multi-nuclide calibration source (e.g., Eu-152, Ba-133/Cs-137) at a reproducible distance from the detector.

  • Acquire a spectrum for a sufficient time to obtain well-defined peaks with low statistical uncertainty.

  • Using the spectroscopy software, perform an energy calibration by fitting the known gamma-ray energies of the standard source to their corresponding channel numbers. A polynomial fit (typically second-order) is common.

• Efficiency Calibration:

  • Using the same calibrated source and geometry, perform a full-energy peak efficiency calibration. This relates the number of counts in a peak to the actual emission rate of the source.

  • The efficiency curve is essential for converting the measured peak areas of Zr-95 and Nb-95 into absolute activities.

• Sample Measurement:

  • Place the unknown sample containing Nb-95 at the exact same geometry used for the efficiency calibration.

  • Acquire the gamma spectrum for a duration appropriate to the sample's activity level.

Protocol 2: Deconvolution of the 756/765 keV Doublet

• Software and Algorithm Selection: Use a reputable gamma spectroscopy software package that includes a robust peak deconvolution or multiplet fitting module (e.g., Genie 2000, Hypermet PC, a custom Python script with libraries like SciPy).[14]

• Define the Region of Interest (ROI): Select a fitting region that encompasses the entire doublet, from approximately 750 keV to 770 keV. The region should also include several channels of background on either side of the peaks.

• Initial Parameter Estimation:

  • The software will typically perform an automatic peak search to find initial guesses for the peak centroids.

  • If the software struggles, manually set the initial centroids to ~756.7 keV and ~765.8 keV.

• Execute the Fit:

  • Run the deconvolution algorithm. The algorithm uses an iterative least-squares method to adjust the parameters (peak position, height, width, and background) to minimize the difference between the fitted function and the measured data.[7]

• Evaluate the Fit Quality:

  • Chi-Squared (χ²) Value: A good fit is typically indicated by a reduced chi-squared value close to 1.

  • Residuals: Visually inspect the plot of the residuals. A random distribution of residuals around zero indicates a good fit. Systematic patterns suggest a poor model.

  • Reported Uncertainties: Check the uncertainties on the calculated net areas for both peaks. The software will report these based on the statistical quality of the fit.

• Calculate Activity: Use the net peak area for the 765.80 keV Nb-95 peak, along with the detector efficiency at that energy, the gamma-ray emission probability, and the counting time, to calculate the final activity of Nb-95.

Visualizations

Caption: Decay scheme of Zr-95 to Nb-95 and the resulting spectral interference.

References

• 1. radiacode.com [radiacode.com]
• 2. radiacode.com [radiacode.com]
• 3. wwwndc.jaea.go.jp [wwwndc.jaea.go.jp]
• 4. wwwndc.jaea.go.jp [wwwndc.jaea.go.jp]
• 5. Isotope crib sheet – Gamma Explorer [gammaexplorer.com]
• 6. Niobium-95 - isotopic data and properties [chemlin.org]
• 7. ortec-online.com [ortec-online.com]
• 8. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 9. Analytical peak fitting for gamma-ray spectrum analysis with Ge detectors [inis.iaea.org]
• 10. [1511.04362] Evaluation of Peak-Fitting Software for Gamma Spectrum Analysis [arxiv.org]
• 11. irpa.net [irpa.net]
• 12. Decay information [atom.kaeri.re.kr]
• 13. www-nds.iaea.org [www-nds.iaea.org]
• 14. semanticscholar.org [semanticscholar.org]

Sample preparation techniques for Niobium-95 quantification in complex matrices

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Niobium-95 (Nb-95). It offers detailed methodologies, data presentation in structured tables, and visualizations to assist in the successful quantification of Nb-95 in complex sample matrices.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in quantifying Niobium-95?

A1: The primary challenges in Nb-95 quantification stem from its complex chemistry and the presence of interfering radionuclides. Niobium readily hydrolyzes and forms insoluble oxides, making sample dissolution difficult.[1] Furthermore, Nb-95 is the daughter product of Zirconium-95 (Zr-95), which has a longer half-life (64 days) compared to Nb-95 (35 days).[2][3] This genetic relationship means that Zr-95 is often present in samples and its beta decay can interfere with Nb-95 measurement. Other fission products and activation products in complex matrices can also pose significant interference.[4]

Q2: Which sample preparation technique is most suitable for my sample type?

A2: The choice of sample preparation technique depends on the sample matrix and the required detection limit.

• Acid Digestion: This is a fundamental step for most solid samples, including biological tissues and environmental solids, to bring the Nb-95 into a soluble form. Microwave-assisted acid digestion with strong acids like hydrofluoric acid (HF) in combination with other acids like nitric acid (HNO₃) or sulfuric acid (H₂SO₄) is often effective.[5]

• Co-precipitation: This technique is useful for pre-concentrating Nb-95 from large volume aqueous samples and separating it from some matrix components. Iron (III) hydroxide is a common carrier for the co-precipitation of niobium.

• Extraction Chromatography: This is a highly selective method for isolating Nb-95 from interfering radionuclides. Resins like TEVA® resin are effective in separating niobium from zirconium and other actinides.[6][7]

Q3: How can I separate Niobium-95 from its parent, Zirconium-95?

A3: Separation of Nb-95 from Zr-95 is critical for accurate quantification. Several methods can be employed:

• Extraction Chromatography: TEVA® resin (a liquid anion exchanger) can effectively separate Zr and Nb. In a nitric acid medium, Zr is weakly retained while Nb is strongly retained, allowing for their separation.[6][8]

• Solvent Extraction: Specific chelating agents can be used to selectively extract one of the elements into an organic phase, leaving the other in the aqueous phase. For example, zirconium acetylacetonate can be extracted into benzene at a pH of 5-7, while niobium remains in the aqueous phase.[1]

Q4: What are the typical recovery rates for Niobium-95 using different sample preparation methods?

A4: Recovery rates can vary significantly depending on the complexity of the matrix and the specific protocol used. However, well-optimized methods can achieve high recoveries. Microwave-assisted acid digestion has been shown to achieve niobium recoveries in the range of 95% to 100%.[5] Chemical separation procedures involving precipitation can have yields higher than 95%.[9] The overall yield for a multi-step radiochemical procedure is often lower, and it is crucial to determine the chemical yield for each analysis to ensure accurate results.

Troubleshooting Guides

Acid Digestion

Issue	Possible Cause(s)	Troubleshooting Steps
Incomplete dissolution of the sample.	Insufficient acid strength or volume.	Increase the concentration or volume of the acid mixture. Consider using a stronger acid combination, such as HF/HNO₃.[5]
Refractory nature of the sample matrix.	Employ microwave-assisted digestion to enhance dissolution efficiency with higher temperatures and pressures.[5]
Formation of insoluble niobium oxides.	Add complexing agents like fluoride ions (from HF) or oxalic acid to keep niobium in solution.[1]
Low recovery of Nb-95 after digestion.	Volatilization of niobium compounds.	Ensure a closed-vessel digestion system is used, especially at elevated temperatures.
Adsorption of Nb-95 onto container walls.	Use appropriate container materials (e.g., PTFE) and ensure thorough rinsing of all vessels.
Sample charring or incomplete oxidation of organic matter.	Insufficient oxidizing agent.	Increase the amount of nitric acid or add hydrogen peroxide to the digestion mixture to enhance the oxidation of organic components.[10]

Co-precipitation

Issue	Possible Cause(s)	Troubleshooting Steps
Low precipitation yield of Nb-95.	Incorrect pH for precipitation.	Optimize the pH for the co-precipitation of niobium with the chosen carrier (e.g., for Fe(OH)₃, a pH around 8-9 is typically used).
Insufficient carrier amount.	Ensure an adequate amount of carrier is added to effectively co-precipitate the trace amounts of Nb-95.
Presence of strong complexing agents in the sample.	Adjust sample chemistry to minimize the effect of interfering complexing agents. This might involve pH adjustment or the addition of a competing cation.
Co-precipitation of interfering radionuclides.	Lack of selectivity of the carrier.	Employ a more selective precipitation method or add a subsequent purification step like extraction chromatography.
Difficulties in filtering the precipitate.	Formation of a gelatinous or very fine precipitate.	Allow the precipitate to age to form larger, more easily filterable particles. The use of a centrifuge to separate the precipitate can also be beneficial.

Extraction Chromatography

Issue	Possible Cause(s)	Troubleshooting Steps
Poor separation of Nb-95 and Zr-95.	Incorrect acid concentration in the mobile phase.	Strictly control the nitric acid concentration of the loading and elution solutions as the retention of both elements on TEVA® resin is highly dependent on it.[6]
Column overloading.	Ensure the amount of sample loaded onto the column does not exceed its capacity.
Inconsistent flow rate.	Maintain a slow and constant flow rate during loading and elution to allow for proper equilibration and separation.
Low recovery of Nb-95 from the column.	Strong retention of Nb-95 on the resin.	Use an appropriate eluent to strip the Nb-95 from the column. A change in acid type or the addition of a complexing agent might be necessary.
Presence of particulate matter in the sample blocking the column.	Filter the sample solution before loading it onto the chromatography column.

Quantitative Data Summary

Table 1: Comparison of Niobium Recovery Rates for Different Sample Preparation Techniques

Sample Preparation Technique	Sample Matrix	Recovery Rate (%)	Reference(s)
Microwave-Assisted Acid Digestion (H₂SO₄)	Niobium Metal	99.90 ± 0.08	[5]
Microwave-Assisted Acid Digestion (H₂SO₄)	Niobium Pentoxide (Nb₂O₅)	98.8 ± 0.7	[5]
Microwave-Assisted Acid Digestion (HF/HNO₃)	General	95 - 100	[5]
Co-precipitation (with HAP)	Steel	> 95	[9]
Solvent Extraction (Cyanex®923)	Mining Tailings	~87	[11]

Table 2: Detection Limits for Niobium Isotopes after Radiochemical Separation

Niobium Isotope	Measurement Technique	Detection Limit	Comments	Reference(s)
⁹⁴Nb	Gamma Spectrometry	6.3 x 10⁻⁴ Bq/mL	After chemical separation	[9]
⁹³ᵐNb	Gamma Spectrometry	-	5 times lower than direct spectrometry	[4]
⁹⁴Nb	Gamma Spectrometry	-	8 times lower than direct spectrometry	[4]

Experimental Protocols

Detailed Methodology: Microwave-Assisted Acid Digestion of Biological Samples for Nb-95 Analysis

This protocol is adapted from general procedures for trace metal analysis in biological tissues and is suitable for preparing samples such as animal tissues from preclinical studies for Nb-95 quantification.

Materials:

• Concentrated trace-metal grade nitric acid (HNO₃)

• Concentrated hydrofluoric acid (HF) (use with extreme caution and appropriate personal protective equipment)

• Hydrogen peroxide (H₂O₂) (30%)

• High-purity deionized water

• Microwave digestion system with PTFE vessels

Procedure:

• Accurately weigh approximately 0.2 - 0.5 g of the biological tissue sample into a pre-cleaned, pre-weighed microwave digestion vessel.

• Carefully add 5 mL of concentrated HNO₃ to the vessel.

• Add 1-2 mL of HF. Caution: HF is extremely corrosive and toxic. Handle only in a certified fume hood with appropriate gloves and eye protection.

• Allow the sample to pre-digest at room temperature for at least 1 hour in the fume hood.

• Seal the vessels and place them in the microwave digestion system.

• Ramp the temperature to 180-200 °C over 15-20 minutes and hold for 20-30 minutes. The exact program will depend on the microwave system and the sample matrix.

• After the program is complete, allow the vessels to cool to room temperature before opening in the fume hood.

• If the solution is not clear and colorless, add 1-2 mL of H₂O₂ and repeat the digestion program.

• Once digestion is complete, transfer the solution to a clean volumetric flask and dilute to a known volume with deionized water. The sample is now ready for further purification by extraction chromatography or direct measurement if interferences are low.

Detailed Methodology: Extraction Chromatography for Nb-95 Separation using TEVA® Resin

This protocol is designed for the separation of Nb-95 from Zr-95 and other interfering radionuclides in a sample digest.

Materials:

• TEVA® Resin (pre-packed column or bulk resin)

• Concentrated nitric acid (HNO₃)

• Hydrochloric acid (HCl)

• Deionized water

• Chromatography columns

Procedure:

• Column Preparation: If using bulk resin, prepare a column with approximately 2 mL of TEVA® resin. Pre-condition the column by passing 10 mL of 3M HNO₃ through it.

• Sample Loading: Adjust the acid concentration of the sample digest to 3M HNO₃. Load the sample onto the pre-conditioned TEVA® resin column at a flow rate of approximately 1 drop per second.

• Elution of Interferences (including Zr-95): Wash the column with 20-30 mL of 3M HNO₃ to elute Zr-95 and other weakly retained ions. Collect this fraction for Zr-95 analysis if required.

• Elution of Nb-95: Elute the retained Nb-95 from the column using an appropriate eluent. A common method is to use a different acid or a complexing agent. For example, elute with a solution of 4M HCl.

• Sample Preparation for Measurement: The collected Nb-95 fraction can be evaporated to a small volume and reconstituted in a suitable acid for measurement by gamma spectrometry or liquid scintillation counting.

Visualizations

Caption: Experimental workflow for Nb-95 quantification.

Caption: Troubleshooting logic for low Nb-95 recovery.

References

• 1. SEPARATION OF ZIRCONIUM-95 AND NIOBIUM-95 BY SOLVENT EXTRACTION USING ACETYLACETONE (Journal Article) | OSTI.GOV [osti.gov]
• 2. Isotopes_of_niobium [chemeurope.com]
• 3. Isotopes of niobium - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. scielo.org.za [scielo.org.za]
• 6. triskem-international.com [triskem-international.com]
• 7. triskem-international.com [triskem-international.com]
• 8. researchgate.net [researchgate.net]
• 9. Sample Preparation for Mass Spectrometry | Thermo Fisher Scientific - US [thermofisher.com]
• 10. Optimization of an acid digestion procedure for the determination of Hg, As, Sb, Pb and Cd in fish muscle tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Recovery of niobium and tantalum by solvent extraction from Sn–Ta–Nb mining tailings - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability of Niobium-95 Labeled Biomolecules

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Niobium-95 (⁹⁵Nb) labeled biomolecules. It addresses common issues encountered during radiolabeling and in vitro/in vivo stability assessments.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges associated with the in vivo stability of ⁹⁵Nb-labeled biomolecules?

A1: A primary challenge is the potential for high uptake in non-target organs, particularly the liver, spleen, and kidneys.[1][2] This can be indicative of in vivo instability of the radiolabeled conjugate or the formation of other ⁹⁵Nb species. Additionally, bone accumulation may suggest the release of the radionuclide from the biomolecule.[1][2]

Q2: How can I improve the in vivo stability of my ⁹⁵Nb-labeled antibody and reduce liver uptake?

A2: Increasing the specific activity of the radiolabeled antibody has been shown to significantly reduce non-specific uptake in the liver, spleen, and kidneys.[1][2] This suggests that at lower specific activities, there may be a higher proportion of unbound or aggregated forms of the radiopharmaceutical that are cleared by these organs.

Q3: What is a commonly used and effective chelator for labeling biomolecules with ⁹⁵Nb?

A3: Deferoxamine (DFO) is a widely used and effective chelator for stably complexing Niobium-95. It is a hexadentate chelator that forms a stable complex with ⁹⁵Nb, which is crucial for maintaining in vivo stability.

Q4: What are the typical radiochemical yields I can expect when labeling a DFO-conjugated antibody with ⁹⁵Nb?

A4: With optimized protocols, radiochemical yields for labeling DFO-conjugated antibodies, such as bevacizumab, with ⁹⁵Nb can be greater than 95%.[3]

Q5: How stable are ⁹⁵Nb-labeled antibodies in vitro?

A5: ⁹⁵Nb-labeled antibodies, when chelated with DFO, have demonstrated high in vitro stability. For example, ⁹⁵Nb-Df-bevacizumab has shown to be over 96% intact in saline and over 94% intact in human plasma after 7 days of incubation.

Troubleshooting Guides

Issue 1: High Uptake of ⁹⁵Nb-Labeled Biomolecule in Liver, Spleen, and Kidneys

Possible Causes:

• Low Specific Activity: Insufficient specific activity of the radiolabeled biomolecule can lead to a higher proportion of non-specifically cleared entities.

• In Vivo Instability: The ⁹⁵Nb-chelate complex may be unstable in vivo, leading to the release of ⁹⁵Nb and its subsequent uptake by clearance organs.

• Formation of Aggregates: The radiolabeling process or subsequent handling may induce aggregation of the biomolecule, which is then rapidly cleared by the liver and spleen.

• Presence of Colloidal ⁹⁵Nb: Impurities in the ⁹⁵Nb solution or suboptimal labeling conditions can result in the formation of colloidal ⁹⁵Nb, which is readily taken up by the reticuloendothelial system in the liver and spleen.

Recommended Solutions:

• Increase Specific Activity: Whenever possible, use ⁹⁵Nb with a higher specific activity for labeling. This has been demonstrated to significantly reduce non-specific uptake.[1][2]

• Optimize Chelator Conjugation: Ensure an optimal chelator-to-biomolecule ratio during the conjugation step. Insufficient chelation can lead to unstable complexes.

• Purification of Labeled Biomolecule: Implement a robust purification step (e.g., size exclusion chromatography) after radiolabeling to remove any aggregates and unbound ⁹⁵Nb.

• Quality Control of ⁹⁵Nb Solution: Before labeling, perform quality control on the ⁹⁵Nb solution to check for the presence of radiochemical impurities.

• Biodistribution of Control Species: To investigate instability, conduct biodistribution studies with potential metabolites like ⁹⁵Nb-oxalate and ⁹⁵Nb-chloride. Bone uptake of these species can indicate in vivo release of the radionuclide.[1][2]

dot graph TD; A[Start: High Liver/Spleen/Kidney Uptake] --> B{Check Specific Activity}; B --> C[Low]; B --> D[High]; C --> E[Increase Specific Activity of ⁹⁵Nb]; D --> F{Review Labeling & Purification Protocol}; F --> G[Suboptimal Chelator Conjugation]; F --> H[Inefficient Purification]; G --> I[Optimize Chelator:Biomolecule Ratio]; H --> J[Improve Purification Method (e.g., SEC)]; E --> K[Re-run in vivo study]; I --> K; J --> K; K --> L{Issue Resolved?}; L --> M[Yes: End]; L --> N[No: Investigate In Vivo Stability]; N --> O[Conduct Biodistribution of ⁹⁵Nb-Oxalate/Chloride]; O --> P[Observe Bone Uptake?]; P --> Q[Yes: Indicates In Vivo Release]; P --> R[No: Other Factors];

dot Troubleshooting high non-target organ uptake.

Issue 2: Low Radiolabeling Efficiency (<90%)

Possible Causes:

• Suboptimal pH: The pH of the reaction mixture is critical for efficient chelation. For DFO, the optimal pH is typically around 7.

• Presence of Metal Ion Contaminants: Trace metal ions in buffers or on glassware can compete with ⁹⁵Nb for the chelator.

• Incorrect Reagent Concentrations: The concentrations of the DFO-conjugated biomolecule and ⁹⁵Nb need to be optimized.

• Low Quality of ⁹⁵Nb: The radiochemical purity of the ⁹⁵Nb solution may be insufficient.

• Degradation of DFO-conjugate: The DFO-conjugated biomolecule may have degraded during storage.

Recommended Solutions:

• pH Optimization: Carefully adjust and buffer the pH of the reaction mixture to the optimal range for DFO chelation.

• Use of Metal-Free Materials: Use metal-free buffers and acid-washed glassware to minimize metal ion contamination.

• Titration of Reagents: Perform small-scale labeling reactions to titrate the optimal concentrations of the biomolecule conjugate and ⁹⁵Nb.

• Quality Control of ⁹⁵Nb: Analyze the radiochemical purity of the incoming ⁹⁵Nb solution using methods like ITLC.

• Freshly Prepared Conjugates: Use freshly prepared or properly stored DFO-conjugated biomolecules for labeling.

dot graph TD; A[Start: Low Labeling Efficiency] --> B{Check Reaction pH}; B --> C[Suboptimal]; B --> D[Optimal]; C --> E[Adjust to Optimal pH (e.g., ~7 for DFO)]; D --> F{Investigate Reagent Quality}; F --> G[Metal Contamination in Buffers]; F --> H[Low Quality ⁹⁵Nb]; F --> I[Degraded DFO-Conjugate]; G --> J[Use Metal-Free Buffers/Glassware]; H --> K[Perform QC on ⁹⁵Nb Solution]; I --> L[Use Freshly Prepared Conjugate]; E --> M[Re-run Labeling Reaction]; J --> M; K --> M; L --> M; M --> N{Efficiency Improved?}; N --> O[Yes: End]; N --> P[No: Optimize Reagent Concentrations];

dot Troubleshooting low radiolabeling efficiency.

Experimental Protocols

Protocol 1: General Procedure for ⁹⁵Nb Labeling of DFO-Conjugated Antibodies

• Preparation of Reagents:

  • Prepare a stock solution of the DFO-conjugated antibody in a metal-free buffer (e.g., 0.1 M sodium bicarbonate, pH 8.5).

  • Obtain a solution of ⁹⁵Nb in oxalic acid. Neutralize the solution to a pH of approximately 7 using sodium hydroxide.

• Radiolabeling Reaction:

  • To a reaction vial, add the DFO-conjugated antibody solution.

  • Add the neutralized ⁹⁵Nb solution to the antibody solution.

  • Incubate the reaction mixture at room temperature for 60 minutes with gentle mixing.

• Purification:

  • Purify the ⁹⁵Nb-labeled antibody using a size-exclusion chromatography column (e.g., PD-10) equilibrated with a suitable buffer (e.g., PBS).

  • Collect fractions and measure the radioactivity to identify the fraction containing the labeled antibody.

• Quality Control:

  • Determine the radiochemical purity of the final product using instant thin-layer chromatography (ITLC) with a suitable mobile phase (e.g., 50 mM DTPA, pH 5).

Protocol 2: In Vitro Serum Stability Assay

• Incubation:

  • Add a small volume of the purified ⁹⁵Nb-labeled biomolecule to a larger volume of fresh human or animal serum.

  • Incubate the mixture at 37°C.

• Time Points:

  • Withdraw aliquots of the serum mixture at various time points (e.g., 1h, 4h, 24h, 48h, 72h, and 7 days).

• Analysis:

  • Analyze the aliquots by instant thin-layer chromatography (ITLC) or size-exclusion high-performance liquid chromatography (SE-HPLC) to determine the percentage of intact radiolabeled biomolecule.

  • For ITLC, the intact labeled biomolecule will remain at the origin, while any released ⁹⁵Nb will move with the solvent front in a DTPA mobile phase.

• Data Calculation:

  • Calculate the percentage of intact radiolabeled biomolecule at each time point relative to the initial time point.

dot graph TD; A[Start: In Vitro Serum Stability Assay] --> B[Incubate ⁹⁵Nb-Biomolecule in Serum at 37°C]; B --> C[Withdraw Aliquots at Pre-defined Time Points]; C --> D{Analyze Aliquots}; D --> E[ITLC with DTPA Mobile Phase]; D --> F[SE-HPLC]; E --> G[Quantify Radioactivity at Origin (Intact) and Solvent Front (Released)]; F --> H[Quantify Radioactivity in Protein Peak (Intact) and Low MW Fractions (Released)]; G --> I[Calculate % Intact at Each Time Point]; H --> I; I --> J[Plot % Intact vs. Time]; J --> K[End: Determine In Vitro Stability Profile];

dot Workflow for in vitro serum stability assay.

Quantitative Data

Table 1: In Vitro Stability of ⁹⁵Nb-Df-Bevacizumab

Medium	Time (days)	% Intact Radiolabeled Antibody
Saline	7	> 96%
Human Plasma	7	> 94%

Table 2: Biodistribution of ⁹⁵Nb-labeled Biomolecules (%ID/g)

(Note: Specific %ID/g data for a wide range of ⁹⁵Nb-labeled biomolecules is limited in the currently available literature. The following is a template based on typical biodistribution studies of radiolabeled antibodies. Researchers should generate their own data for specific constructs.)

Organ	⁹⁵Nb-Antibody (High Specific Activity) - 48h p.i.	⁹⁵Nb-Antibody (Low Specific Activity) - 48h p.i.
Blood	15.2 ± 2.1	14.8 ± 3.5
Heart	1.5 ± 0.3	1.8 ± 0.5
Lungs	4.2 ± 0.8	5.1 ± 1.2
Liver	3.5 ± 0.6	12.1 ± 2.8
Spleen	1.8 ± 0.4	7.5 ± 1.9
Kidneys	2.5 ± 0.5	6.8 ± 1.5
Stomach	0.8 ± 0.2	1.1 ± 0.4
Intestine	1.2 ± 0.3	1.9 ± 0.7
Muscle	0.9 ± 0.2	1.2 ± 0.3
Bone	1.1 ± 0.3	2.5 ± 0.8
Tumor	10.5 ± 2.5	9.8 ± 3.1

(Data is hypothetical and for illustrative purposes to highlight the expected trend based on the literature.[1][2])

References

• 1. Labeling and preliminary in vivo assessment of niobium-labeled radioactive species: A proof-of-concept study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchportal.sckcen.be [researchportal.sckcen.be]
• 3. pharmacylibrary.com [pharmacylibrary.com]

Reference Data & Comparative Studies

A Comparative Guide to Niobium-95 Certified Reference Materials for Quality Control in Research and Drug Development

For researchers, scientists, and drug development professionals seeking to ensure the accuracy and reliability of their analytical measurements, Niobium-95 (⁹⁵Nb) Certified Reference Materials (CRMs) are indispensable tools. This guide provides an objective comparison of commercially available ⁹⁵Nb CRMs, detailed experimental protocols for their quality control, and visual representations of key processes to support informed decision-making.

Niobium-95 is a radioisotope with a half-life of approximately 35 days, emitting both beta particles and a characteristic gamma-ray at 766 keV.[1] It is often encountered in nuclear applications and as a decay product of Zirconium-95 (⁹⁵Zr).[2][3] Accurate quantification of ⁹⁵Nb is crucial for various applications, including environmental monitoring, nuclear waste management, and as a tracer in research and development. The use of CRMs is fundamental for calibrating instruments, validating analytical methods, and ensuring the traceability of measurement results to national and international standards.

Comparison of Commercially Available Niobium-95 CRMs

While the availability of Niobium-95 radioactivity CRMs can be limited, this section provides a comparison of a known supplier and outlines the key parameters to consider when sourcing these materials. Researchers are encouraged to contact suppliers directly for the most current product specifications and availability.

Data Presentation: Niobium-95 CRM Specifications

Feature	Eckert & Ziegler Isotope Products	Alternative Supplier (Hypothetical)
Product Name	Niobium-95 Standard Solution	Nu-Standard ⁹⁵Nb
Product Code	7195	N/A
Activity Concentration	100 nCi to 100 µCi (3.7 kBq to 3.7 MBq)	To be specified by supplier
Uncertainty	Calibrated Solution: ±3% to ±5%	To be specified by supplier
Chemical Form	Niobium chloride in 6 M HCl	To be specified by supplier
Traceability	NIST Traceable	To be specified by supplier
Radionuclidic Purity	Specified on the Nominal Data Sheet	To be specified by supplier
Carrier	Carrier materials added when appropriate or on request	To be specified by supplier
Availability	Typically delivered within 10-14 days ARO	To be specified by supplier

Note: Information for the "Alternative Supplier" is hypothetical and should be replaced with data from an actual supplier when available. Researchers should always refer to the Certificate of Analysis provided with the CRM for detailed specifications.

Experimental Protocols for Quality Control

The quality control of ⁹⁵Nb CRMs is essential to verify their certified properties before use. The primary technique for this is high-resolution gamma-ray spectrometry, which allows for the confirmation of radionuclide identity and the quantification of its activity.

Experimental Protocol: Determination of Radionuclide Identity and Activity of a Niobium-95 CRM using Gamma-Ray Spectrometry

1. Objective: To verify the radionuclide identity and quantify the activity of a ⁹⁵Nb certified reference material using a high-purity germanium (HPGe) detector system.

2. Materials and Equipment:

• Niobium-95 CRM in a suitable geometry (e.g., vial or point source).

• High-Purity Germanium (HPGe) detector with appropriate shielding (e.g., lead cave).

• Multichannel Analyzer (MCA) and associated data acquisition and analysis software.

• Calibrated gamma-ray reference sources with energies bracketing the 766 keV peak of ⁹⁵Nb (e.g., ¹³⁷Cs at 662 keV and ⁶⁰Co at 1173 and 1332 keV).

• Source holder for reproducible positioning of the CRM and calibration sources.

• Laboratory notebook or electronic record-keeping system.

3. Methodology:

3.1. System Setup and Energy Calibration: a. Position the HPGe detector within its shielding and allow it to cool down to its operating temperature with liquid nitrogen. b. Place the calibrated multi-gamma reference source at a defined and reproducible distance from the detector. c. Acquire a gamma-ray spectrum for a sufficient time to obtain statistically significant peaks for energy calibration. d. Using the analysis software, perform an energy calibration by identifying the centroids of the known gamma-ray peaks from the reference source and fitting them to a calibration curve (energy vs. channel number).

3.2. Efficiency Calibration: a. Using the same geometry as the energy calibration, acquire spectra for each of the calibrated reference sources. b. For each prominent gamma-ray peak, determine the net peak area (total counts minus background). c. Calculate the detection efficiency for each energy using the following formula: Efficiency (ε) = Net Peak Area / (Acquisition Time × Source Activity × Gamma-ray Emission Probability) d. Plot the detection efficiency as a function of gamma-ray energy to generate an efficiency calibration curve for the specific source geometry.

3.3. Measurement of the Niobium-95 CRM: a. Replace the calibration source with the ⁹⁵Nb CRM, ensuring the exact same geometry. b. Acquire a gamma-ray spectrum for a time sufficient to obtain a well-defined photopeak at 766 keV with low statistical uncertainty. c. Identify the gamma-ray peak corresponding to ⁹⁵Nb (766 keV). The absence of other significant unexpected peaks is an initial confirmation of radionuclide purity.

3.4. Data Analysis and Activity Calculation: a. Determine the net peak area of the 766 keV gamma-ray from the ⁹⁵Nb spectrum. b. Interpolate the detection efficiency at 766 keV from the efficiency calibration curve. c. Calculate the activity of the ⁹⁵Nb CRM using the following formula: Activity (Bq) = Net Peak Area / (Acquisition Time × Efficiency at 766 keV × Gamma-ray Emission Probability for 766 keV) (Note: The gamma-ray emission probability for the 766 keV photon of ⁹⁵Nb is close to 100%). d. Compare the calculated activity with the certified value provided in the CRM's Certificate of Analysis. The values should agree within their combined uncertainties.

3.5. Radionuclide Purity Assessment: a. Carefully examine the entire gamma-ray spectrum of the ⁹⁵Nb CRM for the presence of any other gamma-emitting impurities. b. If additional peaks are observed, identify the corresponding radionuclides using the energy calibration. c. Quantify the activity of any identified impurities using the same methodology as for ⁹⁵Nb. d. Calculate the radionuclide purity as the percentage of the total activity that is attributable to ⁹⁵Nb.

Visualizing Key Processes

To further clarify the experimental workflow and the nuclear properties of Niobium-95, the following diagrams are provided.

Workflow for the Quality Control of Niobium-95 CRMs.

Simplified Decay Scheme of Niobium-95.

By utilizing high-quality Certified Reference Materials and implementing rigorous quality control procedures, researchers and drug development professionals can ensure the accuracy and validity of their analytical data, contributing to the overall quality and integrity of their scientific work.

References

• 1. About NMIJ : National Metrology Institute of Japan (NMIJ) [unit.aist.go.jp]
• 2. Isotopes of niobium - Wikipedia [en.wikipedia.org]
• 3. Niobium-95 - isotopic data and properties [chemlin.org]

A Guide to Inter-laboratory Comparison of Niobium-95 Measurement Protocols

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of methodologies for the measurement of Niobium-95 (⁹⁵Nb), a key radionuclide of interest in various fields, including environmental monitoring, nuclear waste management, and radiopharmaceutical research. The information presented is synthesized from available public data and proficiency testing exercises to offer a comprehensive overview for laboratory professionals.

Data Presentation: Performance in Proficiency Testing

An effective way to gauge the performance of different laboratories and their methodologies is through proficiency testing. The UK's National Physical Laboratory (NPL) conducts annual environmental radioactivity proficiency test exercises, which have included the analysis of ⁹⁵Nb. The results from these exercises provide a valuable snapshot of the state of ⁹⁵Nb measurements.

The performance of laboratories is often evaluated using z-scores, which indicate how many standard deviations a result is from the reference value. A z-score between -2 and +2 is generally considered satisfactory.

While the specific protocols for each participating laboratory in the NPL proficiency tests are not publicly detailed, the overall performance provides a benchmark for the reliability of current ⁹⁵Nb measurement practices. The majority of laboratories typically achieve satisfactory results, indicating that the common methodologies, when properly implemented, are effective.

Below is a summary table illustrating a hypothetical distribution of results from such a proficiency test, based on the general outcomes reported in NPL exercises.

Laboratory ID	Reported Activity (Bq/kg)	Assigned Value (Bq/kg)	Z-Score	Performance
Lab A	5.2	5.0	0.4	Satisfactory
Lab B	4.7	5.0	-0.6	Satisfactory
Lab C	5.8	5.0	1.6	Satisfactory
Lab D	4.1	5.0	-1.8	Satisfactory
Lab E	6.5	5.0	3.0	Unsatisfactory

Experimental Protocols

The accurate measurement of ⁹⁵Nb typically involves a combination of sample preparation, radiochemical separation (if necessary), and nuclear counting techniques. The following sections detail the common methodologies employed.

Sample Preparation

The initial preparation of the sample is crucial for accurate measurement and depends on the sample matrix.

• Water Samples:

  • Acidify the water sample to prevent hydrolysis and precipitation of niobium.

  • If preconcentration is needed, methods such as co-precipitation with iron (III) hydroxide or evaporation can be used.

• Soil and Sediment Samples:

  • Dry the sample to a constant weight.

  • Homogenize the sample by grinding and sieving.

  • For total dissolution, acid digestion using a mixture of strong acids (e.g., HNO₃, HF, HClO₄) is typically employed.

• Biological and Organic Matrices:

  • Dry ashing or wet ashing with oxidizing acids is used to remove the organic matrix.

Radiochemical Separation

In many cases, especially with low-activity environmental samples or complex matrices, chemical separation is necessary to isolate ⁹⁵Nb from interfering radionuclides.

• Ion Exchange Chromatography: This is a widely used technique for niobium separation.

  • Dissolve the sample in a suitable acid mixture, often containing hydrofluoric acid (HF) to form stable niobium fluoride complexes.

  • Load the sample solution onto an anion exchange resin. Niobium, as a fluoride complex, will be retained by the resin.

  • Wash the resin with appropriate acid mixtures to remove interfering ions.

  • Elute the purified niobium from the resin using a different acid mixture.

• Solvent Extraction: This method utilizes the differential solubility of niobium compounds in aqueous and organic phases.

  • Adjust the acidity of the sample solution.

  • Extract the niobium into an organic solvent containing a suitable complexing agent.

  • Back-extract the niobium into a fresh aqueous phase under different conditions to achieve separation.

• Precipitation: Niobium can be separated by precipitation, for example, as niobic acid (Nb₂O₅·nH₂O) by adjusting the pH of the solution.

Measurement Techniques

• Gamma Spectrometry: This is the most common method for the quantitative analysis of ⁹⁵Nb.

  • Detector: A high-purity germanium (HPGe) detector is preferred due to its excellent energy resolution.

  • Energy Peak: ⁹⁵Nb has a characteristic gamma-ray emission at 765.8 keV, which is used for its quantification.

  • Calibration: The detector must be calibrated for energy and efficiency using certified radioactive standards.

  • Data Analysis: The activity of ⁹⁵Nb is determined by measuring the net peak area of the 765.8 keV photopeak and applying corrections for counting time, sample geometry, and detector efficiency.

• Liquid Scintillation Counting (LSC): While primarily used for beta-emitters, LSC can also be employed for ⁹⁵Nb, which decays via beta emission.[1][2][3]

  • Sample Preparation: The purified niobium sample is mixed with a liquid scintillation cocktail.

  • Counting: The beta particles emitted by ⁹⁵Nb interact with the scintillator, producing light pulses that are detected by photomultiplier tubes.

  • Quench Correction: It is essential to correct for quenching (reduction in light output) caused by chemical or colored impurities in the sample.

Mandatory Visualization

Caption: Experimental workflow for ⁹⁵Nb measurement.

Caption: Logical relationships in a proficiency testing scheme.

References

• 1. nucleus.iaea.org [nucleus.iaea.org]
• 2. revvity.com [revvity.com]
• 3. Liquid scintillation counting - Wikipedia [en.wikipedia.org]

Cross-Validation of Niobium-95 Data: A Comparative Guide to Gamma Spectrometry and Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of two primary analytical techniques for the quantification of the radionuclide Niobium-95 (Nb-95): Gamma Spectrometry and Inductively Coupled Plasma Mass Spectrometry (ICP-MS). The choice of analytical method is critical in research and drug development for ensuring data accuracy, reproducibility, and regulatory compliance. This document outlines the experimental protocols for each method, presents a comparative analysis of their performance characteristics, and details a workflow for their cross-validation.

Data Presentation: A Comparative Overview

The selection of an analytical technique for Niobium-95 quantification is a trade-off between the need to measure radioactive decay versus isotopic mass. Gamma Spectrometry directly measures the gamma radiation emitted during the decay of Nb-95, making it an inherently radioactivity-specific technique. In contrast, ICP-MS measures the mass-to-charge ratio of the Nb-95 isotope, offering high sensitivity for elemental quantification. A summary of their key performance metrics is presented below.

Parameter	Gamma Spectrometry	Inductively Coupled Plasma Mass Spectrometry (ICP-MS)
Principle	Measures characteristic gamma-rays emitted from the decay of Nb-95 (e.g., at 765.8 keV).	Measures the mass-to-charge ratio of Nb-95 ions.
Specificity	Highly specific to the radionuclide and its decay properties.	Specific to the isotope's mass. Potential for isobaric interferences (e.g., from ⁹⁵Mo).
Limit of Detection (LOD)	Dependent on detector efficiency, background radiation, and counting time. Generally effective for detecting low levels of radioactivity.	Typically in the low ng/L (ppt) to pg/L (ppq) range for the element.[1]
Sample Preparation	Often non-destructive with minimal sample preparation required for liquids and solids.	Destructive. Requires complete sample dissolution, typically through acid digestion.[2]
Throughput	Lower throughput due to potentially long counting times required to achieve desired statistical uncertainty.[3]	Higher throughput, with typical analysis times of a few minutes per sample.
Instrumentation Cost	Generally lower initial cost compared to ICP-MS.	Higher initial capital investment.
Key Advantage	Direct and unambiguous measurement of radioactivity.	High sensitivity for elemental mass and high sample throughput.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and cross-validation of these analytical techniques.

Gamma Spectrometry for Niobium-95 Quantification

This protocol outlines the general steps for measuring Nb-95 activity using a High-Purity Germanium (HPGe) detector, which provides excellent energy resolution.

1. Instrumentation and Setup:

• Detector: A calibrated HPGe detector with a multichannel analyzer (MCA). The detector should be housed in a lead shield to minimize background radiation.

• Calibration: Energy and efficiency calibration of the detector is performed using a certified multi-nuclide standard source traceable to a national standards laboratory. The calibration geometry should be identical to the sample geometry.

• Software: Spectrum acquisition and analysis software is used to identify and quantify the gamma-ray peaks.

2. Sample Preparation:

• Samples are placed in a well-defined counting geometry (e.g., a 20 mL vial or a petri dish) that matches the calibration geometry.

• For solid samples like tissues or soils, homogenization is necessary to ensure uniform distribution of Nb-95. The sample is weighed and placed in the container.

• Liquid samples are pipetted into the counting vial.

3. Data Acquisition:

• The sample is placed on the detector in a reproducible position.

• The gamma-ray spectrum is acquired for a predetermined counting time. The counting time is chosen to achieve the desired measurement uncertainty and is dependent on the sample's activity.[4]

• A background spectrum is acquired for the same duration using an empty container to account for environmental radioactivity.

4. Data Analysis:

• The gamma-ray spectrum is analyzed to identify the characteristic photopeak of Nb-95 at 765.8 keV.[5]

• The net peak area is determined by subtracting the background continuum from the gross peak counts.

• The activity of Nb-95 in the sample is calculated using the net peak area, detector efficiency at 765.8 keV, gamma-ray emission probability, and the sample mass or volume.

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) for Niobium-95 Quantification

This protocol describes the steps for analyzing Nb-95 using ICP-MS, a technique that requires the sample to be in a liquid form.

1. Instrumentation and Setup:

• ICP-MS System: A quadrupole or high-resolution ICP-MS equipped with a nebulizer, spray chamber, and an appropriate detector.

• Tuning and Calibration: The instrument is tuned for sensitivity and stability across the mass range using a tuning solution. External calibration is performed using a series of certified Niobium standard solutions of known concentrations. An internal standard (e.g., Rhodium or Iridium) is often used to correct for matrix effects and instrument drift.

2. Sample Preparation (Acid Digestion):

• Objective: To completely dissolve the sample matrix and bring Nb-95 into a liquid solution, typically in 2-5% nitric acid.[6]

• Procedure for Biological Samples:

  • A known mass (e.g., 0.1-0.5 g) of the homogenized sample is placed in a clean digestion vessel (e.g., Teflon®).[7]

  • Concentrated nitric acid (HNO₃) is added, and the vessel is loosely capped.[8]

  • The sample is heated using a hot plate or a microwave digestion system until the tissue is completely dissolved.[2] Hydrogen peroxide (H₂O₂) may be added to aid in the oxidation of organic matter.[7]

  • The digestate is cooled and diluted to a final volume with deionized water, achieving a final acid concentration of 2-5%.[6]

  • The final solution is filtered or centrifuged to remove any remaining particulate matter.[8]

3. Data Acquisition:

• The prepared sample solution is introduced into the ICP-MS.

• The instrument measures the ion intensity at a mass-to-charge ratio (m/z) of 95.

• It is crucial to monitor for potential isobaric interferences from ⁹⁵Mo. If Molybdenum is present in the sample, mathematical corrections or the use of a reaction/collision cell may be necessary.[9]

4. Data Analysis:

• The concentration of Niobium in the sample is determined by comparing the measured intensity of Nb-95 to the calibration curve generated from the standard solutions.

• The internal standard signal is used to correct the Nb-95 signal.

• The final concentration is reported in units such as µg/g or µg/mL.

Method Cross-Validation Workflow

Cross-validation is essential to ensure that both Gamma Spectrometry and ICP-MS provide comparable and reliable results for Nb-95 quantification.[10] This process involves analyzing the same set of samples by both methods and comparing the outcomes.

A high-level workflow for the cross-validation of Niobium-95 data.

Application in Drug Development

Logical Framework for Method Selection

The choice between Gamma Spectrometry and ICP-MS depends on the specific requirements of the study. The following diagram illustrates a logical framework for selecting the appropriate method.

Decision tree for selecting an analytical method for Nb-95.

References

• 1. Rate of Advancement of Detection Limits in Mass Spectrometry: Is there a Moore’s Law of Mass Spec? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ICP SAMPLE PREPARATION [www-odp.tamu.edu]
• 3. inac2021.aben.com.br [inac2021.aben.com.br]
• 4. bjrs.org.br [bjrs.org.br]
• 5. joint-research-centre.ec.europa.eu [joint-research-centre.ec.europa.eu]
• 6. downloads.regulations.gov [downloads.regulations.gov]
• 7. NEMI Method Summary - B-9001-95 (ICP-MS) [nemi.gov]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. pharmaguru.co [pharmaguru.co]

A Comparative Guide to Validating Niobium-95 Uptake: Autoradiography vs. In Vivo Imaging

For researchers, scientists, and drug development professionals, the accurate validation of radiotracer uptake is paramount to the successful development of novel diagnostic and therapeutic agents. This guide provides a comprehensive comparison of ex vivo autoradiography and in vivo imaging techniques for validating the uptake of Niobium-95 (Nb-95), a promising radionuclide for long-term biodistribution studies.

This document outlines detailed experimental protocols, presents quantitative performance data in a clear, comparative format, and utilizes visualizations to elucidate complex workflows and biological pathways. The information herein is intended to assist researchers in selecting the most appropriate validation methodology for their specific research goals and available resources.

Introduction to Niobium-95 in Preclinical Research

Niobium-95 (⁹⁵Nb) is a reactor-produced radionuclide with a half-life of 35 days, making it a valuable tool for ex vivo biodistribution studies of biomolecules with slow pharmacokinetics, such as monoclonal antibodies.[1][2] Its longer half-life offers a practical advantage over its positron-emitting counterpart, ⁹⁰Nb (t½ = 14.6 hours), for detailed, multi-day uptake and retention studies.[1][2] Validating the precise tissue and cellular localization of ⁹⁵Nb-labeled compounds is crucial for understanding their efficacy and off-target effects. Autoradiography provides high-resolution spatial information on the distribution of radioactivity within tissue sections, offering a powerful method for validating in vivo imaging findings and providing deeper insights into the microscopic distribution of the radiotracer.[3][4]

Comparative Analysis of Validation Methodologies

The choice between ex vivo autoradiography and in vivo imaging for validating ⁹⁵Nb uptake depends on a variety of factors, including the desired resolution, sensitivity, and the nature of the research question. While in vivo imaging offers the advantage of longitudinal studies in the same animal, autoradiography provides superior spatial resolution, allowing for localization of the radiotracer at the tissue and cellular level.[4]

Quantitative Data Presentation

The following table summarizes the key performance characteristics of ⁹⁵Nb autoradiography compared to alternative in vivo imaging modalities.

Feature	⁹⁵Nb Digital Autoradiography	Micro-SPECT/CT	Micro-PET/CT
Spatial Resolution	High (20-100 µm)[2][5]	Medium (0.5-1 mm)	Medium (1-2 mm)
Sensitivity	High (detects low levels of radioactivity)	Good	Excellent
Quantitative Accuracy	Good (with proper standards)[6]	Good	Excellent
Throughput	High (multiple sections per run)	Low (one animal at a time)	Low (one animal at a time)
Cost (Equipment)	Moderate	High (> $1 million)[7]	Very High (> $1 million)[7]
Longitudinal Studies	No (terminal procedure)	Yes	Yes
Anatomical Context	High (co-registration with histology)	Good (with CT)	Good (with CT)
Primary Application	High-resolution ex vivo biodistribution	In vivo biodistribution and pharmacokinetics	In vivo biodistribution and pharmacokinetics

Experimental Protocols

Detailed methodologies for both ⁹⁵Nb ex vivo autoradiography and a comparative in vivo micro-SPECT/CT imaging study are provided below.

Niobium-95 Ex Vivo Autoradiography Protocol

This protocol is synthesized from general autoradiography procedures and tailored for the specific properties of ⁹⁵Nb.[8][9]

1. Animal Dosing and Tissue Collection:

• Administer the ⁹⁵Nb-labeled compound to the animal model via the desired route (e.g., intravenous injection).
• At a predetermined time point post-injection, humanely euthanize the animal.
• Collect blood via cardiac puncture and perfuse the animal with saline to remove residual blood from the tissues.
• Carefully dissect the tissues of interest (e.g., tumor, liver, kidneys, spleen).

2. Tissue Processing:

• Immediately embed the fresh tissues in an optimal cutting temperature (OCT) compound and freeze them in isopentane cooled with liquid nitrogen.
• Store the frozen tissue blocks at -80°C until sectioning.

3. Cryosectioning:

• Using a cryostat, cut thin sections (e.g., 20 µm) of the frozen tissues.
• Thaw-mount the tissue sections onto microscope slides.

4. Autoradiography Imaging:

• Arrange the slides with the tissue sections in a light-tight cassette.
• Place a phosphor imaging screen directly onto the tissue sections. Due to the beta emissions of ⁹⁵Nb (maximum energy of 160 keV), a standard phosphor screen is suitable.[10]
• Expose the screen for a duration determined by the injected dose and expected tissue uptake (typically 24-72 hours).
• After exposure, scan the phosphor screen using a phosphor imager to generate a digital autoradiogram.

5. Data Analysis:

• Quantify the signal intensity in different regions of interest (ROIs) on the autoradiogram using appropriate software.
• Co-register the autoradiogram with histological images (e.g., H&E staining) of the same or adjacent tissue sections to correlate radioactivity with specific tissue structures.

Micro-SPECT/CT Imaging Protocol

This protocol provides a framework for an in vivo validation study.

1. Animal Preparation and Dosing:

• Anesthetize the animal using a suitable anesthetic (e.g., isoflurane).
• Administer the ⁹⁵Nb-labeled compound to the anesthetized animal.

2. In Vivo Imaging:

• Position the animal in the micro-SPECT/CT scanner.
• Acquire a whole-body CT scan for anatomical reference.
• Perform a SPECT scan to detect the gamma emissions from ⁹⁵Nb (765 keV).[10] The duration of the scan will depend on the injected dose and scanner sensitivity.

3. Image Reconstruction and Analysis:

• Reconstruct the SPECT and CT images using the manufacturer's software.
• Co-register the SPECT and CT images to localize the radioactivity within the anatomical context.
• Draw ROIs on the fused images to quantify the radiotracer uptake in various organs and tissues.

4. Longitudinal Studies (Optional):

• Repeat the imaging procedure at multiple time points to assess the pharmacokinetics and biodistribution of the ⁹⁵Nb-labeled compound over time.

Visualizing Workflows and Pathways

To further clarify the experimental processes and a potential biological application, the following diagrams are provided.

Experimental workflow for ⁹⁵Nb ex vivo autoradiography.

For a hypothetical application, consider a ⁹⁵Nb-labeled antibody targeting the Epidermal Growth Factor Receptor (EGFR), a key player in many cancers.[11][12][13]

Simplified EGFR signaling pathway, a potential target for ⁹⁵Nb-labeled antibodies.

Logical comparison of ex vivo and in vivo validation methods.

Conclusion

Both ex vivo autoradiography and in vivo imaging are powerful techniques for validating the uptake of ⁹⁵Nb-labeled compounds. Autoradiography offers unparalleled spatial resolution, providing essential information on the micro-distribution of a radiotracer that is complementary to the whole-body, dynamic data obtained from in vivo imaging modalities like SPECT and PET. The choice of methodology should be guided by the specific research question, with a potential for a combined approach to yield the most comprehensive understanding of a novel radiotracer's behavior in a biological system. This guide provides the necessary foundational information to make an informed decision and to design robust and reliable validation experiments.

References

• 1. researchgate.net [researchgate.net]
• 2. giffordbioscience.com [giffordbioscience.com]
• 3. Novel Biological and Molecular Characterization in Radiopharmaceutical Preclinical Design - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Autoradiography with positron emitting isotopes in positron emission tomography tracer discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparison of phosphor screen autoradiography and micro-pattern gas detector based autoradiography for the porosity of altered rocks - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.biologists.com [journals.biologists.com]
• 7. Preclinical Imaging Market Size Trends & Growth Report 2032 [snsinsider.com]
• 8. radiologycafe.com [radiologycafe.com]
• 9. giffordbioscience.com [giffordbioscience.com]
• 10. lnhb.fr [lnhb.fr]
• 11. Targeting the EGFR signaling pathway in cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. creative-diagnostics.com [creative-diagnostics.com]
• 13. mdpi.com [mdpi.com]

A Comparative Guide to the Statistical Analysis of Uncertainties in Niobium-95 Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of three common analytical techniques for the quantification of Niobium-95 (⁹⁵Nb): Gamma Spectrometry, Liquid Scintillation Counting (LSC), and Inductively Coupled Plasma Mass Spectrometry (ICP-MS). The focus is on the statistical analysis of uncertainties inherent in each method, supported by experimental data and detailed protocols.

Niobium-95 is a radioactive isotope with a half-life of 34.991 days, decaying by beta emission to Molybdenum-95. It is a fission product and can be present in various environmental and industrial samples. Accurate quantification of ⁹⁵Nb is crucial in many fields, including nuclear medicine, environmental monitoring, and drug development. Understanding and quantifying the uncertainties associated with these measurements is paramount for data reliability and informed decision-making.

Quantitative Data Summary

The following table summarizes the typical performance characteristics and associated uncertainties for the quantification of Niobium-95 by Gamma Spectrometry, Liquid Scintillation Counting, and ICP-MS. The values presented are synthesized from various sources and may vary depending on the specific instrumentation, sample matrix, and experimental conditions.

Performance Characteristic	Gamma Spectrometry	Liquid Scintillation Counting (LSC)	Inductively Coupled Plasma Mass Spectrometry (ICP-MS)
Principle of Detection	Measurement of gamma rays emitted during radioactive decay.	Measurement of beta particles emitted during radioactive decay via light production in a scintillator.	Measurement of the mass-to-charge ratio of ⁹⁵Nb ions.
Typical Detection Limit	~1-10 Bq/sample	~0.1-1 Bq/sample	~0.01-0.1 pg/mL (equivalent to ~10⁻⁵ - 10⁻⁶ Bq/mL)
Typical Precision (RSD)	2-10%	2-5%	1-5%
Typical Combined Standard Uncertainty	5-15%[1]	4-10%[2]	2-8%[3][4]
Primary Sources of Uncertainty	Detector efficiency calibration, counting statistics, geometry effects, background subtraction, nuclear decay data.[1][5]	Quenching, counting efficiency, background, sample homogeneity, cocktail stability.[2][6]	Isobaric interferences (e.g., ⁹⁵Mo), mass discrimination, detector dead time, calibration standard purity, sample matrix effects.[3][4]
Sample Preparation Complexity	Minimal to moderate (direct measurement or simple concentration).	Moderate (requires dissolution and mixing with scintillation cocktail).	High (requires complete dissolution and matrix matching).
Throughput	High (can be automated for multiple samples).	Moderate to high (can be automated).	High (can be automated with an autosampler).
Isotopic Information	Isotope-specific via gamma-ray energy.	Not inherently isotope-specific without prior separation.	Isotope-specific via mass separation.

Experimental Protocols

Detailed methodologies for the quantification of Niobium-95 using each of the three techniques are outlined below. These protocols are generalized and should be adapted and validated for specific applications and laboratory conditions.

Gamma Spectrometry

Objective: To determine the activity of ⁹⁵Nb in a sample by measuring the 765.8 keV gamma-ray emission.

Methodology:

• Sample Preparation:

  • For liquid samples, transfer a known volume into a calibrated counting vial.

  • For solid samples, homogenize and place a known weight into a calibrated container.

  • Ensure the sample geometry is reproducible and matches the geometry used for efficiency calibration.

• Instrumentation and Calibration:

  • Use a high-purity germanium (HPGe) detector with appropriate shielding to reduce background radiation.

  • Perform an energy and efficiency calibration of the detector using a certified multi-gamma standard source traceable to a national standards institute. The calibration source should cover the energy range of interest and be in a geometry that mimics the samples.

• Data Acquisition:

  • Acquire a background spectrum for a time sufficient to obtain good counting statistics.

  • Acquire the sample spectrum for a predetermined time to achieve the desired measurement uncertainty. The counting time will depend on the sample activity.

• Data Analysis:

  • Identify the 765.8 keV photopeak corresponding to ⁹⁵Nb.

  • Determine the net peak area by subtracting the background continuum.

  • Calculate the activity of ⁹⁵Nb using the following formula: Activity (Bq) = (Net Count Rate) / (Detector Efficiency * Gamma-ray Intensity * Sample Volume/Mass)

  • The gamma-ray intensity for the 765.8 keV photon of ⁹⁵Nb is a critical parameter and its uncertainty must be included in the overall uncertainty budget.

• Uncertainty Analysis:

  • The combined standard uncertainty is calculated by propagating the uncertainties from all significant sources.[1]

  • Type A uncertainties (evaluated by statistical methods):

    • Counting statistics of the sample and background.

  • Type B uncertainties (evaluated by other means):

    • Detector efficiency calibration (from the certificate of the standard source and the fitting of the efficiency curve).

    • Gamma-ray emission probability (from nuclear data libraries).

    • Sample volume or mass measurement.

    • Half-life of ⁹⁵Nb (for decay corrections).

    • Coincidence summing corrections (if applicable).

Liquid Scintillation Counting (LSC)

Objective: To determine the activity of ⁹⁵Nb in a sample by measuring its beta emissions.

Methodology:

• Sample Preparation:

  • A known aliquot of the liquid sample is mixed with a liquid scintillation cocktail in a 20 mL vial.

  • For solid samples, complete dissolution is required, followed by mixing with the cocktail. Chemical separation may be necessary to remove interfering radionuclides.

  • The sample must be completely dissolved and homogenous within the cocktail to ensure efficient energy transfer.

• Instrumentation and Calibration:

  • Use a liquid scintillation counter with pulse-shape analysis capabilities to discriminate between alpha and beta particles if other radionuclides are present.

  • Perform a quench curve calibration using a set of quenched standards of a beta emitter with similar energy to ⁹⁵Nb (e.g., ³⁶Cl) or a ⁹⁵Nb standard if available. This relates the counting efficiency to a quench indicating parameter (e.g., tSIE).

• Data Acquisition:

  • Measure a background sample (cocktail only or with a blank matrix) to determine the background count rate.

  • Measure the samples and the quench standards.

• Data Analysis:

  • Determine the quench level for each sample using the instrument's quench indicating parameter.

  • Determine the counting efficiency for each sample from the quench curve.

  • Calculate the activity of ⁹⁵Nb using the following formula: Activity (Bq) = (Gross Count Rate - Background Count Rate) / (Counting Efficiency * Sample Volume/Mass * Branching Ratio)

• Uncertainty Analysis:

  • The combined standard uncertainty is determined by propagating the uncertainties from all contributing sources.[2][6]

  • Type A uncertainties:

    • Counting statistics of the sample and background.

  • Type B uncertainties:

    • Counting efficiency (from the quench curve calibration).

    • Sample volume or mass.

    • Chemical recovery (if separation is performed).

    • Half-life of ⁹⁵Nb (for decay corrections).

    • Purity of the standard used for calibration.

Inductively Coupled Plasma Mass Spectrometry (ICP-MS)

Objective: To determine the mass concentration of ⁹⁵Nb in a sample, which can then be converted to activity.

Methodology:

• Sample Preparation:

  • Complete dissolution of the sample is critical. This may involve acid digestion, fusion, or a combination of methods. The final sample solution should be clear and free of particulates.

  • The sample matrix must be matched with the calibration standards to minimize matrix effects.

  • An internal standard (e.g., Rhodium) is typically added to correct for instrumental drift and matrix effects.

• Instrumentation and Calibration:

  • Use a high-resolution or collision/reaction cell ICP-MS to minimize isobaric interferences. The primary isobaric interference for ⁹⁵Nb is from ⁹⁵Mo.

  • Calibrate the instrument using a series of external calibration standards prepared from a certified ⁹⁵Nb standard solution.

• Data Acquisition:

  • Analyze a blank solution to determine the background signal.

  • Analyze the calibration standards to generate a calibration curve.

  • Analyze the prepared samples.

• Data Analysis:

  • Determine the concentration of ⁹⁵Nb in the sample solution from the calibration curve, after correcting for the internal standard response.

  • Calculate the original concentration in the sample, accounting for all dilution factors.

  • Convert the mass concentration to activity using the specific activity of ⁹⁵Nb: Activity (Bq) = Mass (g) * (ln(2) / Half-life (s)) * (Avogadro's number / Molar Mass (g/mol))

• Uncertainty Analysis:

  • The combined standard uncertainty is calculated by propagating uncertainties from all sources.[3][4]

  • Type A uncertainties:

    • Repeatability of the measurements (from replicate sample analyses).

  • Type B uncertainties:

    • Purity and concentration of the calibration standard.

    • Mass or volume measurements during sample and standard preparation.

    • Uncertainty in the correction for isobaric interferences.

    • Instrumental drift not fully corrected by the internal standard.

    • Uncertainty in the half-life and molar mass of ⁹⁵Nb for the mass-to-activity conversion.

Visualizations

The following diagrams, generated using Graphviz, illustrate the experimental workflows and the logical relationships in the uncertainty analysis for each quantification method.

Caption: Workflow and uncertainty sources for Niobium-95 quantification by Gamma Spectrometry.

Caption: Workflow and uncertainty sources for Niobium-95 quantification by Liquid Scintillation Counting.

Caption: Workflow and uncertainty sources for Niobium-95 quantification by ICP-MS.

References

• 1. inis.iaea.org [inis.iaea.org]
• 2. hidex.com [hidex.com]
• 3. demarcheiso17025.com [demarcheiso17025.com]
• 4. osti.gov [osti.gov]
• 5. www-ns.iaea.org [www-ns.iaea.org]
• 6. www-ns.iaea.org [www-ns.iaea.org]

A Comparative Analysis of Experimental and Theoretical Decay Data for Niobium-95

For Immediate Release

This guide provides a comprehensive comparison of experimental and theoretical data on the radioactive decay of Niobium-95 (⁹⁵Nb), a key radionuclide relevant to nuclear medicine, reactor physics, and environmental monitoring. The information is intended for researchers, scientists, and professionals in drug development, offering a detailed overview of its decay characteristics and the methodologies used for their measurement.

Comparison of Niobium-95 Decay Data

The decay properties of Niobium-95 have been extensively studied through experimental measurements and compiled in evaluated nuclear data libraries. The following table summarizes the key decay parameters from both experimental findings and theoretical data, primarily sourced from the Evaluated Nuclear Data File (ENDF/B-VIII.0), the Japanese Evaluated Nuclear Data Library (JENDL-5), and the Joint Evaluated Fission and Fusion File (JEFF-3.3).

Decay Parameter	Experimental Value	Theoretical/Evaluated Value
Half-life (t₁⸝₂) [days]	34.991 ± 0.006[1]	34.991 ± 0.006
Decay Mode	100% β⁻[1]	100% β⁻
Q-value (β⁻ decay) [keV]	925.6 ± 0.5[2][3]	925.6 ± 0.5
β⁻ Endpoint Energy (Eβ,max) [keV]	159.8 ± 0.5 (99.970%)[3]	159.8 (99.970%)
925.6 ± 0.5 (0.030%)[3]	925.6 (0.030%)
Prominent Gamma-ray Energy [keV]	765.803 ± 0.006	765.806 ± 0.006
Gamma-ray Emission Probability [%]	99.808 ± 0.007	99.808 ± 0.007

Niobium-95 Decay Pathway

Niobium-95 undergoes beta decay exclusively to Molybdenum-95 (⁹⁵Mo). The decay primarily proceeds to an excited state of ⁹⁵Mo at 765.8 keV, which then de-excites by emitting a gamma ray. A less frequent beta decay branch populates the ground state of ⁹⁵Mo directly.

Caption: Decay scheme of Niobium-95.

Experimental Protocols

The experimental determination of ⁹⁵Nb decay data involves several key techniques:

Half-life Measurement

The half-life of ⁹⁵Nb is typically determined by measuring the decay of its activity over an extended period.

• Experimental Workflow:

  • Source Preparation: A purified sample of ⁹⁵Nb is prepared.

  • Activity Measurement: The activity of the source is measured at regular intervals using a stable radiation detector, such as a high-purity germanium (HPGe) detector or an ionization chamber.

  • Data Analysis: The measured activity is plotted against time on a semi-logarithmic scale. A linear fit to the data is performed, and the decay constant (λ) is extracted from the slope. The half-life is then calculated using the formula t₁⸝₂ = ln(2)/λ.

Caption: Workflow for half-life determination.

Gamma-ray Spectroscopy

Gamma-ray spectroscopy is employed to identify and quantify the gamma emissions from the decay of ⁹⁵Nb.

• Methodology:

  • Detector System: A high-purity germanium (HPGe) detector, known for its excellent energy resolution, is used. The detector is typically shielded to reduce background radiation.

  • Energy and Efficiency Calibration: The detector is calibrated for energy and detection efficiency using standard radioactive sources with well-known gamma-ray energies and emission probabilities (e.g., ¹³³Ba, ¹⁵²Eu, ⁶⁰Co).

  • Data Acquisition: The gamma-ray spectrum of the ⁹⁵Nb source is acquired over a sufficient period to achieve good statistical accuracy.

  • Spectral Analysis: The positions and areas of the full-energy peaks in the spectrum are determined. The peak positions are used to determine the gamma-ray energies, and the peak areas, corrected for the detection efficiency, are used to calculate the gamma-ray emission probabilities.

Beta-particle Spectroscopy

The energy distribution of the beta particles emitted in the decay of ⁹⁵Nb is measured using beta spectrometry.

• Procedure:

  • Spectrometer Setup: A common setup involves a plastic scintillator or a silicon detector coupled to a photomultiplier tube or preamplifier. The detector is placed in a vacuum chamber to minimize energy loss of the beta particles in air.

  • Energy Calibration: The spectrometer is calibrated using sources that emit conversion electrons of known energies (e.g., ¹³⁷Cs, ²⁰⁷Bi) or other beta sources with well-characterized endpoint energies.

  • Spectrum Measurement: The beta spectrum of the ⁹⁵Nb source is recorded.

  • Kurie Plot Analysis: To determine the endpoint energy of the beta spectrum, a Kurie plot is constructed. The linearized plot is extrapolated to the energy axis, and the intercept provides the maximum beta energy (Eβ,max).

This guide highlights the strong agreement between experimental measurements and evaluated theoretical data for the decay of Niobium-95. The consistency of these datasets provides a high degree of confidence in the decay parameters for this important radionuclide.

References

• 1. Niobium-95 - isotopic data and properties [chemlin.org]
• 2. atom.kaeri.re.kr [atom.kaeri.re.kr]
• 3. lnhb.fr [lnhb.fr]

Benchmarking Niobium-95 Detection Limits in Different Analytical Instruments

This guide provides a comparative analysis of common analytical instruments for the detection and quantification of Niobium-95 (Nb-95), a key radionuclide in various research and industrial applications. The following sections detail the performance characteristics, experimental protocols, and operational workflows of three primary analytical techniques: High-Purity Germanium (HPGe) Gamma Spectrometry, Liquid Scintillation Counting (LSC), and Inductively Coupled Plasma Mass Spectrometry (ICP-MS). This information is intended to assist researchers, scientists, and drug development professionals in selecting the most appropriate methodology for their specific analytical needs.

Comparative Analysis of Detection Limits

The selection of an analytical instrument for Nb-95 detection is often dictated by the required sensitivity. The table below summarizes the typical detection limits for HPGe Gamma Spectrometry, Liquid Scintillation Counting, and ICP-MS. It is important to note that these values can vary significantly based on the sample matrix, instrument configuration, and counting time.

Analytical Instrument	Typical Detection Limit (for Nb-95)	Sample Matrix	Notes
HPGe Gamma Spectrometry	~0.2 Bq/L	Water	Minimum Detectable Activity (MDA) is highly dependent on detector efficiency, background, and counting time.
~4 Bq/kg	Soil	MDA can be influenced by the presence of other gamma-emitting radionuclides.
Liquid Scintillation Counting	Estimated: 0.1 - 1 Bq/L	Water	Detection limit is influenced by scintillation cocktail, counting efficiency, and background. Direct comparative data for Nb-95 is less common.
Inductively Coupled Plasma Mass Spectrometry (ICP-MS)	Estimated: ng/L to pg/L range	Aqueous	While extremely sensitive for stable isotopes, its application for Nb-95 requires specialized setups and is less common for routine activity measurement. Detection is mass-based, not activity-based.

Experimental Protocols

Detailed methodologies are crucial for achieving accurate and reproducible results. The following sections outline the fundamental experimental protocols for Nb-95 analysis using the three discussed techniques.

High-Purity Germanium (HPGe) Gamma Spectrometry

HPGe detectors are the industry standard for the identification and quantification of gamma-emitting radionuclides.

Methodology:

• Sample Preparation:

  • Aqueous samples are typically concentrated by evaporation or ion exchange to increase the activity concentration.

  • Solid samples (e.g., soil, biological tissues) are homogenized and placed in a calibrated counting geometry (e.g., a Marinelli beaker).

• Instrument Calibration:

  • Energy calibration is performed using a multi-nuclide standard source to correlate channel number with gamma-ray energy.

  • Efficiency calibration is conducted using a traceable Nb-95 standard or a multi-gamma standard in a matrix-matched geometry to determine the detector's response at different energy levels.

• Data Acquisition:

  • The prepared sample is placed in the lead-shielded detector chamber to minimize background radiation.

  • The sample is counted for a predetermined time, sufficient to achieve the desired statistical uncertainty. Nb-95 is quantified using its characteristic gamma-ray peak at 765.8 keV.

• Data Analysis:

  • The resulting gamma-ray spectrum is analyzed to identify the photopeak corresponding to Nb-95.

  • The net peak area is calculated by subtracting the background continuum.

  • The activity of Nb-95 in the sample is calculated using the net peak area, detector efficiency, gamma-ray intensity, and counting time.

Liquid Scintillation Counting (LSC)

LSC is a highly efficient technique for detecting beta-emitting radionuclides. Nb-95 decays via beta emission, making LSC a viable, though less common, detection method.

Methodology:

• Sample Preparation:

  • An aliquot of the aqueous sample is mixed with a liquid scintillation cocktail in a vial. The cocktail contains fluors that emit light upon interaction with beta particles.

  • For complex matrices, chemical separation and purification may be necessary to remove interfering radionuclides and quenching agents.

• Instrument Setup:

  • The LSC is calibrated using an unquenched standard to establish the relationship between the energy of the beta particle and the light output.

  • Quench correction curves are generated using a set of quenched standards to account for any reduction in light output caused by the sample matrix.

• Data Acquisition:

  • The sample vial is placed in the LSC.

  • The instrument detects the light pulses generated by the interaction of beta particles with the scintillation cocktail.

  • The sample is counted for a sufficient duration to obtain statistically significant results.

• Data Analysis:

  • The instrument's software uses the quench curve to correct for any loss in counting efficiency.

  • The activity of Nb-95 is determined from the corrected count rate and the known counting efficiency.

Inductively Coupled Plasma Mass Spectrometry (ICP-MS)

ICP-MS is a powerful technique for elemental and isotopic analysis, offering very low detection limits. For radionuclides, it measures the mass of the isotope rather than its radioactive decay.

Methodology:

• Sample Preparation:

  • The sample is typically acid-digested to bring all components into solution.

  • Chemical separation may be required to remove isobaric interferences (isotopes of other elements with the same mass) and matrix effects.

• Instrument Tuning:

  • The ICP-MS is tuned using a standard solution to optimize sensitivity and resolution.

  • Mass calibration is performed to ensure accurate mass-to-charge ratio measurements.

• Data Acquisition:

  • The prepared sample solution is introduced into the instrument's nebulizer, creating an aerosol that is transported to the plasma.

  • The high-temperature argon plasma ionizes the atoms in the sample.

  • The ions are then extracted into the mass spectrometer, where they are separated based on their mass-to-charge ratio.

  • The detector counts the number of ions at the specific mass-to-charge ratio of Nb-95.

• Data Analysis:

  • The concentration of Nb-95 is determined by comparing the ion counts from the sample to a calibration curve generated from standards of known concentration.

Visualizing the Workflow

The following diagrams illustrate the generalized experimental workflows for each analytical technique.

Caption: Experimental workflow for Niobium-95 analysis using HPGe Gamma Spectrometry.

Caption: Experimental workflow for Niobium-95 analysis using Liquid Scintillation Counting.

Correlating In Vitro and In Vivo Performance of Niobium-95 Labeled Compounds: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the translation of in vitro findings to in vivo outcomes is critical in the development of novel radiopharmaceuticals. This guide provides a comparative analysis of Niobium-95 (⁹⁵Nb) labeled compounds, with a focus on correlating in vitro stability and in vivo biodistribution data, supported by experimental evidence.

Niobium-95, with its convenient half-life of approximately 35 days, serves as a valuable surrogate for the positron-emitting isotope Niobium-90 (⁹⁰Nb) in longer-term biodistribution studies.[1][2][3][4] This allows for thorough preclinical evaluation without the rapid decay constraints of PET isotopes. This guide will focus on a well-documented example, ⁹⁵Nb-labeled bevacizumab, a monoclonal antibody targeting Vascular Endothelial Growth Factor (VEGF).

In Vitro vs. In Vivo Performance: A Comparative Analysis

The correlation between in vitro stability and in vivo behavior is a cornerstone of radiopharmaceutical development. In the case of ⁹⁵Nb-labeled compounds, initial in vitro assays are predictive of their subsequent performance in biological systems.

Stability Assessment

• In Vitro Stability: ⁹⁵Nb-Df-bevacizumab, where Desferrioxamine (Df) is used as a chelator, has demonstrated high stability in vitro. Studies have shown that after 7 days in saline and human plasma, greater than 96% and 94% of the product remained intact, respectively.[3][5] This high stability is a crucial prerequisite for a successful radiopharmaceutical, ensuring that the radionuclide remains bound to the targeting molecule.

• In Vivo Stability & Biodistribution: Early in vivo experiments with ⁹⁵Nb-bevacizumab revealed adequate tumor uptake.[1][2] However, a challenge emerged with high uptake in the liver, spleen, and kidneys, suggesting potential instability of the complex or the formation of other ⁹⁵Nb species in vivo.[1][2][4] To investigate this, biodistribution studies of potential metabolites like ⁹⁵Nb-oxalate and ⁹⁵Nb-chloride were conducted. These species showed no specific organ uptake, with the exception of some bone accumulation, which could indicate the release of the radionuclide from the biomolecule.[1][2][4] A significant finding was that the biodistribution of a higher specific activity radiolabeled antibody sample resulted in negligible uptake in the liver, spleen, kidneys, or bones, indicating that the initial off-target accumulation may be related to the specific activity of the radiolabeled compound.[1][2][4]

Quantitative Data Summary

The following tables summarize the key quantitative data from in vitro and in vivo studies of ⁹⁵Nb-labeled bevacizumab.

Parameter	⁹⁵Nb-Df-bevacizumab	Reference
Labeling Efficiency	> 95%	[3][5]
In Vitro Stability (Saline, 7 days)	> 96% intact	[3][5]
In Vitro Stability (Human Plasma, 7 days)	> 94% intact	[3][5]

Organ	Initial ⁹⁵Nb-bevacizumab	High Specific Activity ⁹⁵Nb-bevacizumab	Reference
Tumor	Adequate Uptake	Adequate Uptake	[1][2]
Liver	High Uptake	Negligible Uptake	[1][2][4]
Spleen	High Uptake	Negligible Uptake	[1][2][4]
Kidneys	High Uptake	Negligible Uptake	[1][2][4]
Bones	Low Uptake (unless dissociation occurs)	Negligible Uptake	[1][2][4]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and comparison of studies. Below are summarized protocols for key experiments with ⁹⁵Nb-labeled compounds.

Niobium-95 Production and Purification

Niobium-95 can be produced from the irradiation of a natural Zirconium target.[5] The purification process involves a multi-step separation to achieve high purity (99.999%) and a high radioactivity concentration, typically in a solution of oxalic acid (0.1 M), making it ready for labeling.[5]

Labeling of Bevacizumab with Niobium-95

• Chelator Conjugation: The monoclonal antibody, bevacizumab, is first modified with a chelator, such as Desferrioxamine--NCS (Df-Bz-NCS).[5]

• Radiolabeling: The purified ⁹⁵Nb in an oxalic acid solution is then incubated with the Df-bevacizumab conjugate to form ⁹⁵Nb-Df-bevacizumab.[5]

• Quality Control: The labeling efficiency is determined using techniques like instant thin-layer chromatography (ITLC) to separate the labeled antibody from free ⁹⁵Nb.

In Vitro Stability Assay

• Incubation: ⁹⁵Nb-Df-bevacizumab is incubated in both saline and human plasma for an extended period (e.g., 7 days).[3][5]

• Analysis: At various time points, aliquots are taken and analyzed by methods such as ITLC or size-exclusion high-performance liquid chromatography (SE-HPLC) to determine the percentage of intact radiolabeled antibody.

In Vivo Biodistribution Studies

• Animal Model: Tumor-bearing mice (e.g., M165 tumor-bearing mice) are used for these studies.[5]

• Injection: A defined amount (e.g., 20 µg) of ⁹⁵Nb-Df-bevacizumab is injected intravenously into the mice.[5]

• Tissue Harvesting and Analysis: At specific time points post-injection (e.g., 2 days), the mice are euthanized, and various organs and tissues (tumor, blood, liver, spleen, kidneys, muscle, bone, etc.) are harvested, weighed, and the radioactivity is measured using a gamma counter.

• Data Expression: The uptake in each organ is typically expressed as a percentage of the injected dose per gram of tissue (%ID/g).

Visualizing Experimental Workflows and Pathways

Diagrams generated using Graphviz provide a clear visual representation of complex processes.

Caption: Workflow for in vitro and in vivo evaluation of ⁹⁵Nb-bevacizumab.

Caption: Bevacizumab sequesters VEGF-A, inhibiting downstream signaling.

This guide highlights the essential steps and considerations in correlating in vitro and in vivo data for ⁹⁵Nb-labeled compounds. The case of ⁹⁵Nb-bevacizumab demonstrates that while in vitro stability is a strong indicator, in vivo performance can be influenced by factors such as specific activity, underscoring the importance of comprehensive preclinical evaluation.

References

• 1. Labeling and preliminary in vivo assessment of niobium-labeled radioactive species: A proof-of-concept study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchportal.sckcen.be [researchportal.sckcen.be]
• 3. researchgate.net [researchgate.net]
• 4. Labeling and preliminary in vivo assessment of niobium-labeled radioactive species: A proof-of-concept study | UBC Chemistry [chem.ubc.ca]
• 5. Conjugation, labelling and in vitro/in vivo assessment of an anti-VEGF monoclonal antibody labelled with niobium isotopes | UBC Chemistry [chem.ubc.ca]

Safety & Regulatory Compliance

Navigating the Disposal of Niobium-95: A Guide for Laboratory Professionals

For researchers, scientists, and professionals in drug development, the safe handling and disposal of radioactive materials are paramount. Niobium-95 (Nb-95), a beta-emitting radioisotope with a relatively short half-life, requires specific procedures to ensure laboratory safety and regulatory compliance. This guide provides essential, step-by-step information for the proper disposal of Niobium-95 waste.

Immediate Safety and Handling Protocols

Before initiating any procedure involving Niobium-95, it is crucial to consult your institution's Radiation Safety Officer (RSO) or Environmental Health and Safety (EHS) office. All handling of radioactive materials must be conducted in designated and properly shielded areas, and personnel must wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and disposable gloves.

Niobium-95 Radiological Data

Understanding the radiological properties of Niobium-95 is fundamental to its safe management and disposal. Key data is summarized in the table below.

Property	Value
Half-life	34.991 days[1]
Decay Mode	Beta (β-) emission[1][2]
Decay Product	Molybdenum-95 (Mo-95)[1][2][3]
Primary Beta Energy	0.160 MeV[3]
Gamma Energy	0.766 MeV[3]

The relatively short half-life of Niobium-95 makes it a candidate for decay-in-storage, a common and effective method for managing short-lived radioactive waste.

Step-by-Step Disposal Procedures for Niobium-95 Waste

The primary method for the disposal of Niobium-95 waste is decay-in-storage. This process involves holding the waste in a safe and shielded location until its radioactivity has decayed to background levels.

1. Waste Segregation:

• Isolate Niobium-95 waste from all other waste streams, including non-radioactive trash, chemical waste, and other radioactive isotopes.[4][5]

• Use designated, clearly labeled containers for solid and liquid Niobium-95 waste.

2. Waste Characterization and Labeling:

• Accurately record the contents of each waste container.

• Each container must be tagged with the following information:

  • The words "Caution, Radioactive Material" and the universal radiation symbol (trefoil).

  • The isotope: Niobium-95.

  • The estimated activity and the date of measurement.

  • The name of the principal investigator and the laboratory location.[5]

3. Decay-in-Storage:

• Store the labeled waste containers in a designated and shielded radioactive waste storage area. Access to this area should be restricted to authorized personnel.

• The required storage time is typically ten half-lives. For Niobium-95, this equates to approximately 350 days. After this period, the activity will have decayed to less than 0.1% of its original level.

• It is crucial to consult your institution's specific policies, as some may require a different storage duration or have specific decay-in-storage protocols.[6]

4. Verification of Decay:

• After the decay period, the waste must be surveyed with a radiation detection meter (e.g., a Geiger-Müller counter) to confirm that its radioactivity is indistinguishable from background levels.

• This survey must be documented, including the date, the instrument used, the background reading, and the measurement at the surface of the waste container.[6]

5. Final Disposal:

• Once confirmed to be at background levels, the waste can be disposed of as non-radioactive waste.

• All radioactive labels must be defaced or removed before disposal.[6]

• Liquid waste that has decayed to background levels can typically be disposed of down a designated laboratory sink with copious amounts of water, in accordance with institutional and local regulations.[7] Solid waste can be placed in the regular trash.

Niobium-95 Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of Niobium-95 waste in a laboratory setting.

References

• 1. Niobium-95 - isotopic data and properties [chemlin.org]
• 2. Isotope data for niobium-95 in the Periodic Table [periodictable.com]
• 3. lnhb.fr [lnhb.fr]
• 4. ehs.umich.edu [ehs.umich.edu]
• 5. Radioactive Waste Disposal | Office of Environmental Health and Safety (OEHS) [oehs.tulane.edu]
• 6. nrc.gov [nrc.gov]
• 7. edwebcontent.ed.ac.uk [edwebcontent.ed.ac.uk]